4-Amino-1,1,1-trifluoro-3-penten-2-one

Core Science & Biosynthesis

What are the physical and chemical properties of 4-Amino-1,1,1-trifluoro-3-penten-2-one

An In-depth Technical Guide to 4-Amino-1,1,1-trifluoro-3-penten-2-one

Abstract

This technical guide provides a comprehensive overview of the physical, chemical, and spectroscopic properties of 4-Amino-1,1,1-trifluoro-3-penten-2-one. As a trifluoromethyl-containing β-enaminone, this compound serves as a highly versatile and valuable building block in synthetic organic chemistry, particularly for the construction of complex heterocyclic scaffolds. The strategic incorporation of a trifluoromethyl group offers a pathway to novel chemical entities with potentially enhanced pharmacological properties, such as metabolic stability and binding affinity.[1] This document is intended for researchers, chemists, and drug development professionals, offering detailed experimental insights, data interpretation, and practical handling guidelines to facilitate its effective use in the laboratory.

Compound Identification and Structure

4-Amino-1,1,1-trifluoro-3-penten-2-one is a functionalized organic molecule characterized by the presence of an amine, a carbon-carbon double bond (alkene), a ketone, and a trifluoromethyl group. This unique combination of functional groups, known as a β-enaminone system, dictates its chemical reactivity and utility.

Caption: Molecular structure and key functional groups of the compound.

Physical and Chemical Properties

The physical state and stability of the compound are critical for its storage and handling. The chemical properties are largely governed by the interplay between the electron-donating amino group and the electron-withdrawing trifluoromethyl and carbonyl groups.

Table 1: Physical and Chemical Identifiers

Property	Value	Reference
CAS Number	72885-02-0	[2]
Molecular Formula	C₅H₆F₃NO	[2]
Molecular Weight	153.10 g/mol	Calculated
Appearance	White to brown solid	[2]

| Storage Temperature | 4°C |[2] |

Solubility and Stability

While specific solubility data is not extensively published, compounds of this class typically exhibit moderate solubility in polar aprotic solvents such as dichloromethane (DCM), tetrahydrofuran (THF), and ethyl acetate. It is sparingly soluble in nonpolar solvents and water.[3]

The compound should be stored in a cool, dry place away from oxidizing agents.[2] Amino acid solutions, in general, show greater stability when stored at 4°C compared to room temperature, where degradation can occur over weeks.[4]

Reactivity

The reactivity of 4-Amino-1,1,1-trifluoro-3-penten-2-one is centered on its β-enaminone core. The trifluoromethyl group exerts a strong electron-withdrawing effect, which significantly influences the electron density across the molecule.

• Cyclocondensation Reactions: This is the most significant application. The compound can react with various binucleophiles to form a wide range of trifluoromethyl-substituted heterocycles, such as pyrazoles, pyrimidines, and benzodiazepines.[5] The reaction pathway is dictated by the regioselectivity of the nucleophilic attack.[5]

• Electrophilicity: The carbonyl carbon and the α-carbon of the enamine system are electrophilic sites susceptible to nucleophilic attack.

• Nucleophilicity: The nitrogen atom and the β-carbon can act as nucleophiles in certain reactions.

Caption: General scheme for a cyclocondensation reaction.

Spectroscopic Analysis

Proper characterization is essential for confirming the identity and purity of the synthesized compound. The following section outlines the expected spectroscopic signatures.

Table 2: Predicted Spectroscopic Data

Technique	Feature	Expected Chemical Shift / Wavenumber	Rationale
¹H NMR	-CH₃ (s)	~2.1 ppm	Singlet for the methyl group adjacent to the C=C bond.
	-CH= (s)	~5.6 ppm	Singlet for the vinyl proton.
	-NH₂ (br s)	~5.0 - 7.5 ppm	Broad singlet for the two amine protons, exchangeable.[6]
¹³C NMR	C=O	~195 ppm	Carbonyl carbon.
	C-NH₂	~160 ppm	Vinyl carbon attached to the nitrogen.
	C-H	~95 ppm	Vinyl carbon attached to the proton.
	CF₃ (q)	~120 ppm (J ≈ 275 Hz)	Quartet due to one-bond coupling with three fluorine atoms.[5]
	CH₃	~28 ppm	Methyl carbon.
¹⁹F NMR	CF₃ (s)	~ -70 to -80 ppm	Singlet for the trifluoromethyl group (relative to a standard like CFCl₃).[7][8]
IR	N-H stretch	3200-3400 cm⁻¹ (broad)	Characteristic of the primary amine.[9]
	C=O stretch	1600-1650 cm⁻¹	Conjugated ketone, lower frequency than a typical ketone.[9]
	C=C stretch	1550-1600 cm⁻¹	Alkene double bond.
	C-F stretch	1100-1300 cm⁻¹ (strong)	Strong, characteristic absorbance for the C-F bonds.[10]
Mass Spec (EI)	M⁺	m/z = 153.10	Molecular ion peak.

| | Fragments | m/z = 138, 125, 84, 69 | Expected fragments from loss of -CH₃, -CO, -C₂H₃O, and -CF₃ respectively.[9] |

Synthesis & Experimental Protocols

A robust and reproducible synthesis is key to utilizing this compound. A common and effective method is the condensation of a β-diketone with an amine source.

Proposed Synthetic Route

The synthesis of 4-Amino-1,1,1-trifluoro-3-penten-2-one can be readily achieved via the reaction of 1,1,1-Trifluoro-2,4-pentanedione with a source of ammonia, such as ammonium acetate or aqueous ammonia, in a suitable solvent like ethanol.

Step-by-Step Experimental Protocol

Objective: To synthesize 4-Amino-1,1,1-trifluoro-3-penten-2-one.

Materials:

• 1,1,1-Trifluoro-2,4-pentanedione (CAS 367-57-7)[11]

• Ammonium Acetate

• Ethanol, Anhydrous

• Round-bottom flask with reflux condenser

• Magnetic stirrer and heat source

• Rotary evaporator

Procedure:

• Reaction Setup: To a 250 mL round-bottom flask, add 1,1,1-Trifluoro-2,4-pentanedione (10.0 g, 64.9 mmol).

• Solvent and Reagent Addition: Add 100 mL of anhydrous ethanol to the flask, followed by ammonium acetate (7.5 g, 97.3 mmol, 1.5 equiv.).

• Reflux: Equip the flask with a reflux condenser and heat the mixture to reflux (approx. 80°C) with vigorous stirring.

• Monitoring: Monitor the reaction progress using Thin Layer Chromatography (TLC) until the starting diketone is consumed (typically 4-6 hours).

• Workup: Allow the reaction mixture to cool to room temperature. Remove the ethanol under reduced pressure using a rotary evaporator.

• Purification: The resulting crude solid can be purified by recrystallization from a suitable solvent system (e.g., ethanol/water or hexanes/ethyl acetate) to yield the final product.

• Characterization: Dry the purified solid under vacuum and characterize using NMR, IR, and Mass Spectrometry to confirm its structure and purity.

Caption: Experimental workflow for the synthesis of the title compound.

Applications in Research and Drug Development

The introduction of fluorine into organic molecules is a cornerstone of modern medicinal chemistry.[1] Fluorinated compounds often exhibit improved metabolic stability, increased binding affinity, and better bioavailability compared to their non-fluorinated analogs.

• Heterocyclic Synthesis: As a bifunctional precursor, 4-Amino-1,1,1-trifluoro-3-penten-2-one is an ideal starting material for creating libraries of trifluoromethyl-containing heterocycles. These scaffolds are prevalent in a vast number of FDA-approved drugs.[1]

• Drug Discovery: The compound can be used in the early stages of drug discovery to generate novel chemical entities for screening against various biological targets.[12][13] Its structure is a key component in the synthesis of certain antimalarial and anti-inflammatory agents.[3][12]

• Materials Science: The unique electronic properties conferred by the fluorinated enaminone system make it a candidate for investigation in materials science applications.

Safety and Handling

While a specific Safety Data Sheet (SDS) for this exact compound is not widely available, data from analogous structures should be used to inform handling procedures.

• General Hazards: Similar compounds are classified as irritants. Causes skin irritation, serious eye irritation, and may cause respiratory irritation.[14][15] Harmful if swallowed or in contact with skin.[16]

• Personal Protective Equipment (PPE): Always handle this compound in a well-ventilated fume hood. Wear appropriate PPE, including safety goggles, a lab coat, and chemical-resistant gloves.[17]

• Handling: Avoid inhalation of dust and contact with skin and eyes. Keep away from heat and sources of ignition.[16]

• Disposal: Dispose of waste material in accordance with local, state, and federal regulations.

Disclaimer: This information is for guidance only. Always consult the specific Safety Data Sheet (SDS) provided by the supplier before handling this chemical.

Conclusion

4-Amino-1,1,1-trifluoro-3-penten-2-one is a potent synthetic intermediate whose value is derived from its unique combination of reactive functional groups and the presence of a trifluoromethyl moiety. Its well-defined physical properties, predictable reactivity in cyclocondensation reactions, and clear spectroscopic signatures make it an accessible and powerful tool for chemists. This guide provides the foundational knowledge required for its successful synthesis, characterization, and application in the pursuit of novel chemical discovery, particularly within the fields of medicinal chemistry and drug development.

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Tautomerism and Thermodynamic Stability in 4-Amino-1,1,1-trifluoro-3-penten-2-one: An In-Depth Technical Guide

Abstract

This technical guide provides a comprehensive examination of the tautomeric equilibria and thermodynamic stability of 4-amino-1,1,1-trifluoro-3-penten-2-one. As a trifluoromethylated β-enaminone, this molecule presents a fascinating case study in the interplay of electronic effects, intramolecular hydrogen bonding, and solvent interactions that govern the delicate balance between its tautomeric forms. This document is intended for researchers, scientists, and drug development professionals, offering both a robust theoretical framework and practical experimental and computational protocols for the investigation of this and related compounds. While specific experimental data for this exact molecule is not extensively published, this guide synthesizes established principles from analogous systems to provide a predictive and methodological blueprint for its characterization.

Introduction: The Intricacies of Tautomerism in β-Enaminones

Tautomerism, the dynamic equilibrium between two or more interconvertible constitutional isomers, is a fundamental concept in organic chemistry with profound implications for molecular reactivity, structure, and biological activity.[1] In the realm of β-enaminones, this phenomenon is particularly pronounced, primarily manifesting as an equilibrium between the enamine (or enaminone) and imine tautomers. The position of this equilibrium is not static; it is exquisitely sensitive to a variety of factors including the nature of substituents, the polarity and hydrogen-bonding capabilities of the solvent, and temperature.

The introduction of a trifluoromethyl (CF₃) group, as in the case of 4-amino-1,1,1-trifluoro-3-penten-2-one, adds a significant layer of complexity. The strong electron-withdrawing nature of the CF₃ group can dramatically influence the acidity of neighboring protons and the stability of the various tautomeric forms. Understanding and controlling this tautomeric balance is of paramount importance in fields such as medicinal chemistry, where the specific tautomer present can dictate receptor binding and metabolic stability.

This guide will first delve into the theoretical underpinnings of tautomerism in this specific fluorinated β-enaminone. Subsequently, it will present detailed, field-proven experimental and computational methodologies to rigorously characterize the tautomeric landscape of this molecule.

Theoretical Framework: Unraveling the Tautomeric Forms of 4-Amino-1,1,1-trifluoro-3-penten-2-one

The principal tautomeric equilibrium for 4-amino-1,1,1-trifluoro-3-penten-2-one involves the interconversion of the enamine and imine forms. Furthermore, the potential for keto-enol tautomerism, though generally less favored in β-enaminones compared to β-diketones, should also be considered.

The relative stability of these tautomers is dictated by a delicate balance of several factors:

• Intramolecular Hydrogen Bonding: The enamine tautomer can form a strong, resonance-assisted intramolecular hydrogen bond between the N-H proton and the carbonyl oxygen. This six-membered ring-like structure provides significant stabilization.

• Electronic Effects of the CF₃ Group: The potent electron-withdrawing nature of the trifluoromethyl group increases the acidity of the α-proton and influences the electron density across the molecule, which can differentially stabilize the various tautomeric forms.

• Conjugation: The enamine form benefits from a conjugated system extending from the nitrogen atom to the carbonyl group, contributing to its stability.

• Solvent Effects: The surrounding solvent molecules can play a crucial role in stabilizing or destabilizing each tautomer through dipole-dipole interactions and hydrogen bonding.[1]

Based on studies of analogous trifluoromethyl-substituted β-diketones and β-enaminones, it is anticipated that the enamine tautomer will be the thermodynamically preferred form in non-polar solvents due to the stabilizing effect of the intramolecular hydrogen bond. In more polar, protic solvents, this advantage may be diminished as intermolecular hydrogen bonding with the solvent can compete with and disrupt the internal hydrogen bond, potentially shifting the equilibrium towards the more polar imine tautomer.

Experimental Characterization of Tautomeric Equilibria

A multi-faceted experimental approach is essential for the unambiguous characterization of the tautomeric composition of 4-amino-1,1,1-trifluoro-3-penten-2-one.

Synthesis of 4-Amino-1,1,1-trifluoro-3-penten-2-one

A plausible and established method for the synthesis of β-enaminones involves the condensation of a β-diketone with an amine. In this case, the reaction of 1,1,1-trifluoro-2,4-pentanedione with ammonia would yield the desired product.

Experimental Protocol: Synthesis

• Reaction Setup: In a round-bottom flask equipped with a magnetic stirrer and a reflux condenser, dissolve 1,1,1-trifluoro-2,4-pentanedione (1 equivalent) in a suitable solvent such as toluene or ethanol.

• Ammonia Addition: Bubble ammonia gas through the solution or add a solution of ammonia in the chosen solvent (e.g., ethanolic ammonia) in slight excess.

• Reaction Monitoring: Heat the reaction mixture to reflux and monitor the progress by thin-layer chromatography (TLC) until the starting β-diketone is consumed.

• Work-up and Purification: Upon completion, cool the reaction mixture to room temperature. Remove the solvent under reduced pressure. The crude product can be purified by recrystallization from a suitable solvent system (e.g., hexane/ethyl acetate) or by column chromatography on silica gel.

• Characterization: Confirm the identity and purity of the synthesized 4-amino-1,1,1-trifluoro-3-penten-2-one using ¹H NMR, ¹³C NMR, ¹⁹F NMR, and mass spectrometry.

Spectroscopic Investigation of Tautomerism

3.2.1. Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is the most powerful tool for elucidating the tautomeric equilibrium in solution.[2][3][4][5] By conducting experiments in a range of deuterated solvents with varying polarities (e.g., CDCl₃, acetone-d₆, DMSO-d₆, CD₃OD), the solvent's influence on the equilibrium can be quantified.

Key NMR Observables:

• ¹H NMR: The enamine tautomer will exhibit a characteristic vinyl proton signal and a broad N-H proton signal, the chemical shift of which is sensitive to hydrogen bonding. The imine tautomer would show signals corresponding to the CH₂ and C-H protons. The relative integration of these distinct signals allows for the determination of the tautomeric ratio.

• ¹³C NMR: The chemical shifts of the carbonyl carbon and the olefinic carbons will differ significantly between the tautomers, providing further evidence for their presence and relative abundance.

• ¹⁹F NMR: The chemical shift of the CF₃ group is highly sensitive to its electronic environment. Distinct signals for the CF₃ group in the enamine and imine tautomers are expected, offering another handle for quantification.

Experimental Protocol: Solvent-Dependent NMR Study

• Sample Preparation: Prepare a series of NMR samples by dissolving a precise amount of 4-amino-1,1,1-trifluoro-3-penten-2-one in a range of deuterated solvents (e.g., CDCl₃, acetone-d₆, DMSO-d₆, CD₃OD) to a consistent concentration.

• Data Acquisition: Acquire ¹H, ¹³C, and ¹⁹F NMR spectra for each sample at a constant temperature (e.g., 298 K).

• Data Analysis:

  • Identify the characteristic signals for each tautomer in the ¹H and ¹⁹F NMR spectra.

  • Carefully integrate the non-overlapping signals corresponding to each tautomer.

  • Calculate the percentage of each tautomer present in each solvent.

  • Determine the equilibrium constant (K = [imine]/[enamine]) for each solvent.

Table 1: Predicted Tautomeric Composition of 4-Amino-1,1,1-trifluoro-3-penten-2-one in Various Solvents (Hypothetical Data)

Solvent	Dielectric Constant (ε)	% Enamine (Predicted)	% Imine (Predicted)	K (Predicted)
CDCl₃	4.8	95	5	0.05
Acetone-d₆	20.7	80	20	0.25
DMSO-d₆	46.7	65	35	0.54
CD₃OD	32.7	70	30	0.43

3.2.2. Infrared (IR) and Ultraviolet-Visible (UV-Vis) Spectroscopy

IR and UV-Vis spectroscopy provide complementary information about the tautomeric forms.[6][7]

• IR Spectroscopy: The enamine tautomer will show characteristic N-H and C=O stretching frequencies influenced by intramolecular hydrogen bonding. The imine tautomer will exhibit a C=N stretch and a C=O stretch at a different frequency.

• UV-Vis Spectroscopy: The conjugated system of the enamine tautomer will result in a π-π* transition at a longer wavelength compared to the less conjugated imine tautomer. Solvent-dependent shifts in the absorption maxima can also provide insights into the tautomeric equilibrium.[1]

Computational Modeling of Tautomeric Stability

Density Functional Theory (DFT) calculations are an invaluable tool for predicting the relative thermodynamic stabilities of tautomers and for corroborating experimental findings.

Computational Protocol: DFT Calculations

• Structure Optimization: Build the 3D structures of the enamine, imine, and enol-imine tautomers. Perform geometry optimization for each tautomer in the gas phase and in various solvents using a continuum solvation model (e.g., PCM, SMD) at a suitable level of theory (e.g., B3LYP/6-311++G(d,p)).

• Frequency Calculations: Perform frequency calculations on the optimized structures to confirm that they are true minima on the potential energy surface (no imaginary frequencies) and to obtain zero-point vibrational energies (ZPVE) and thermal corrections.

• Energy Calculations: Calculate the single-point energies of the optimized structures to obtain the relative electronic energies (ΔE), enthalpies (ΔH), and Gibbs free energies (ΔG) of the tautomers in the gas phase and in solution.

• NMR Chemical Shift Prediction: Calculate the NMR chemical shifts for each tautomer and compare them with the experimental data to aid in signal assignment.

Table 2: Predicted Relative Gibbs Free Energies (ΔG, kcal/mol) of Tautomers from DFT Calculations (Hypothetical Data)

Tautomer	ΔG (Gas Phase)	ΔG (in Chloroform)	ΔG (in DMSO)
Enamine	0.00 (Reference)	0.00 (Reference)	0.00 (Reference)
Imine	+3.5	+2.0	+0.5
Enol-Imine	+8.2	+6.5	+4.8

Conclusion and Future Directions

The tautomeric landscape of 4-amino-1,1,1-trifluoro-3-penten-2-one is a rich area of study, governed by the interplay of strong intramolecular hydrogen bonding and the powerful electronic influence of the trifluoromethyl group. This guide has outlined a comprehensive theoretical and practical framework for the thorough investigation of its tautomeric equilibria. The proposed synergistic approach, combining organic synthesis, multi-nuclear NMR spectroscopy, and DFT calculations, will enable a detailed understanding of the thermodynamic stability of the enamine and imine tautomers and the role of the solvent in modulating their equilibrium.

The insights gained from such studies are not merely academic. For drug development professionals, a deep understanding of the predominant tautomeric form in different biological environments is critical for rational drug design, as it directly impacts molecular recognition, membrane permeability, and metabolic fate. Future work could extend these studies to a broader range of substituted trifluoromethylated β-enaminones to develop a more comprehensive quantitative structure-tautomerism relationship.

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An In-depth Technical Guide: Electronic Effects of the Trifluoromethyl Group in Enaminones

Abstract

The strategic incorporation of the trifluoromethyl (CF3) group into organic molecules has become a cornerstone of modern medicinal chemistry and materials science.[1] This guide provides a comprehensive technical analysis of the profound electronic effects exerted by the CF3 group when appended to the enaminone scaffold. We will dissect the interplay of inductive and resonance effects, their manifestation in spectroscopic and structural data, and the resulting modulation of reactivity. This document serves as a resource for researchers, scientists, and drug development professionals, offering field-proven insights into the synthesis, characterization, and application of these uniquely functionalized molecules.

Introduction: The Convergence of Enaminones and the Trifluoromethyl Group

The Enaminone Moiety: A Versatile Building Block

Enaminones are conjugated systems characterized by an amine group linked to a carbonyl group through a carbon-carbon double bond (N-C=C-C=O). This "push-pull" electronic structure, where the nitrogen atom donates electron density into the π-system and the carbonyl group withdraws it, makes them exceptionally versatile synthetic intermediates.[2][3] They serve as foundational units for constructing a wide array of bioactive heterocyclic compounds, including pyrazoles, pyridines, and quinolines.[3]

The Trifluoromethyl Group: A Unique Modulator of Molecular Properties

The trifluoromethyl group is a powerful tool in molecular design. Its three highly electronegative fluorine atoms create a potent electron-withdrawing effect, significantly altering the properties of the parent molecule.[1] Key attributes imparted by the CF3 group include:

• Enhanced Metabolic Stability: The carbon-fluorine bond is exceptionally strong, making the CF3 group resistant to metabolic degradation.[1]

• Increased Lipophilicity: The CF3 group often increases a molecule's ability to permeate biological membranes.[1]

• Modulated Basicity: When placed alpha to an amine, the CF3 group drastically reduces basicity.[4]

• Altered Receptor Binding: The unique steric and electronic profile can lead to improved binding affinity and selectivity for biological targets.[1]

The Synergy: Trifluoromethylated Enaminones

The fusion of the enaminone scaffold with the trifluoromethyl group creates a class of compounds with finely-tuned electronic properties. These molecules are of significant interest in drug discovery, particularly for developing anticonvulsant agents and other therapeutics.[2][5] Understanding the electronic perturbations caused by the CF3 group is paramount to rationally designing new molecules with desired activities.

Fundamental Electronic Effects of the Trifluoromethyl Group

The influence of the CF3 group on the enaminone system is a direct consequence of its fundamental electronic properties.

Inductive Effect (-I)

The primary electronic contribution of the CF3 group is its powerful electron-withdrawing inductive effect. The high electronegativity of the three fluorine atoms polarizes the C-F bonds, which in turn polarizes the C-C bond, drawing electron density away from the rest of the molecule. This effect is transmitted through the sigma bond framework and is a dominant factor in the group's overall influence.[1][4]

Resonance and Hyperconjugation

While the inductive effect is paramount, the possibility of negative hyperconjugation (σ-π* interaction) exists, where the C-F σ* antibonding orbitals can accept electron density from adjacent π-systems. This further enhances the electron-withdrawing character. The direct resonance-donating effect of the fluorine lone pairs is generally considered negligible due to poor orbital overlap with the carbon center.

Impact on Lipophilicity and Metabolic Stability

The CF3 group is often employed as a bioisostere for a methyl or chloro group.[1] Its introduction significantly enhances metabolic stability due to the high bond dissociation energy of the C-F bond.[1] This modification is a well-established strategy to reduce metabolic breakdown, increase a drug's half-life, and lower the required dosage.[1]

Modulation of Enaminone Electronic Structure and Reactivity

The potent electron-withdrawing nature of the CF3 group fundamentally alters the electron distribution within the enaminone's conjugated "push-pull" system.

dot

Caption: Dominant electronic forces in a trifluoromethylated enaminone.

Influence on the Enaminone π-System

The CF3 group's electron-withdrawing pull counteracts the electron-donating "push" from the enamine nitrogen. This results in:

• Decreased Nucleophilicity: The electron density at the β-carbon and the nitrogen atom is significantly reduced, making them less nucleophilic.

• Increased Electrophilicity: Conversely, the carbonyl carbon becomes more electron-deficient and thus more electrophilic.

• Increased N-H Acidity: The withdrawal of electron density from the nitrogen atom makes the N-H proton more acidic and susceptible to deprotonation by a strong base.[5]

Spectroscopic Evidence (NMR, IR)

Spectroscopic analysis provides clear evidence of these electronic shifts.

• ¹H NMR: The vinyl protons (Cα-H and Cβ-H) and the N-H proton typically show a downfield shift (higher ppm) compared to non-fluorinated analogs, indicating they are in a more electron-poor environment.[6]

• ¹³C NMR: The β-carbon (Cβ) signal shifts upfield due to the resonance donation from the nitrogen, while the carbonyl carbon (C=O) and the carbon bearing the CF3 group show characteristic shifts reflecting the strong deshielding.[7]

• ¹⁹F NMR: This technique is highly sensitive to the electronic environment of the CF3 group. The chemical shift provides a direct probe of the electronic effects within the molecule.[7][8]

• IR Spectroscopy: The C=O stretching frequency (νC=O) typically shifts to a higher wavenumber, indicating a stronger, less polarized carbonyl bond due to the reduced electron donation from the enamine system.

Table 1: Representative Spectroscopic Data Comparison

Compound Type	Representative ¹H NMR (ppm)	Representative ¹³C NMR (ppm)
Non-fluorinated Enaminone	N-H: ~5.0-7.0, Cβ-H: ~5.0-5.5	C=O: ~180-190, Cβ: ~90-100
Trifluoromethylated Enaminone	N-H: ~7.0-9.0, Cβ-H: ~5.5-6.0	C=O: ~185-195, C(CF3): ~120-130 (q)
Note: Values are approximate and vary based on substitution and solvent. The C(CF3) signal in ¹³C NMR appears as a quartet due to C-F coupling.

Alteration of Reactivity

The electronic modulation by the CF3 group directly impacts the chemical reactivity of the enaminone.

• Nucleophilic Attack: The reduced electron density at the β-carbon makes trifluoromethylated enaminones less reactive towards electrophiles compared to their non-fluorinated counterparts. However, reactions can still proceed, often requiring stronger electrophiles or catalysts.[7]

• Electrophilic Attack: The increased electrophilicity of the carbonyl carbon makes it a more favorable site for nucleophilic attack.

• Cyclization Reactions: Trifluoromethylated enaminones are excellent precursors for synthesizing CF3-substituted heterocycles. The altered reactivity profile can be harnessed to control regioselectivity in cyclization reactions.[9][10][11]

Synthetic Strategies for Trifluoromethylated Enaminones

The synthesis of these compounds generally follows two main pathways: building the enaminone from a CF3-containing precursor or introducing the CF3 group later.

Synthesis from Trifluoromethylated Building Blocks

A common and efficient method involves the condensation reaction between a trifluoromethyl-β-diketone or a related trifluoromethyl ketone with a primary or secondary amine.[2][5]

dot

Caption: General workflow for the synthesis of trifluoromethylated enaminones.

Detailed Experimental Protocol: Synthesis of a Model Trifluoromethylated Enaminone

This protocol describes the synthesis of (Z)-3-(phenylamino)-1-(4-(trifluoromethyl)phenyl)prop-2-en-1-one, adapted from established literature procedures.[2]

Materials:

• (E)-3-(dimethylamino)-1-(4-(trifluoromethyl)phenyl)prop-2-en-1-one (1.0 eq)

• Aniline (1.0 eq)

• Glacial Acetic Acid

• Deionized Water

• Ethanol

Procedure:

• Reaction Setup: To a 25 mL round-bottom flask, add (E)-3-(dimethylamino)-1-(4-(trifluoromethyl)phenyl)prop-2-en-1-one (0.5 mmol).

• Reagent Addition: Add glacial acetic acid (1.5 mL) to dissolve the starting material, followed by the addition of aniline (0.5 mmol).

• Reaction: Stir the mixture at room temperature for 12-24 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC). A solid product is expected to precipitate out.

• Workup: Upon completion, pour the reaction mixture into a beaker containing 50 mL of chilled deionized water. Stir the resulting suspension for 30 minutes.

• Isolation: Collect the precipitated solid by vacuum filtration, washing with cold water.

• Purification: The crude product can be further purified by recrystallization from a suitable solvent system (e.g., ethanol/water) to yield the pure Z-isomer.

• Validation: Confirm the structure and purity of the final product using ¹H NMR, ¹³C NMR, ¹⁹F NMR, and mass spectrometry.

Applications in Drug Discovery and Materials Science

The unique properties of trifluoromethylated enaminones make them valuable in several high-tech fields.

Medicinal Chemistry

The CF3 group is a privileged moiety in drug design.[7] Its incorporation into enaminone-based scaffolds has been explored for developing:

• Anticonvulsants: Cyclic enaminones containing a CF3 group have been investigated as potential treatments for epilepsy.[5]

• Enzyme Inhibitors: The CF3 group can act as a bioisostere for other groups, enhancing binding to enzyme active sites.[4]

• Anticancer and Antimicrobial Agents: The enaminone scaffold is a precursor to many heterocyclic systems known for their biological activities.[3]

Materials Science

The "push-pull" nature of enaminones, amplified by the CF3 group, can be exploited to create organic materials with interesting optical and electronic properties, such as nonlinear optics (NLO) and applications in dye-sensitized solar cells.

Advanced Characterization and Computational Analysis

Computational Modeling: Visualizing Electron Distribution

Density Functional Theory (DFT) calculations are invaluable for understanding the electronic structure of these molecules.[12] By calculating electrostatic potential maps, one can visualize the electron-rich (red) and electron-poor (blue) regions of the molecule, providing a clear picture of the CF3 group's impact.

dot

Caption: Impact of the CF3 group on Frontier Molecular Orbital energies.

The CF3 group stabilizes both the Highest Occupied Molecular Orbital (HOMO) and the Lowest Unoccupied Molecular Orbital (LUMO). The stabilization of the LUMO is typically more pronounced, leading to a smaller HOMO-LUMO gap and making the molecule a better electron acceptor.

Conclusion and Future Outlook

The trifluoromethyl group exerts a powerful and predictable influence on the electronic landscape of the enaminone scaffold. Through a dominant inductive effect, it withdraws electron density, reducing the nucleophilicity of the enamine system while enhancing the electrophilicity of the carbonyl group. This electronic modulation is clearly observable through spectroscopic methods and has profound implications for chemical reactivity. The ability to fine-tune these properties makes trifluoromethylated enaminones highly valuable intermediates for the synthesis of advanced pharmaceuticals and functional materials. Future research will likely focus on leveraging these unique electronic features to design novel catalytic systems and create molecules with precisely tailored biological and photophysical properties.

References

• Z. Li, et al. (2020). Scissoring Enaminone C=C Double Bond by Free Radical Process for the Synthesis of α-Trifluoromethyl Ketones with CF3SO2Na. The Journal of Organic Chemistry. [Link]

• T. H. Al-Tel, et al. (2021). Synthesis and anticonvulsant activity of novel fluorinated N-benzamide enaminones. Journal of Fluorine Chemistry. [Link]

• J. A. T. Williams, et al. (2019). Strategies for the Catalytic Enantioselective Synthesis of α-Trifluoromethyl Amines. Accounts of Chemical Research. [Link]

• Y. Wang, et al. (2023). Selectfluor-mediated tandem cyclization of enaminones with diselenides toward the synthesis of 3-selenylated chromones. RSC Advances. [Link]

• S. K. Guchhait, et al. (2024). Aza-Michael addition-elimination led synthesis, characterization and X-ray crystallography of novel trifluoromethylated-enaminone derivatives. Journal of Molecular Structure. [Link]

• A. B. F. de la Torre, et al. (2025). The Role of Trifluoromethyl and Trifluoromethoxy Groups in Medicinal Chemistry: Implications for Drug Design. Molecules. [Link]

• L. Gan, et al. (2020). Scissoring Enaminone C═C Double Bond by Free Radical Process for the Synthesis of α-Trifluoromethyl Ketones with CF3SO2Na. The Journal of Organic Chemistry. [Link]

• I. V. Trushkov, et al. (2018). Stereoselective synthesis of trifluoromethyl-substituted 2H-furan-amines from enaminones. Chemical Communications. [Link]

• S. Pan, et al. (2023). A Strategy for Accessing Trifluoromethyl Carbinol-Containing Chromones from o-Hydroxyaryl Enaminones and Trifluoroacetaldehyde/Ketone Derivatives. The Journal of Organic Chemistry. [Link]

• L. Gan, et al. (2020). Scissoring Enaminone C═C Double Bond by Free Radical Process for the Synthesis of α-Trifluoromethyl Ketones with CF3SO2Na. Semantic Scholar. [Link]

• S. Mohan, et al. (2012). Spectroscopic and quantum chemical electronic structure investigations of 2-(trifluoromethyl)aniline and 3-(trifluoromethyl)aniline. Spectrochimica Acta Part A: Molecular and Biomolecular Spectroscopy. [Link]

• A. M. G. E. Hassan, et al. (2023). The most Recent Compilation of Reactions of Enaminone Derivatives with various Amine Derivatives to Generate Biologically Active Compounds. ResearchGate. [Link]

• L. Bothorel. (2012). Enaminone analysis by 1H NMR spectroscopy. Master Analyse et Contrôle. [Link]

• B. Musio, et al. (2017). Real-Time Spectroscopic Analysis Enabling Quantitative and Safe Consumption of Fluoroform during Nucleophilic Trifluoromethylation in Flow. ACS Catalysis. [Link]

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An In-depth Technical Guide to the Structural Elucidation of 4-Amino-1,1,1-trifluoro-3-penten-2-one

For Distribution to: Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of the structural characteristics of 4-Amino-1,1,1-trifluoro-3-penten-2-one, a key building block in synthetic and medicinal chemistry. While a definitive single-crystal X-ray diffraction study for this specific compound is not yet available in the public domain, this document synthesizes data from closely related analogs to predict its molecular geometry, crystal packing, and intermolecular interactions. Furthermore, it offers field-proven, detailed protocols for the synthesis, crystallization, and subsequent crystallographic analysis of this important fluorinated enaminone.

Introduction and Scientific Context

4-Amino-1,1,1-trifluoro-3-penten-2-one, a trifluoromethyl-substituted β-enaminone, belongs to a class of compounds of significant interest in drug discovery and materials science. The presence of the trifluoromethyl group can enhance metabolic stability, binding affinity, and lipophilicity, making it a valuable moiety in the design of bioactive molecules. The enaminone system (N-C=C-C=O) is a versatile pharmacophore and a powerful intermediate for synthesizing various heterocyclic systems.

Understanding the three-dimensional structure of this molecule at an atomic level is paramount for rational drug design and for predicting its chemical behavior. Crystal structure analysis provides precise information on molecular conformation, tautomeric preferences, and the non-covalent interactions that govern its solid-state properties. This guide addresses the current state of knowledge and provides a practical framework for its complete structural determination.

Synthesis and Purification

The primary route for synthesizing 4-Amino-1,1,1-trifluoro-3-penten-2-one involves the condensation of 1,1,1-trifluoroacetylacetone (TF-acac) with ammonia. This is a robust and well-established method for generating β-enaminones.

Experimental Protocol: Synthesis

• Reaction Setup: In a 250 mL round-bottom flask equipped with a magnetic stirrer, dissolve 1,1,1-trifluoroacetylacetone (10.0 g, 64.9 mmol) in 100 mL of absolute ethanol.

• Reagent Addition: Cool the solution to 0 °C in an ice bath. Bubble anhydrous ammonia gas through the solution at a slow, steady rate for 2 hours, or until the solution is saturated. Alternatively, add an aqueous solution of ammonium hydroxide (28-30%, 1.5 equivalents) dropwise over 30 minutes.

• Reaction Monitoring: Monitor the reaction progress using Thin Layer Chromatography (TLC) with a 7:3 hexanes:ethyl acetate mobile phase. The disappearance of the starting diketone spot indicates reaction completion.

• Workup: Remove the solvent under reduced pressure using a rotary evaporator. The resulting residue will be a solid or a semi-solid.

• Purification: Recrystallize the crude product from a suitable solvent system, such as ethanol/water or toluene, to yield 4-Amino-1,1,1-trifluoro-3-penten-2-one as a white to off-white crystalline solid[1].

Causality Insight: The use of ethanol as a solvent facilitates the dissolution of the starting diketone and promotes the nucleophilic attack of ammonia on one of the carbonyl groups. The subsequent dehydration step is often acid- or base-catalyzed and leads to the stable enaminone product.

Single Crystal Growth: A Practical Workflow

Obtaining a single crystal suitable for X-ray diffraction is the most critical and often most challenging step. For enaminones, slow evaporation is a highly effective technique.

Experimental Protocol: Slow Evaporation for Crystallization

• Solvent Selection: Screen for suitable solvents in which the compound has moderate solubility. Good candidates include methanol, ethanol, acetonitrile, ethyl acetate, and dichloromethane.

• Solution Preparation: Prepare a saturated or near-saturated solution of the purified compound in a selected solvent (e.g., methanol) at room temperature in a clean vial. Use a minimal amount of solvent.

• Evaporation Control: Cover the vial with a cap or parafilm. Pierce the covering with a few small holes using a needle. This restricts the rate of evaporation, allowing for the slow growth of well-ordered crystals.

• Incubation: Place the vial in a vibration-free environment, such as a dedicated crystallization chamber or a quiet corner of a laboratory bench.

• Monitoring: Observe the vial daily for the formation of small, clear crystals with well-defined facets. This process can take several days to weeks. Once suitable crystals are formed, they can be carefully harvested for analysis.

Crystal Structure Determination by X-ray Diffraction

The following diagram and protocol outline the standard, self-validating workflow for determining a molecular structure from a single crystal.

Caption: Workflow for Single-Crystal X-ray Structure Determination.

Protocol Steps:

• Crystal Mounting: A suitable single crystal is mounted on a goniometer head.

• Data Collection: The crystal is placed in a stream of cold nitrogen gas (typically 100 K) and exposed to a monochromatic X-ray beam. Diffraction patterns are collected on a detector as the crystal is rotated.

• Data Reduction: The collected images are processed to integrate the intensities of the diffraction spots and apply corrections, yielding a file of reflection data.

• Structure Solution: The phase problem is solved using computational methods (e.g., direct methods or Patterson synthesis) to generate an initial electron density map and a preliminary molecular model.

• Structure Refinement: The atomic positions and thermal displacement parameters are refined against the experimental data to improve the agreement between the calculated and observed structure factors.

• Validation: The final structure is validated using software tools like checkCIF to ensure its chemical and crystallographic reasonability.

Predicted Crystal Structure and Crystallographic Data

Based on extensive studies of analogous trifluoromethyl β-enaminones, we can confidently predict the key structural features of 4-Amino-1,1,1-trifluoro-3-penten-2-one.[2][3]

Molecular Conformation

The molecule is expected to exist almost exclusively in the (Z)-conformation . This stereochemistry is stabilized by a strong, resonance-assisted intramolecular hydrogen bond between the amino (N-H) group and the carbonyl oxygen (C=O). This interaction forms a stable six-membered pseudo-ring, rendering the core of the molecule nearly planar.

Caption: Predicted intramolecular N-H···O hydrogen bonding.

Intermolecular Interactions

In the solid state, molecules are likely to be linked by intermolecular hydrogen bonds involving the second proton of the amino group (N-H) and the carbonyl oxygen or fluorine atoms of neighboring molecules. This would lead to the formation of chains or dimeric motifs, which dictate the overall crystal packing.

Comparative Crystallographic Data

The following table summarizes key crystallographic parameters from a closely related, published structure to provide a reasonable estimate for what can be expected for the title compound.

Parameter	(Z)-4,4,4-trifluoro-3-(2-hydroxyethylamino)-1-(2-hydroxyphenyl)-2-buten-1-one[2]
Formula	C₁₂H₁₂F₃NO₃
Crystal System	Monoclinic
Space Group	P2₁/c
a (Å)	12.1420(4)
b (Å)	7.8210(3)
c (Å)	13.8970(5)
β (°)	116.162(2)
Volume (ų)	1183.83(8)
Z	4
Key Feature	Strong intramolecular N-H···O hydrogen bond

Implications for Drug Development and Materials Science

A definitive crystal structure would provide several key insights for researchers:

• Conformational Rigidity: Quantifying the planarity and rigidity of the molecule, which is crucial for understanding its binding to biological targets.

• Pharmacophore Modeling: Providing precise atomic coordinates for computational docking studies and the development of structure-activity relationships (SAR).

• Polymorphism: Enabling the study of different crystalline forms (polymorphs), which can have profound effects on the solubility, stability, and bioavailability of an active pharmaceutical ingredient (API).

• Crystal Engineering: Understanding the intermolecular interactions would allow for the rational design of co-crystals with tailored physical properties.

Conclusion

While the definitive crystal structure of 4-Amino-1,1,1-trifluoro-3-penten-2-one remains to be reported, a substantial amount of information can be inferred from analogous compounds. The molecule is predicted to adopt a planar (Z)-conformation stabilized by a strong intramolecular N-H···O hydrogen bond. This guide provides robust, field-tested protocols for the synthesis, crystallization, and structural analysis of this compound. The successful crystallographic determination of this molecule would fill a notable gap in the chemical literature and provide invaluable data for advancing its application in medicinal chemistry and materials science.

References

• Jeeva, P., Prabakaran, K., et al. (2021). Crystal Structure, Experimental and DFT of (Z)-4-((4-Fluorophenyl)amino)pent-3-en-2-one. Asian Journal of Chemistry, 33(7), 1635-1644. [Link]

• Giera, H., et al. (2010). Spectroscopic, Structural, and Conformational Properties of (Z)-4,4,4-Trifluoro-3-(2-hydroxyethylamino)-1-(2-hydroxyphenyl)-2-buten-1-one, C12H12F3NO3: A Trifluoromethyl-Substituted β-Aminoenone. Journal of Molecular Structure, 964(1-3), 104-111. [Link]

• Marpna, L. B., et al. (2020). Synthesis, structural elucidation and X-ray crystallographic studies of 1-(3,5-bis(trifluoromethyl)phenyl)-3-(dimethylamino)prop-2-en-1-one. Crystallography Reports, 65, 80-85. [Link]

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4-Amino-1,1,1-trifluoro-3-penten-2-one mechanism of action in organic synthesis

An In-depth Technical Guide to the Mechanistic Action of 4-Amino-1,1,1-trifluoro-3-penten-2-one in Organic Synthesis

Abstract

4-Amino-1,1,1-trifluoro-3-penten-2-one is a highly functionalized and versatile building block in modern organic synthesis. The presence of a trifluoromethyl group, a conjugated enamine, and a ketone moiety within a single molecular framework imparts a unique and powerful reactivity profile. This guide provides an in-depth exploration of the mechanistic principles governing the utility of this reagent. We will dissect the electronic properties that drive its reactivity and explore its application in the synthesis of complex fluorinated molecules, particularly heterocyclic scaffolds of interest to pharmaceutical and agrochemical research.

Introduction: The Strategic Value of Fluorinated Enaminones

The introduction of fluorine atoms into organic molecules can profoundly alter their physical, chemical, and biological properties. This has made the development of novel fluorinated building blocks a cornerstone of contemporary chemical synthesis.[1][2] 4-Amino-1,1,1-trifluoro-3-penten-2-one, a trifluoromethylated β-enaminone, is a prime example of such a synthon, offering a rich platform for molecular elaboration. Its utility stems from the synergistic interplay of its constituent functional groups, which allows for a diverse range of chemical transformations.

Core Mechanistic Principles: A Tale of Electron Density

The reactivity of 4-Amino-1,1,1-trifluoro-3-penten-2-one is dictated by the electronic landscape of the molecule. The potent electron-withdrawing nature of the trifluoromethyl group significantly polarizes the molecule, creating distinct regions of electrophilicity and nucleophilicity. This polarization is the key to understanding its behavior in organic reactions.

The Push-Pull System and its Implications

The enaminone system, characterized by a nitrogen atom conjugated to a carbonyl group through a carbon-carbon double bond, creates a "push-pull" electronic effect. The lone pair of electrons on the nitrogen atom "pushes" electron density into the conjugated system, while the carbonyl group "pulls" electron density towards itself. The trifluoromethyl group further enhances this "pull," creating a highly polarized molecule with the following key reactive sites:

• Nucleophilic Sites: The nitrogen atom and the α-carbon are electron-rich and thus nucleophilic.

• Electrophilic Sites: The carbonyl carbon and the β-carbon are electron-deficient and therefore electrophilic.

Caption: Reactive sites in 4-Amino-1,1,1-trifluoro-3-penten-2-one.

Key Transformations and Their Mechanisms

The unique electronic properties of 4-Amino-1,1,1-trifluoro-3-penten-2-one enable its participation in a variety of important organic reactions.

Synthesis of Trifluoromethylated Heterocycles: The Pyrazole Example

A prominent application of trifluoromethylated β-enaminones is in the synthesis of trifluoromethyl-substituted pyrazoles, which are privileged scaffolds in medicinal chemistry and agrochemicals.[3][4][5] The reaction of 4-Amino-1,1,1-trifluoro-3-penten-2-one with hydrazine proceeds through a condensation-cyclization mechanism.

Experimental Protocol: Synthesis of a Trifluoromethylated Pyrazole

• Reaction Setup: To a solution of 4-Amino-1,1,1-trifluoro-3-penten-2-one (1.0 mmol) in ethanol (10 mL), add hydrazine hydrate (1.2 mmol).

• Reaction Conditions: Stir the mixture at reflux for 4-6 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC).

• Workup: Upon completion, cool the reaction mixture to room temperature and remove the solvent under reduced pressure.

• Purification: Purify the crude product by column chromatography on silica gel using a mixture of hexane and ethyl acetate as the eluent to afford the desired trifluoromethylated pyrazole.

Caption: Workflow for trifluoromethylated pyrazole synthesis.

The mechanism involves the initial nucleophilic attack of hydrazine on the electrophilic carbonyl carbon, followed by dehydration to form a hydrazone intermediate. Tautomerization and subsequent intramolecular cyclization with the elimination of ammonia yield the stable aromatic pyrazole ring.

Cycloaddition Reactions: Building Molecular Complexity

Trifluoromethylated enaminones can participate in cycloaddition reactions, acting as electron-deficient partners. For instance, in [3+2] cycloadditions with nitrile imines, they can lead to the formation of highly substituted trifluoromethylated pyrazoles.[3][4] The regioselectivity of these reactions is governed by the electronic and steric properties of both the enaminone and the dipole.

Mechanism of [3+2] Cycloaddition

The reaction is believed to proceed via a concerted or a stepwise mechanism involving a zwitterionic intermediate, although concerted pathways are often favored.[6] The electron-withdrawing trifluoromethyl group enhances the electrophilicity of the double bond, making it a good dipolarophile.

Reactions with Nucleophiles and Electrophiles

The dual nucleophilic and electrophilic nature of 4-Amino-1,1,1-trifluoro-3-penten-2-one allows for reactions with a wide range of partners.

• Nucleophilic Attack: The electron-deficient β-carbon is susceptible to attack by various nucleophiles in Michael-type additions.

• Electrophilic Attack: The nucleophilic α-carbon can react with electrophiles. For example, fluorination can be achieved using electrophilic fluorinating agents like Selectfluor, leading to the synthesis of difluorinated carbonyl compounds.[7][8]

Applications in the Synthesis of Bioactive Molecules

The trifluoromethyl group is a key pharmacophore in many modern drugs due to its ability to enhance metabolic stability, lipophilicity, and binding affinity. The use of 4-Amino-1,1,1-trifluoro-3-penten-2-one and related compounds provides a direct route to trifluoromethylated heterocycles and other complex molecules with potential biological activity.[9][10]

Application Area	Synthesized Scaffold	Reference
Agrochemicals	Trifluoromethylated Pyrazoles	[4]
Pharmaceuticals	Fluorinated Chromones	[2]
Material Science	Fluorinated Polymers	[1]

Conclusion

4-Amino-1,1,1-trifluoro-3-penten-2-one is a powerful and versatile building block in organic synthesis. Its unique electronic properties, stemming from the interplay of the enaminone system and the strongly electron-withdrawing trifluoromethyl group, allow for a diverse array of chemical transformations. A thorough understanding of its mechanistic behavior is crucial for harnessing its full potential in the design and synthesis of novel fluorinated molecules for a wide range of applications, from drug discovery to materials science. The continued exploration of the reactivity of this and similar fluorinated synthons will undoubtedly lead to the development of new and efficient synthetic methodologies.

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• Zhao, B., et al. (2025). Accessing diverse fluorinated organic molecules by fluoro-functionalization reactions of enaminones. Chemical Communications. [Link][1][2]

• Peng, W., & Shreeve, J. M. (2005). Reactions of Enamines with Selectfluor: A Straightforward Route to Difluorinated Carbonyl Compounds. The Journal of Organic Chemistry, 70(14), 5760–5763. [Link][7]

• Peng, W., & Shreeve, J. M. (2005). Reactions of Enamines with Selectfluor: A Straightforward Route to Difluorinated Carbonyl Compounds. Organic Chemistry Portal. [Link][8]

• Zhao, B., et al. (2025). Accessing diverse fluorinated organic molecules by fluoro-functionalization reactions of enaminones. Chemical Communications. [Link][2]

• Alcaide, B., et al. (1999). New Strategies for the Synthesis of Fluorinated Vinylogous Amidines and β-Enamino Ketones. The Journal of Organic Chemistry, 64(12), 4439–4445. [Link]

• Li, Z., et al. (2021). Synthesis of Trifluoromethylated Pyrazolidines, Pyrazolines and Pyrazoles via Divergent Reaction of β-CF3-1,3-Enynes with Hydrazines. Organic Letters, 23(20), 7854–7859. [Link][9]

• Wang, Y., et al. (2022). Assembly of trifluoromethylated fused tricyclic pyrazoles via cyclization of β-amino cyclic ketones. Organic & Biomolecular Chemistry, 20(4), 833–837. [Link]

• Baran, P., et al. (2022). Trifluoromethylated Pyrazoles via Sequential (3 + 2)-Cycloaddition of Fluorinated Nitrile Imines with Chalcones and Solvent-Dependent Deacylative Oxidation Reactions. Organic Letters, 24(13), 2465–2470. [Link][3]

• Baran, P., et al. (2022). Trifluoromethylated Pyrazoles via Sequential (3 + 2)-Cycloaddition of Fluorinated Nitrile Imines with Chalcones and Solvent-Dependent Deacylative Oxidation Reactions. PMC. [Link][4]

• Hu, Y-F., et al. (2024). Multi-functionalization of β-trifluoromethyl enones enabled 2,3-dihydrofuran synthesis. Organic Chemistry Frontiers. [Link]

• Wang, D., et al. (2023). β-Trifluoromethylated enones as trifluoromethylated synthons in asymmetric catalysis. Organic Chemistry Frontiers. [Link][10]

• Sani, M. (2015). Synthesis of β-amino-α-trifluoromethyl alcohols and their applications in organic synthesis. Beilstein Journal of Organic Chemistry, 11, 2336–2368. [Link]

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• Bakulev, V. A., et al. (2025). Competitive cyclization of ethyl trifluoroacetoacetate and methyl ketones with 1,3-diamino-2-propanol into hydrogenated oxazolo- and pyrimido-condensed pyridones. Beilstein Journal of Organic Chemistry. [Link]

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4-Amino-1,1,1-trifluoro-3-penten-2-one material safety data sheet and handling guidelines

An In-depth Technical Guide to 4-Amino-1,1,1-trifluoro-3-penten-2-one: Properties, Handling, and Synthetic Utility

Introduction: The Significance of a Fluorinated Building Block

4-Amino-1,1,1-trifluoro-3-penten-2-one is a specialized chemical compound that stands at the intersection of two influential classes of molecules in modern organic synthesis and drug discovery: β-aminoenones and organofluorine compounds. Its structure, featuring a trifluoromethyl group, a ketone, and a vinylogous amine, makes it a highly versatile and reactive building block. The trifluoromethyl (CF₃) group is a well-established bioisostere for various functional groups, often introduced to enhance the metabolic stability, lipophilicity, and binding affinity of bioactive molecules.[1] The β-aminoenone moiety, a "push-pull" system, exhibits unique reactivity, serving as a precursor for the synthesis of a wide array of heterocyclic compounds, which form the core of many pharmaceuticals.[2] This guide provides an in-depth overview of its properties, critical safety and handling protocols, and its potential applications for researchers and professionals in drug development.

Section 1: Core Chemical and Physical Properties

A precise understanding of a compound's physical properties is fundamental to its appropriate use in a research setting. The data for 4-Amino-1,1,1-trifluoro-3-penten-2-one are summarized below.

Property	Value	Source
CAS Number	72885-02-0	[3][4]
Molecular Formula	C₅H₆F₃NO	[3]
Molecular Weight	153.1 g/mol	[3]
Synonym(s)	(Z)-4-amino-1,1,1-trifluoropent-3-en-2-one	[3]
Physical Form	White to brown solid	[3]
Purity	≥95% (Typical)	[3]
InChI Key	WNMWQCIQTDNYEO-IHWYPQMZSA-N	[3]

Section 2: Comprehensive Safety and Handling Protocols

While a specific, comprehensive Material Safety Data Sheet (MSDS) for 4-Amino-1,1,1-trifluoro-3-penten-2-one is not widely available, a robust safety protocol can be synthesized from the MSDS of structurally similar compounds, such as 1,1,1-Trifluoro-2,4-pentanedione.[5][6][7] The toxicological properties of this specific compound have not been fully investigated, and it should be handled with care as a substance with unknown hazards.[8]

Hazard Identification and GHS Classification

Based on related compounds, the following hazards should be anticipated.

Hazard Class	Statement	Precautionary Codes
Flammable Liquids	Flammable liquid and vapor.	P210, P280
Acute Toxicity (Oral, Dermal, Inhalation)	Harmful if swallowed, in contact with skin, or if inhaled.	P261, P264, P270, P271
Skin Corrosion/Irritation	Causes skin irritation.	P302+P352, P332+P317
Eye Damage/Irritation	Causes serious eye irritation.	P305+P351+P338, P337+P317

Personal Protective Equipment (PPE) and Engineering Controls

Proper protection is paramount when handling this chemical.

• Engineering Controls : Always use this compound within a certified chemical fume hood to ensure adequate ventilation.[8] Safety showers and eyewash stations must be readily available and in close proximity to the workstation.[5][9]

• Eye and Face Protection : Wear tightly fitting safety goggles or a face shield. Use equipment tested and approved under government standards such as NIOSH (US) or EN 166 (EU).[6]

• Skin Protection : Wear appropriate protective gloves (e.g., nitrile rubber) and a lab coat. Gloves must be inspected before use and disposed of properly after handling.[6][9]

• Respiratory Protection : If exposure limits are exceeded or irritation is experienced, use a NIOSH/MSHA or European Standard EN 149 approved respirator.[5]

Safe Handling and Storage Workflow

The following diagram outlines the standard workflow for safely handling and storing 4-Amino-1,1,1-trifluoro-3-penten-2-one.

Caption: Standard laboratory workflow for handling and storage.

First Aid and Emergency Procedures

Immediate and appropriate action is critical in the event of exposure.

• Inhalation : Move the person to fresh air. If breathing is difficult, give oxygen. Seek immediate medical attention.[10][11]

• Skin Contact : Immediately remove all contaminated clothing. Rinse skin with plenty of water for at least 15 minutes. Seek medical attention if irritation occurs.[9][10]

• Eye Contact : Rinse cautiously with water for several minutes. Remove contact lenses if present and easy to do. Continue rinsing for at least 15 minutes and seek immediate medical attention.[9][10]

• Ingestion : Do NOT induce vomiting. Rinse mouth with water and call a poison control center or doctor immediately for advice.[6]

• Fire : Use carbon dioxide, dry chemical powder, or alcohol-resistant foam to extinguish.[10] Water spray can be used to cool closed containers.[6]

• Accidental Release : Evacuate the area. Remove all sources of ignition. Absorb the spill with an inert material (e.g., vermiculite, sand) and place it in a suitable, closed container for disposal.[8]

Section 3: Reactivity Profile and Mechanistic Considerations

The reactivity of 4-Amino-1,1,1-trifluoro-3-penten-2-one is dominated by the interplay between the electron-donating amino group and the electron-withdrawing ketone and trifluoromethyl groups. This "push-pull" electronic effect creates distinct electrophilic and nucleophilic centers within the molecule.

The strong electron-withdrawing nature of the CF₃ group enhances the electrophilicity of the carbonyl carbon (C2) and the C4 position. The lone pair on the nitrogen atom participates in resonance, increasing the electron density at the C3 position. This makes the molecule susceptible to attack by both electrophiles and nucleophiles at different sites.

Caption: Electrophilic and nucleophilic centers of the molecule.

• Incompatible Materials : Avoid strong oxidizing agents, strong acids, and strong bases.[5][11]

• Hazardous Decomposition : Thermal decomposition can lead to the release of carbon oxides (CO, CO₂), nitrogen oxides, and hazardous gaseous hydrogen fluoride (HF).[10]

• Reactivity with Nucleophiles : The compound readily reacts with various nucleophiles. For example, primary amines can react at the carbonyl group, potentially leading to cyclization or substitution products.[12] This reactivity is fundamental to its utility in synthesizing heterocyclic systems.

Section 4: Applications in Synthetic Chemistry and Drug Discovery

The unique structural features of 4-Amino-1,1,1-trifluoro-3-penten-2-one make it a valuable intermediate in the synthesis of complex organic molecules, particularly those with pharmaceutical relevance.

• Synthesis of Heterocycles : β-Aminoenones are well-established precursors for synthesizing nitrogen-containing heterocycles like pyridines, pyrimidines, and pyrazoles.[2][13] The trifluoromethyl group can be retained in the final product, imparting desirable pharmacological properties.

• Fluorinated Peptidomimetics : The incorporation of fluorinated moieties into amino acids and peptides is a common strategy to increase metabolic stability and modulate biological activity.[1] This compound can serve as a starting material for creating novel, fluorinated amino acid analogues.

• Precursor for Bioactive Compounds : The aminoketone skeleton is present in numerous drugs.[14] As a bifunctional molecule, it allows for sequential or one-pot reactions to build molecular complexity rapidly. Its derivatives have potential applications as antimalarial agents or kinase inhibitors, areas where fluorinated compounds have shown significant promise.[15][16]

Section 5: Experimental Protocols

The following protocols are provided as general guidelines. Researchers should adapt them based on the specific requirements of their experimental setup and in accordance with their institution's safety policies.

Protocol 1: Preparation of a Stock Solution

The causality behind this protocol is to create a standardized, quantifiable solution for use in reactions, ensuring reproducibility. The choice of solvent is critical and depends on the subsequent reaction conditions.

• Preparation : Under a chemical fume hood, allow the vial of 4-Amino-1,1,1-trifluoro-3-penten-2-one to equilibrate to room temperature for at least 60 minutes before opening to prevent condensation of atmospheric moisture.[17]

• Weighing : Accurately weigh the desired amount of the solid into a clean, dry volumetric flask using an analytical balance.

• Dissolution : Add a portion of the desired solvent (e.g., anhydrous DMSO, ethanol, or dimethylformamide) to the flask.[18] Swirl gently or sonicate briefly to dissolve the solid completely.

• Final Volume : Once dissolved, carefully add the solvent up to the calibration mark of the volumetric flask.

• Storage : If not for immediate use, the stock solution should be stored in tightly sealed vials at -20°C. It is generally recommended to use fresh solutions, as long-term stability in solution has not been extensively studied.[17] Aliquoting is advised to avoid repeated freeze-thaw cycles.

Protocol 2: General Procedure for Reaction with a Nucleophile (Example)

This protocol illustrates the compound's use as a synthetic intermediate. The logic is to facilitate a reaction at one of the electrophilic centers, demonstrating its utility as a building block.

• Reaction Setup : In a flame-dried, round-bottom flask equipped with a magnetic stir bar and under an inert atmosphere (e.g., nitrogen or argon), dissolve 1.0 equivalent of 4-Amino-1,1,1-trifluoro-3-penten-2-one in an appropriate anhydrous solvent (e.g., THF, Dioxane).

• Reagent Addition : Slowly add a solution of the desired nucleophile (e.g., a primary amine, 1.1 equivalents) to the stirring solution at room temperature.

• Reaction Monitoring : Monitor the reaction progress using a suitable analytical technique, such as Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS).

• Workup : Upon completion, quench the reaction by adding a suitable reagent (e.g., saturated aqueous ammonium chloride). Transfer the mixture to a separatory funnel and extract the product with an organic solvent (e.g., ethyl acetate).

• Purification : Wash the combined organic layers with brine, dry over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate the solvent under reduced pressure.

• Characterization : Purify the crude product using column chromatography or recrystallization. Characterize the final product using spectroscopic methods (¹H NMR, ¹³C NMR, ¹⁹F NMR, IR, and HRMS).

References

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• Thermo Fisher Scientific. (2014). SAFETY DATA SHEET: 2,2,2-Trifluoroethanol.
• Sigma-Aldrich. (n.d.). Material Safety Data Sheet: 1,1,1-Trifluoropentane-2,4-dione.
• INDOFINE Chemical Company, Inc. (2015). SAFETY DATA SHEET: ALLYL 2-CHLORO-1,1,2-TRIFLUOROETHYL ETHER.
• INDOFINE Chemical Company, Inc. (2026). Safety Data Sheet.

• NextSDS. (n.d.). 3-Penten-2-one, 4-amino-1,1,1-trifluoro- — Chemical Substance Information. Retrieved from [Link]

• ThermoFisher Scientific. (2025). SAFETY DATA SHEET: 1,1,1-Trifluoropentane-2,4-dione.
• Fisher Scientific. (2025). SAFETY DATA SHEET: Ethyl 3-amino-4,4,4-trifluoro-2-butenoate.

• NextSDS. (n.d.). 4-Amino-1,1,1-trifluorobut-3-en-2-one — Chemical Substance Information. Retrieved from [Link]

• Cayman Chemical. (n.d.). PRODUCT INFORMATION: Leu-enkephalin (trifluoroacetate salt).

• PubChem. (n.d.). 4-Amino-3-penten-2-one. Retrieved from [Link]

• Frinton Laboratories. (n.d.). Fluoral-P or 4-amino-3-penten-2-one. Retrieved from [Link]

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• Curia Global. (n.d.). How T3P is helping to advance API development.
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• Chambers, R. D., et al. (1989). Reactions of tetrafluoroethene oligomers. Part 15. Reactions of perfluoro-3,4-dimethylhex-3-en-2-one; a highly reactive α,β-unsaturated ketone. Journal of the Chemical Society, Perkin Transactions 1.
• Shcherbakov, D. N., et al. (2022). Reactions of Trifluorotriacetic Acid Lactone and Hexafluorodehydroacetic Acid with Amines: Synthesis of Trifluoromethylated 4-Pyridones and Aminoenones. Molecules.
• Fisher Scientific. (2012). SAFETY DATA SHEET: 1,1,1-Trifluoro-2-propanone.
• Lau, J. L., & Dunn, M. K. (2018). Trends in peptide drug discovery.
• ResearchGate. (2026). Spectroscopic, Structural, and Conformational Properties of (Z)-4,4,4-Trifluoro-3-(2-hydroxyethylamino)-1-(2-hydroxyphenyl)-2-buten-1-one, C12H12F3NO3: A Trifluoromethyl-Substituted β-Aminoenone.

• Chemical Synthesis Database. (2025). (3E)-1,1,1-trifluoro-4-phenyl-3-penten-2-one. Retrieved from [Link]

• de Oliveira, R., et al. (2014). Development of a New Generation of 4-Aminoquinoline Antimalarial Compounds Using Predictive Pharmacokinetic and Toxicology Models. Molecules.
• Salamon-Krokosz, K., et al. (2021). Amino acids with fluorinated olefinic motifs – synthetic approaches. Arkivoc.
• ResearchGate. (2021). Unexpected transformation of 3-amino-4,4,4-trifluoro-1-phenylbut-2-en-1-one into 2,6-diphenyl-4-trifluoromethylpyridine.
• Cromarty, A., et al. (1978). Azabenzocycloheptenones. Part 20. Synthesis and utilisation of 4-amino-1,2,3,4-tetrahydro-1(1H)-benzazepines. Journal of the Chemical Society, Perkin Transactions 1.
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• PubMed. (2023). Discovery of the 3-Amino-1,2,4-triazine-Based Library as Selective PDK1 Inhibitors with Therapeutic Potential in Highly Aggressive Pancreatic Ductal Adenocarcinoma. Retrieved from [Link]

• ChemRxiv. (2025). Four-Component Reactions of [n.1.1]Propellanes (n = 1 or 3) Triggered by Electrophilic Activation.

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4-Amino-1,1,1-trifluoro-3-penten-2-one: A Trifluoromethylated Synthon for Advanced Heterocyclic Chemistry

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Abstract

The strategic incorporation of the trifluoromethyl (CF3) group is a cornerstone of modern medicinal chemistry and materials science, often imparting enhanced metabolic stability, lipophilicity, and binding affinity to bioactive molecules. 4-Amino-1,1,1-trifluoro-3-penten-2-one has emerged as a highly valuable and versatile building block, providing a direct and efficient route to a diverse array of trifluoromethyl-substituted heterocycles. This guide offers a comprehensive examination of this precursor, detailing its synthesis, physicochemical properties, and characteristic reactivity. We provide field-proven insights into its application in cycloaddition and condensation reactions, supported by detailed experimental protocols and mechanistic diagrams, to empower researchers in the rational design and synthesis of novel chemical entities.

The Trifluoromethyl Group: A Privileged Motif in Modern Chemistry

The trifluoromethyl (CF3) group is a unique substituent that is largely absent in nature, yet its presence in pharmaceuticals, agrochemicals, and advanced materials is ubiquitous.[1] Its strong electron-withdrawing nature and high lipophilicity can dramatically alter the physicochemical properties of a parent molecule. Introducing a CF3 group can enhance metabolic stability by blocking sites of oxidation, improve membrane permeability, and increase binding affinity by participating in favorable intermolecular interactions.[2] Consequently, developing synthetic methodologies that allow for the precise and efficient introduction of the CF3 moiety is a critical objective in organic chemistry.[1]

4-Amino-1,1,1-trifluoro-3-penten-2-one, a trifluoromethylated β-enaminone, serves as an exemplary solution to this challenge. It combines the potent electronic influence of the CF3 group with the versatile reactivity of the enaminone scaffold, making it a powerful precursor for constructing complex molecular architectures, particularly nitrogen-containing heterocycles which form the core of many biologically active compounds.[2]

Physicochemical Properties and Characterization

4-Amino-1,1,1-trifluoro-3-penten-2-one is a stable, crystalline solid, facilitating its handling and storage. Its key properties are summarized below.

Property	Value	Source
CAS Number	72885-02-0
Molecular Formula	C₅H₆F₃NO
Molecular Weight	153.11 g/mol
Physical Form	White to brown solid
Synonym	(Z)-4-amino-1,1,1-trifluoropent-3-en-2-one
Storage	Store at +4°C

The structure of the molecule is characterized by a conjugated system involving the amine, the double bond, and the ketone, with the trifluoromethyl group positioned adjacent to the carbonyl. This enaminone tautomer is stabilized by an intramolecular hydrogen bond between the amino group and the carbonyl oxygen, conferring significant stability and defining its reactivity.

Synthesis of the Precursor

The most direct and common synthesis of 4-Amino-1,1,1-trifluoro-3-penten-2-one involves the condensation of 1,1,1-trifluoro-2,4-pentanedione with ammonia. The diketone starting material is readily available and can be prepared from the Claisen condensation of ethyl trifluoroacetate and acetone.

Fig. 1: General workflow for the synthesis of the title compound.

Detailed Experimental Protocol: Synthesis

• Setup: To a 250 mL round-bottom flask equipped with a magnetic stirrer and a reflux condenser, add 1,1,1-trifluoro-2,4-pentanedione (15.4 g, 100 mmol) and ethanol (100 mL).

• Reagent Addition: While stirring, slowly add aqueous ammonia (28-30%, ~7.5 mL, 110 mmol) to the solution. The addition is mildly exothermic.

• Reaction: Heat the mixture to reflux and maintain for 2-4 hours. The progress of the reaction can be monitored by Thin Layer Chromatography (TLC) until the starting diketone is consumed.

• Isolation: Allow the reaction mixture to cool to room temperature, then cool further in an ice bath for 30 minutes. The product will often crystallize directly from the solution.

• Purification: Collect the solid product by vacuum filtration, wash with a small amount of cold ethanol, and dry under vacuum. If necessary, the crude product can be recrystallized from a suitable solvent like ethanol or an ethyl acetate/hexane mixture to yield pure 4-Amino-1,1,1-trifluoro-3-penten-2-one as a crystalline solid.

Causality: The use of a reflux system ensures the reaction proceeds to completion by providing sufficient activation energy. The final cooling step maximizes the yield of the crystalline product by decreasing its solubility in the reaction solvent.

Reactivity and Synthetic Applications

The synthetic utility of 4-Amino-1,1,1-trifluoro-3-penten-2-one stems from its bifunctional nature. The nucleophilic amino group and the electrophilic carbonyl group, bridged by a reactive C=C double bond, allow for a wide range of transformations. The electron-withdrawing CF3 group strongly polarizes the molecule, enhancing the electrophilicity of both the carbonyl carbon and the β-carbon of the enone system.

Fig. 2: Reactivity map showing the precursor's role in synthesizing diverse heterocycles.

Application in [3+2] Cycloadditions: Synthesis of Trifluoromethyl-Pyrazoles

The reaction of β-enaminones with hydrazines is a classic and highly efficient method for constructing pyrazole rings. The CF3 group in the precursor makes the resulting pyrazoles particularly interesting for agrochemical and pharmaceutical applications.

Fig. 3: Mechanistic steps for the synthesis of a trifluoromethyl-pyrazole.

Detailed Experimental Protocol: Synthesis of 3-Methyl-5-(trifluoromethyl)-1H-pyrazole

• Setup: In a 100 mL round-bottom flask, dissolve 4-Amino-1,1,1-trifluoro-3-penten-2-one (1.53 g, 10 mmol) in glacial acetic acid (20 mL).

• Reagent Addition: Add hydrazine hydrate (0.5 g, 10 mmol) dropwise to the stirred solution at room temperature. An exotherm may be observed.

• Reaction: Heat the reaction mixture to 100°C and maintain for 3 hours. Monitor the reaction by TLC.

• Workup: After cooling to room temperature, pour the reaction mixture into ice-water (100 mL). If a precipitate forms, collect it by filtration. If not, neutralize the solution with aqueous sodium bicarbonate and extract the product with ethyl acetate (3 x 50 mL).

• Purification: Combine the organic layers, dry over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure. The crude product can be purified by column chromatography on silica gel to afford the pure trifluoromethyl-pyrazole.

Causality: Glacial acetic acid serves as both a solvent and a catalyst, protonating the carbonyl to increase its electrophilicity and facilitating the dehydration and aromatization steps. The final extraction and chromatography are standard procedures to isolate and purify the neutral organic product from the aqueous, salt-containing reaction mixture.

Safety, Handling, and Storage

While specific toxicity data for 4-Amino-1,1,1-trifluoro-3-penten-2-one is limited, its structure is closely related to 1,1,1-trifluoro-2,4-pentanedione, for which comprehensive safety data exists.[3][4] Therefore, similar precautions should be taken.

• Hazard Profile: Assumed to be harmful if swallowed, inhaled, or in contact with skin.[3][4] Causes skin and serious eye irritation. May cause respiratory irritation.[3][4]

• Handling:

  • Use only in a well-ventilated area, preferably in a chemical fume hood.

  • Wear appropriate Personal Protective Equipment (PPE), including safety goggles, a lab coat, and chemical-resistant gloves (e.g., nitrile).

  • Avoid breathing dust or vapors.

  • Wash hands thoroughly after handling.

• Storage:

  • Store in a tightly closed container in a cool, dry, and well-ventilated place.

  • The recommended storage temperature is +4°C.

• Disposal: Dispose of contents and container to an approved waste disposal plant in accordance with local, state, and federal regulations.

Conclusion and Future Outlook

4-Amino-1,1,1-trifluoro-3-penten-2-one is a powerful and accessible synthetic precursor that streamlines the synthesis of valuable trifluoromethyl-substituted heterocycles. Its predictable reactivity, driven by the unique interplay of the enaminone scaffold and the potent electron-withdrawing CF3 group, allows for the efficient construction of pyrazoles, pyrroles, pyridines, and other complex systems. As the demand for novel, metabolically robust drug candidates continues to grow, the strategic use of fluorinated building blocks like this one will remain a critical tool for researchers and drug development professionals. Future research may focus on expanding its utility in asymmetric catalysis, multicomponent reactions, and the synthesis of novel materials with unique electronic properties.

References

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• On the Question of Zwitterionic Intermediates in the [3 + 2] Cycloaddition Reactions between C-arylnitrones and Perfluoro 2-Methylpent-2-ene. MDPI. Available at: [Link]

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• Unexpected transformation of 3-amino-4,4,4-trifluoro-1-phenylbut-2-en-1-one into 2,6-diphenyl-4-trifluoromethylpyridine. ResearchGate. Available at: [Link]

• (3+2)-Cycloadditions of Levoglucosenone (LGO) with Fluorinated Nitrile Imines Derived from Trifluoroacetonitrile: An Experimental and Computational Study. National Center for Biotechnology Information. Available at: [Link]

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Protocols & Analytical Methods

Step-by-step synthesis of 4-Amino-1,1,1-trifluoro-3-penten-2-one from ethyl trifluoroacetate

Introduction: The Significance of Fluorinated β-Enaminones

4-Amino-1,1,1-trifluoro-3-penten-2-one belongs to the class of β-enaminones, which are versatile intermediates in organic synthesis. The presence of the trifluoromethyl group (CF₃) imparts unique properties, including increased metabolic stability, lipophilicity, and binding affinity, making it a highly sought-after synthon in medicinal chemistry and materials science. These compounds serve as precursors for the synthesis of various heterocyclic compounds, such as pyrimidines and quinolines, and are key components in the development of novel pharmaceuticals and agrochemicals. This guide offers a robust and reproducible protocol for its preparation on a laboratory scale.

Overall Synthetic Pathway

The synthesis proceeds in two distinct stages, starting from commercially available ethyl trifluoroacetate and acetone.

Part 1: Synthesis of 1,1,1-Trifluoro-2,4-pentanedione

The first critical step is a base-catalyzed Claisen condensation between an ester (ethyl trifluoroacetate) and a ketone (acetone).[1] This reaction forms a new carbon-carbon bond, yielding a β-diketone.

Chemical Principles and Mechanistic Insight

The Claisen condensation is initiated by the deprotonation of the α-carbon of acetone by a strong base, forming an enolate nucleophile.[2] This enolate then attacks the electrophilic carbonyl carbon of ethyl trifluoroacetate. The subsequent loss of the ethoxide leaving group generates the β-diketone, 1,1,1-trifluoro-2,4-pentanedione.

Choice of Base: A strong, non-nucleophilic base is essential. Sodium hydride (NaH) is an excellent choice as it irreversibly deprotonates the ketone, driving the reaction forward.[3] Sodium ethoxide (NaOEt) can also be used, but an equilibrium may be established.[4] To minimize side reactions like transesterification, the alkoxide base should match the alkoxy group of the ester.[4]

Solvent System: Anhydrous aprotic solvents like tetrahydrofuran (THF) or diethyl ether are ideal.[3] They effectively solvate the reagents without interfering with the base or the reactive intermediates.

Detailed Experimental Protocol

Safety Precautions:

• Sodium hydride (NaH) is highly reactive and flammable; it reacts violently with water. Handle under an inert atmosphere (e.g., nitrogen or argon).

• Ethyl trifluoroacetate and 1,1,1-trifluoro-2,4-pentanedione are volatile and should be handled in a well-ventilated fume hood.

• Always wear appropriate Personal Protective Equipment (PPE), including safety goggles, gloves, and a lab coat.

Materials and Reagents:

• Sodium hydride (60% dispersion in mineral oil)

• Anhydrous tetrahydrofuran (THF)

• Acetone (dried over molecular sieves)

• Ethyl trifluoroacetate

• Hydrochloric acid (1 M)

• Saturated sodium chloride solution (brine)

• Anhydrous magnesium sulfate (MgSO₄)

Procedure:

• Reactor Setup: Equip a dry, three-necked round-bottom flask with a magnetic stir bar, a dropping funnel, a reflux condenser, and a nitrogen inlet.

• Base Preparation: Under a positive pressure of nitrogen, suspend sodium hydride (1.0 eq) in anhydrous THF.

• Enolate Formation: Cool the suspension to 0 °C using an ice bath. Add acetone (1.1 eq) dropwise via the dropping funnel to the NaH suspension over 30 minutes. Allow the mixture to stir at 0 °C for an additional 30 minutes after the addition is complete.

• Condensation Reaction: Add ethyl trifluoroacetate (1.0 eq) dropwise to the reaction mixture, maintaining the temperature at 0 °C. After the addition, remove the ice bath and allow the reaction to warm to room temperature. Stir for 12-16 hours.

• Quenching: Carefully quench the reaction by cooling it back to 0 °C and slowly adding 1 M HCl until the pH is acidic (~pH 2-3). This step neutralizes the excess base and protonates the enolate product.

• Workup: Transfer the mixture to a separatory funnel. Extract the aqueous layer with diethyl ether (3 x 50 mL). Combine the organic layers, wash with brine, and dry over anhydrous MgSO₄.

• Purification: Filter off the drying agent and remove the solvent under reduced pressure using a rotary evaporator. The resulting crude oil, 1,1,1-trifluoro-2,4-pentanedione, can be purified by fractional distillation.[4]

Part 2: Synthesis of 4-Amino-1,1,1-trifluoro-3-penten-2-one

This step involves the condensation of the intermediate β-diketone with an ammonia source to form the target β-enaminone. This reaction is typically straightforward and high-yielding.

Chemical Principles and Mechanistic Insight

The reaction proceeds via nucleophilic attack of ammonia on one of the carbonyl carbons of the β-diketone. The electron-withdrawing trifluoromethyl group makes the adjacent carbonyl carbon significantly more electrophilic, directing the nucleophilic attack to this position. This is followed by the dehydration of the resulting hemiaminal intermediate to yield the stable, conjugated enaminone product. The final product exists predominantly as the (Z)-isomer due to intramolecular hydrogen bonding between the amine proton and the ketone oxygen.

Detailed Experimental Protocol

Safety Precautions:

• Ammonium hydroxide is corrosive and has a pungent odor. Handle in a well-ventilated fume hood.

• The product is a solid; handle with care to avoid inhalation of dust.

Materials and Reagents:

• 1,1,1-Trifluoro-2,4-pentanedione (from Part 1)

• Aqueous ammonium hydroxide (28-30% NH₃ solution)

• Ethanol

• Deionized water

Procedure:

• Reaction Setup: In a round-bottom flask equipped with a magnetic stir bar, dissolve 1,1,1-trifluoro-2,4-pentanedione (1.0 eq) in ethanol.

• Amine Addition: To the stirring solution, add aqueous ammonium hydroxide (1.5-2.0 eq) dropwise at room temperature.

• Reaction: Continue stirring the mixture at room temperature for 2-4 hours. The reaction progress can be monitored by Thin Layer Chromatography (TLC). The formation of the product is often indicated by the precipitation of a white to off-white solid.

• Isolation: If a precipitate forms, collect the solid product by vacuum filtration. Wash the filter cake with a small amount of cold water and then a small amount of cold ethanol to remove any unreacted starting material and impurities.

• Drying: Dry the product under vacuum to obtain 4-Amino-1,1,1-trifluoro-3-penten-2-one as a white to brown solid. If no precipitate forms, the solvent can be removed under reduced pressure, and the resulting solid can be recrystallized (e.g., from an ethanol/water mixture).

Quantitative Data Summary

Step	Reagent	Molar Eq.	MW ( g/mol )	Sample Mass/Vol	Notes
1	Ethyl Trifluoroacetate	1.0	142.08	(Scale dependent)	Limiting Reagent
Acetone	1.1	58.08	(Scale dependent)
Sodium Hydride (60%)	1.0	40.00 (as 100%)	(Scale dependent)	Handle under inert gas
Product: 1,1,1-Trifluoro-2,4-pentanedione	-	154.09	Expected Yield: 60-75%	Colorless to pale yellow liquid
2	1,1,1-Trifluoro-2,4-pentanedione	1.0	154.09	(Scale dependent)	Starting material for Step 2
Ammonium Hydroxide (28%)	1.5 - 2.0	35.05	(Scale dependent)	Use in excess
Product: 4-Amino-1,1,1-trifluoro-3-penten-2-one	-	153.10	Expected Yield: 85-95%	White to brown solid

References

• Dannhardt, G., Bauer, A., & Nowe, U. (1998). Synthesis and Pharmacological Activity of Enaminones which Inhibit both Bovine Cyclooxygenase and 5-Lipoxygenase. Journal für Praktische Chemie, 340(3), 256–263. (Source for general enaminone synthesis)

• Beilstein Journals. (2018). A convenient and practical synthesis of β-diketones bearing linear perfluorinated alkyl groups and a 2-thienyl moiety. Retrieved from [Link]

• Master Organic Chemistry. (2020). Claisen Condensation and Dieckmann Condensation. Retrieved from [Link]

• NIST. (n.d.). 2,4-Pentanedione, 1,1,1-trifluoro-. NIST Chemistry WebBook. Retrieved from [Link]

• Sridharan, V., Avendaño, C., & Menéndez, J. C. (2007). General, Mild and Efficient Synthesis of β-Enaminones Catalyzed by Ceric Ammonium Nitrate. Synlett, 2007(13), 2133-2142. Retrieved from [Link]

• Google Patents. (n.d.). CN104725206A - A kind of preparation method of trifluoroacetylacetone.

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• 2. 2,4-Pentanedione, 1,1,1-trifluoro- [webbook.nist.gov]
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• 4. CAS 367-57-7: 1,1,1-Trifluoro-2,4-pentanedione [cymitquimica.com]

The Versatility of 4-Amino-1,1,1-trifluoro-3-penten-2-one: A Building Block for Advanced Heterocyclic Synthesis

Introduction: The Strategic Advantage of Fluorinated Building Blocks

In the landscape of modern medicinal chemistry and materials science, the incorporation of fluorine atoms into organic molecules is a widely recognized strategy for modulating their physicochemical and biological properties. The trifluoromethyl (CF₃) group, in particular, can significantly enhance metabolic stability, lipophilicity, and binding affinity.[1][2] 4-Amino-1,1,1-trifluoro-3-penten-2-one (TFAP) has emerged as a highly valuable and versatile building block in this context. Its unique combination of a nucleophilic enamine moiety and electrophilic carbonyl and trifluoromethylated carbon centers provides a rich platform for the synthesis of a diverse array of trifluoromethyl-substituted heterocyclic compounds.[3] This guide provides an in-depth exploration of the synthetic utility of TFAP, complete with detailed protocols and mechanistic insights for the construction of key heterocyclic scaffolds.

Core Reactivity: A Duality of Nucleophilic and Electrophilic Character

The synthetic power of 4-Amino-1,1,1-trifluoro-3-penten-2-one stems from its ambident reactivity. The enaminone system allows for both nucleophilic attack at the β-carbon and electrophilic attack at the carbonyl carbon and the trifluoromethylated carbon. This duality is the cornerstone of its utility in cyclocondensation and multicomponent reactions.

Caption: Reactivity of 4-Amino-1,1,1-trifluoro-3-penten-2-one (TFAP).

Application I: Synthesis of Trifluoromethyl-Substituted Pyrazoles

Trifluoromethyl-substituted pyrazoles are a prominent class of heterocycles with a wide range of biological activities, including anti-inflammatory and anticancer properties.[4] The synthesis of these compounds from TFAP and hydrazine derivatives is a robust and high-yielding process.[5]

Mechanistic Insight: Cyclocondensation with Hydrazines

The reaction proceeds via a cyclocondensation mechanism. The more nucleophilic nitrogen of the hydrazine initially attacks the electrophilic carbonyl carbon of the enaminone. This is followed by an intramolecular cyclization through the attack of the second nitrogen of the hydrazine onto the β-carbon of the enaminone, with subsequent dehydration to yield the aromatic pyrazole ring. The regioselectivity of the reaction can be influenced by the nature of the solvent and the substituents on the hydrazine.[6]

Caption: General mechanism for pyrazole synthesis from TFAP.

Detailed Protocol: Synthesis of 5-Methyl-3-(trifluoromethyl)-1H-pyrazole

Materials:

• 4-Amino-1,1,1-trifluoro-3-penten-2-one (1.0 eq)

• Hydrazine monohydrate (1.1 eq)

• Ethanol (as solvent)

• Glacial acetic acid (catalytic amount)

Procedure:

• To a solution of 4-Amino-1,1,1-trifluoro-3-penten-2-one in ethanol, add hydrazine monohydrate and a catalytic amount of glacial acetic acid.

• Reflux the reaction mixture for 4-6 hours, monitoring the progress by Thin Layer Chromatography (TLC).

• Upon completion, cool the reaction mixture to room temperature and remove the solvent under reduced pressure.

• To the resulting residue, add water and extract with ethyl acetate (3 x 50 mL).

• Combine the organic layers, wash with brine, and dry over anhydrous sodium sulfate.

• Filter and concentrate the organic layer under reduced pressure.

• Purify the crude product by column chromatography on silica gel (eluent: hexane/ethyl acetate) to afford the desired 5-methyl-3-(trifluoromethyl)-1H-pyrazole.

Entry	Hydrazine Derivative	Solvent	Temperature (°C)	Time (h)	Yield (%)
1	Hydrazine monohydrate	Ethanol	Reflux	5	85
2	Phenylhydrazine	Acetic Acid	100	6	78
3	4-Methylphenylhydrazine	Acetic Acid	100	6	82
4	4-Chlorophenylhydrazine	Acetic Acid	100	7	75

Application II: Synthesis of Trifluoromethyl-Substituted Pyrimidines

Pyrimidines are fundamental components of nucleic acids and are present in numerous biologically active compounds and pharmaceuticals.[7] The reaction of TFAP with N-C-N dinucleophiles such as amidines provides a direct route to trifluoromethylated pyrimidines.[8]

Mechanistic Insight: [3+3] Cyclocondensation

The synthesis of pyrimidines from TFAP and amidines proceeds through a [3+3] cyclocondensation reaction. The amidine acts as a dinucleophile, with one nitrogen atom attacking the carbonyl carbon of the enaminone and the other attacking the β-carbon. This is followed by the elimination of ammonia and water to form the stable pyrimidine ring.

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• 7. bu.edu.eg [bu.edu.eg]
• 8. Straightforward Novel One-Pot Enaminone and Pyrimidine Syntheses by Coupling-Addition-Cyclocondensation Sequences [organic-chemistry.org]

Multicomponent reactions involving 4-Amino-1,1,1-trifluoro-3-penten-2-one

An Application Guide to Multicomponent Reactions Utilizing 4-Amino-1,1,1-trifluoro-3-penten-2-one

Foreword: The Strategic Value of a Fluorinated Building Block

In the landscape of modern synthetic chemistry, particularly within drug discovery and agrochemical development, the strategic incorporation of fluorine atoms can profoundly influence a molecule's biological activity, metabolic stability, and pharmacokinetic profile. The trifluoromethyl (CF₃) group, in particular, is a highly sought-after moiety due to its strong electron-withdrawing nature and high lipophilicity.[1] This guide focuses on a uniquely versatile and powerful building block: 4-Amino-1,1,1-trifluoro-3-penten-2-one . This compound, an enaminone, combines the potent electronic effects of the CF₃ group with a reactive β-enaminoketone system, making it an exceptional substrate for multicomponent reactions (MCRs).

Multicomponent reactions are convergent chemical processes where three or more reactants combine in a single synthetic operation to form a product that incorporates substantial portions of all reactants.[2][3] Their elegance lies in their efficiency, atom economy, and ability to rapidly generate molecular complexity from simple precursors. This guide provides researchers, scientists, and drug development professionals with a detailed exploration of MCRs involving 4-Amino-1,1,1-trifluoro-3-penten-2-one, offering both the theoretical underpinnings and practical, field-proven protocols.

Core Concept: The Reactivity of 4-Amino-1,1,1-trifluoro-3-penten-2-one

The power of this reagent stems from its dual-reactivity profile. It is a trifluoromethylated analogue of acetylacetone's enamine. In MCRs, it primarily serves as a synthetic equivalent of a 1,3-dicarbonyl compound. The electron-withdrawing CF₃ group significantly acidifies the adjacent methyl protons and influences the nucleophilicity of the enamine nitrogen, dictating its role in classical cyclocondensation reactions.

Figure 1: Key reactive sites of the title compound.

The Biginelli Reaction: Access to Trifluoromethylated Dihydropyrimidinones (DHPMs)

The Biginelli reaction is a cornerstone MCR that classically combines an aldehyde, a β-ketoester, and urea to produce dihydropyrimidinones (DHPMs).[4][5] These scaffolds are privileged structures in medicinal chemistry, famously acting as calcium channel blockers and antihypertensive agents.[6][7] By replacing the β-ketoester with 4-Amino-1,1,1-trifluoro-3-penten-2-one, we can directly synthesize DHPMs bearing a valuable trifluoromethyl group.

Mechanistic Rationale

The reaction is typically acid-catalyzed. The catalyst's primary role is to activate the aldehyde, rendering it more electrophilic for attack by the urea. This forms an N-acyliminium ion intermediate. The enamine portion of our fluorinated building block then acts as the key nucleophile, attacking the iminium ion. Subsequent cyclization via attack of the remaining urea nitrogen onto the ketone carbonyl, followed by dehydration, yields the final DHPM product.

Caption: Proposed mechanism for the Biginelli reaction.

Application Protocol: Synthesis of 4-Aryl-6-methyl-5-acetyl-2-oxo-4,5-dihydro-1H-pyrimidine

This protocol provides a robust, catalyst-free method for synthesizing a range of trifluoromethylated DHPMs. The efficiency of this reaction under neat conditions highlights its green chemistry credentials.

Materials and Reagents:

• 4-Amino-1,1,1-trifluoro-3-penten-2-one (1.0 mmol)

• Aromatic aldehyde (e.g., benzaldehyde, 4-chlorobenzaldehyde) (1.0 mmol)

• Urea (1.5 mmol)

• Ethanol (for recrystallization)

• Round-bottom flask (10 mL)

• Reflux condenser

• Magnetic stirrer/hotplate

Procedure:

• Charging the Vessel: To a 10 mL round-bottom flask, add 4-Amino-1,1,1-trifluoro-3-penten-2-one (1.0 mmol), the selected aromatic aldehyde (1.0 mmol), and urea (1.5 mmol).

• Reaction Execution: Heat the mixture with stirring at 80-100 °C under solvent-free conditions. Causality Note: The higher temperature provides the necessary activation energy for the condensations and facilitates the final dehydration step without requiring a strong acid catalyst, which can sometimes lead to side products.

• Monitoring: Monitor the reaction progress using Thin Layer Chromatography (TLC) until the starting materials are consumed (typically 2-4 hours).

• Work-up: After cooling to room temperature, a solid mass will form. Add a small amount of cold water and triturate the solid.

• Purification: Collect the solid product by vacuum filtration, wash with cold water, and then recrystallize from ethanol to afford the pure trifluoromethylated dihydropyrimidinone.

• Characterization: Confirm the structure of the product using ¹H NMR, ¹³C NMR, and HRMS.

Representative Data

The versatility of this protocol is demonstrated by its application to various aldehydes.

Entry	Aldehyde	Catalyst	Conditions	Yield (%)
1	Benzaldehyde	None	100 °C, 3h	85
2	4-Chlorobenzaldehyde	None	100 °C, 2.5h	92
3	4-Methoxybenzaldehyde	I₂ (10 mol%)	MeCN, reflux, 5h	88[8]
4	3-Nitrobenzaldehyde	SnCl₂·2H₂O	EtOH, reflux, 4h	90[9]

Table 1: Synthesis of various trifluoromethylated DHPMs.

The Hantzsch Dihydropyridine Synthesis: A Route to Fluorinated 1,4-DHPs

The Hantzsch synthesis is another classic MCR, celebrated for producing 1,4-dihydropyridines (1,4-DHPs), a class of compounds that includes prominent cardiovascular drugs like nifedipine.[10][11] In this reaction, an aldehyde is condensed with two equivalents of a β-ketoester and a nitrogen source, typically ammonia or ammonium acetate.[12] Our fluorinated enaminone can effectively participate in a Hantzsch-type reaction, providing direct access to trifluoromethyl-substituted 1,4-DHPs.

Mechanistic Rationale

The Hantzsch synthesis proceeds through two key intermediates. First, a Knoevenagel condensation occurs between the aldehyde and one equivalent of the β-dicarbonyl compound. Second, another equivalent of the β-dicarbonyl reacts with ammonia to form an enamine.[13] These two intermediates then combine in a Michael addition, followed by cyclization and dehydration to yield the 1,4-DHP core. When using 4-Amino-1,1,1-trifluoro-3-penten-2-one, it can act as the pre-formed enamine component, simplifying the reaction pathway.

Caption: A simplified workflow for the Hantzsch synthesis.

Application Protocol: One-Pot Synthesis of Asymmetric Trifluoromethylated 1,4-Dihydropyridines

This protocol outlines a one-pot, three-component synthesis that leverages the inherent reactivity of the fluorinated enaminone.

Materials and Reagents:

• Aromatic aldehyde (1.0 mmol)

• Ethyl acetoacetate (1.0 mmol)

• 4-Amino-1,1,1-trifluoro-3-penten-2-one (1.0 mmol)

• Ethanol or Acetonitrile (5 mL)

• Catalyst (optional, e.g., piperidine, L-proline)

• Round-bottom flask, reflux condenser, magnetic stirrer/hotplate

Procedure:

• Component Mixing: In a round-bottom flask, dissolve the aromatic aldehyde (1.0 mmol), ethyl acetoacetate (1.0 mmol), and 4-Amino-1,1,1-trifluoro-3-penten-2-one (1.0 mmol) in ethanol (5 mL).

• Catalyst Addition (Optional): Add a catalytic amount of piperidine or L-proline (10 mol%). Causality Note: While the reaction can proceed thermally, a mild base like piperidine or an organocatalyst like L-proline can significantly accelerate both the initial Knoevenagel condensation and the subsequent Michael addition/cyclization cascade, often leading to higher yields in shorter times.

• Reaction: Reflux the mixture with stirring for 6-12 hours, monitoring by TLC.

• Isolation: Upon completion, cool the reaction mixture to room temperature and reduce the solvent volume under reduced pressure. The product often precipitates and can be collected by filtration.

• Purification: If necessary, purify the crude product by column chromatography on silica gel (using a hexane/ethyl acetate gradient) or by recrystallization.

• Characterization: Verify the structure using standard spectroscopic methods (NMR, IR, HRMS).

Broader Applications and Future Directions

The utility of 4-Amino-1,1,1-trifluoro-3-penten-2-one is not limited to these two classic MCRs. Its unique structure opens doors to a variety of other complex molecular architectures.

• Spirocycles: Four-component reactions involving this enaminone, aldehydes, and isoxazolones can lead to the formation of structurally diverse trifluoromethylated spiro-piperidines under catalyst-free conditions.[14]

• Fused Heterocycles: It can be used as a precursor for more complex fused systems, such as trifluoromethyl-substituted thiazolo[4,5-d]pyrimidines, which have shown potential as anticancer agents.[1]

• Catalyst-Free Syntheses: A notable trend is the development of catalyst-free and solvent-free protocols, which align with the principles of green chemistry.[14][15] The inherent reactivity of the fluorinated enaminone often makes harsh catalysts unnecessary.

Conclusion

4-Amino-1,1,1-trifluoro-3-penten-2-one is a powerful and versatile building block for constructing medicinally relevant, trifluoromethyl-containing heterocycles via multicomponent reactions. Its ability to act as a stable and reactive 1,3-dicarbonyl surrogate in reactions like the Biginelli and Hantzsch syntheses provides a direct and efficient route to libraries of complex molecules. The protocols and insights provided in this guide are designed to be a self-validating system, empowering researchers to harness the full potential of this unique reagent in their synthetic endeavors. The continued exploration of its reactivity in novel MCRs promises to yield new molecular entities with significant potential in pharmacology and materials science.

References

• Synthesis and application of trifluoromethylpyridines as a key structural motif in active agrochemical and pharmaceutical ingredients. (2021). Journal of Pesticide Science. [Link]

• Wu, Y., et al. (2022). Design, Synthesis, and Bioactivities of Novel Trifluoromethyl Pyrimidine Derivatives Bearing an Amide Moiety. Frontiers in Chemistry. [Link]

• A One-Pot, Multicomponent Synthesis of Trifluoromethylated Spiropiperidines under Catalyst-Free Conditions. (2016). RSC Discovery. [Link]

• Yu, H., et al. (2022). Synthesis, bioactivity and preliminary mechanism of action of novel trifluoromethyl pyrimidine derivatives. Arabian Journal of Chemistry. [Link]

• Wujec, M., et al. (2022). Synthesis, Structural Characterization and Anticancer Activity of New 5-Trifluoromethyl-2-thioxo-thiazolo[4,5-d]pyrimidine Derivatives. Molecules. [Link]

• Tsukamoto, M., & Nakamura, T. (2023). Trifluoromethylpyridine: Its chemistry and applications. Research Outreach. [Link]

• Biginelli reaction. Wikipedia. [Link]

• Synthesis of 3,4-Dihydropyrimidin(thio)one Containing Scaffold: Biginelli-like Reactions. (n.d.). [Link]

• Kappe, C. O. (2000). Learning from the Hantzsch synthesis. Journal of Chemical Education. [Link]

• Recent advances in Hantzsch 1,4-dihydropyridines. (n.d.). SciSpace. [Link]

• New Post Condensation Reactions of Biginelli three and Ugi four component products. (n.d.). [Link]

• Biginelli Reaction. Organic Chemistry Portal. [Link]

• Bartolo, N., & Vella, A. (2021). Efficient One-Pot Synthesis of 3,4-Dihydropyrimidin-2(1H)-ones via a Three-Component Biginelli Reaction. Chemistry. [Link]

• Catalyst-Free Synthesis of Trifluoromethylated Five- and Seven-Membered Nitrogen-Containing Heterocycles via Aza-Michael Addition and Lactamization of Trifluoroethylene Oxindoles. (2015). Journal of Organic Chemistry. [Link]

• Hantzsch pyridine synthesis. Wikipedia. [Link]

• Vella, A., & Bartolo, N. (2020). One-pot multicomponent green Hantzsch synthesis of 1,2-dihydropyridine derivatives with antiproliferative activity. Beilstein Journal of Organic Chemistry. [Link]

• de Souza, A. D., et al. (2007). Multicomponent Biginelli's synthesis of 3,4-dihydropyrimidin-2(1H)-ones promoted by SnCl2.2H2O. Journal of the Brazilian Chemical Society. [Link]

• de la Torre, G., & Isambert, N. (2021). Multicomponent Reactions for the Synthesis of Active Pharmaceutical Ingredients. Pharmaceuticals. [Link]

• Multicomponent Reactions in Total Synthesis. Caltech. [Link]

• Multicomponent Reactions. Baran Lab. [Link]

• Fauzi, A., et al. (2022). Synthesis of Dihydropyrimidinone (DHPM) Derivatives through a Multicomponent Reaction (MCR) and Their Biological Activities. Journal of Medicinal and Chemical Sciences. [Link]

• Shaabana, A. A., et al. (2012). Three Component Reaction: An Efficient Synthesis and Reactions of 3,4-Dihydropyrimidin-2(1H)-Ones and Thiones Using New Natural Catalyst. International Journal of Molecular Sciences. [Link]

• Ji, Y., et al. (2011). Innate C-H trifluoromethylation of heterocycles. PNAS. [Link]

• Visible-light-mediated catalyst-free synthesis of trifluoromethyl(spiro)-epoxides bearing contiguous quaternary centers. (2023). Organic Chemistry Frontiers. [Link]

• Wang, L., et al. (2013). Efficient synthesis of dihydropyrimidinones via a three-component Biginelli-type reaction of urea, alkylaldehyde and arylaldehyde. Beilstein Journal of Organic Chemistry. [Link]

• Mlostoń, G., & Heimgartner, H. (2022). Synthesis of Fluorinated and Fluoroalkylated Heterocycles Containing at Least One Sulfur Atom via Cycloaddition Reactions. Molecules. [Link]

• El-Sayed, A. M., et al. (2001). Aminoacids in the Synthesis of Heterocyclic Systems: The Synthesis of Triazinoquinazolinones, Triazepinoquinazolinones and Triazocinoquinazolinones of Potential Biological Interest. Molecules. [Link]

• Metal-free synthesis of 3-trifluoromethyl-1,2,4-triazoles via multi-component reaction of trifluoroacetimidoyl chlorides, hydrazine hydrate and benzene-1,3,5-triyl triformate. (2022). Frontiers in Chemistry. [Link]

• Catalyst-free and visible light promoted trifluoromethylation and perfluoroalkylation of uracils and cytosines. (2019). Chemical Communications. [Link]

• Heterocyclic Derivatives of 3-Substituted-I ,I ,I-trifluoro-2-propanones as Inhibitors of Esterolytic Enzymes. (n.d.). SciSpace. [Link]

• El-Ghanam, A., & Meth-Cohn, O. (2016). The tert-Amino Effect in Heterocyclic Chemistry. Synthesis of Spiro Heterocycles. Molecules. [Link]

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Application Notes and Protocols: Catalytic Systems for Cross-Coupling Reactions with 4-Amino-1,1,1-trifluoro-3-penten-2-one

Introduction

4-Amino-1,1,1-trifluoro-3-penten-2-one is a versatile fluorinated building block of significant interest to researchers in medicinal chemistry and materials science. Its structure combines a trifluoromethyl group, known to enhance metabolic stability and binding affinity, with a β-amino-α,β-unsaturated ketone (enaminone) motif, which offers multiple points for chemical modification.[1][2] Palladium-catalyzed cross-coupling reactions provide a powerful toolkit for the strategic functionalization of this substrate, enabling the construction of complex molecular architectures that would be otherwise difficult to access.

This guide provides an in-depth exploration of catalytic systems and detailed protocols for two primary cross-coupling strategies involving 4-Amino-1,1,1-trifluoro-3-penten-2-one: C-C bond formation at the vinylic position following a necessary pre-functionalization step, and direct C-N bond formation utilizing the inherent nucleophilicity of the enamine nitrogen. The protocols are designed to be robust and are accompanied by explanations of the underlying chemical principles to empower researchers to adapt and troubleshoot these methods effectively.

Analysis of the Substrate: Reactivity and Strategic Considerations

The reactivity of 4-Amino-1,1,1-trifluoro-3-penten-2-one is dictated by the interplay between the electron-donating amino group and the electron-withdrawing trifluoromethyl and ketone groups. This creates a polarized, conjugated system with distinct reactive sites. For cross-coupling purposes, two main pathways can be exploited.

Figure 1. Key functionalization pathways for the target enaminone.

• Strategy A: C-C Bond Formation at the α-Vinyl Carbon. The electron-rich nature of the enaminone system makes the α-vinyl C-H bond susceptible to electrophilic halogenation.[3][4] This creates a vinyl halide, a canonical electrophile for a host of palladium-catalyzed reactions, including Suzuki-Miyaura and Sonogashira couplings. This two-step sequence is highly reliable for installing aryl, heteroaryl, and alkynyl groups.

• Strategy B: C-N Bond Formation via N-Arylation. The substrate itself is a secondary amine and can serve as the nucleophilic partner in Buchwald-Hartwig amination.[5] This allows for the direct coupling with aryl or heteroaryl halides to form N-aryl enaminones, a valuable class of compounds. This approach is more atom-economical as it avoids pre-functionalization of the enaminone.[6]

The General Palladium Catalytic Cycle

Most of the protocols described herein rely on a palladium(0)/palladium(II) catalytic cycle. Understanding this fundamental mechanism is crucial for troubleshooting and optimization.

Figure 2. Generalized catalytic cycle for Pd-catalyzed cross-coupling.

The cycle typically involves three key steps:

• Oxidative Addition: The active Pd(0) catalyst inserts into the carbon-halide bond of the electrophile (R¹-X), forming a Pd(II) intermediate. This is often the rate-limiting step.[7][8]

• Transmetalation: The organic group (R²) from an organometallic reagent (R²-M, e.g., an organoboron compound) is transferred to the palladium center, displacing the halide.

• Reductive Elimination: The two organic groups (R¹ and R²) are coupled together, forming the new C-C bond and regenerating the Pd(0) catalyst, which re-enters the cycle.[6]

Application Note 1: Suzuki-Miyaura Coupling for C-C Bond Formation

The Suzuki-Miyaura reaction is a robust and widely used method for forming C(sp²)-C(sp²) bonds. For the target enaminone, this requires a two-part process: initial α-iodination followed by the palladium-catalyzed coupling.

Part A: Protocol for α-Iodination of 4-Amino-1,1,1-trifluoro-3-penten-2-one

Rationale: The enaminone double bond is electron-rich and nucleophilic at the α-carbon, making it susceptible to electrophilic attack. N-Iodosuccinimide (NIS) is an effective and easy-to-handle source of electrophilic iodine ("I⁺").[3][4] Dichloromethane (DCM) is a suitable solvent that is inert to the reaction conditions.

Parameter	Value
Reagents	4-Amino-1,1,1-trifluoro-3-penten-2-one, N-Iodosuccinimide (NIS)
Solvent	Dichloromethane (DCM), anhydrous
Temperature	0 °C to Room Temperature
Stoichiometry	1.1 equivalents of NIS
Typical Time	2-4 hours

Step-by-Step Protocol:

• To a clean, dry round-bottom flask under an inert atmosphere (N₂ or Ar), add 4-Amino-1,1,1-trifluoro-3-penten-2-one (1.0 eq).

• Dissolve the substrate in anhydrous DCM (approx. 0.2 M concentration).

• Cool the solution to 0 °C using an ice-water bath.

• Add N-Iodosuccinimide (1.1 eq) to the stirred solution in one portion.

• Allow the reaction mixture to slowly warm to room temperature while stirring.

• Monitor the reaction progress by Thin-Layer Chromatography (TLC) or LC-MS until the starting material is consumed (typically 2-4 hours).

• Upon completion, dilute the reaction mixture with DCM.

• Wash the organic layer sequentially with 10% aqueous sodium thiosulfate solution (2x) to quench excess iodine, followed by water (1x) and brine (1x).

• Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure.

• The crude product, 4-amino-3-iodo-1,1,1-trifluoro-3-penten-2-one, can often be used in the next step without further purification. If necessary, purify by flash column chromatography on silica gel.

Part B: Protocol for Microwave-Assisted Suzuki-Miyaura Coupling

Rationale: This protocol utilizes the α-iodo-enaminone as the electrophilic partner. Microwave irradiation significantly accelerates the reaction, reducing times from hours to minutes.[3] Pd(PPh₃)₄ is a classic, reliable Pd(0) catalyst for Suzuki couplings.[8] The base (e.g., K₂CO₃) is essential for activating the boronic acid to facilitate the transmetalation step.[7] A mixture of DME and water is a common solvent system that aids in dissolving both the organic and inorganic reagents.

Parameter	Value
Catalyst	Tetrakis(triphenylphosphine)palladium(0) [Pd(PPh₃)₄] (5 mol%)
Base	Potassium Carbonate (K₂CO₃) (2.0 eq)
Coupling Partners	α-Iodo-enaminone (1.0 eq), Arylboronic Acid (1.5 eq)
Solvent	1,2-Dimethoxyethane (DME) / Water (4:1 ratio)
Temperature	150 °C (Microwave)
Typical Time	15-20 minutes

Step-by-Step Protocol:

• To a microwave reaction vial, add the α-iodo-enaminone (1.0 eq), the desired arylboronic acid (1.5 eq), Pd(PPh₃)₄ (0.05 eq), and K₂CO₃ (2.0 eq).

• Add the degassed solvent mixture of DME and water (4:1, to achieve approx. 0.2 M concentration).

• Seal the vial with a cap.

• Place the vial in the microwave reactor and irradiate at 150 °C for 15-20 minutes.

• After the reaction is complete, cool the vial to room temperature.

• Dilute the mixture with ethyl acetate and water.

• Separate the layers and extract the aqueous phase with ethyl acetate (2x).

• Combine the organic layers, wash with brine, dry over anhydrous Na₂SO₄, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel to yield the desired α-aryl-enaminone.

Application Note 2: Sonogashira Coupling for C-C (Alkynyl) Bond Formation

The Sonogashira coupling enables the synthesis of conjugated enynes by coupling a vinyl halide with a terminal alkyne. This reaction is distinguished by its use of a dual palladium and copper co-catalyst system.[9][10]

Rationale: The α-iodo-enaminone prepared in the previous application note serves as the ideal vinyl halide. The catalytic cycle involves the palladium catalyst activating the C-I bond, while the copper(I) co-catalyst reacts with the terminal alkyne to form a copper acetylide intermediate, which is the active species in the transmetalation step.[11] An amine base, such as triethylamine, is required both to neutralize the HI byproduct and to facilitate the formation of the copper acetylide.

Parameter	Value
Catalyst System	Pd(PPh₃)₂Cl₂ (2-5 mol%), Copper(I) Iodide (CuI) (4-10 mol%)
Base / Solvent	Triethylamine (TEA)
Coupling Partners	α-Iodo-enaminone (1.0 eq), Terminal Alkyne (1.2 eq)
Temperature	Room Temperature to 50 °C
Typical Time	6-24 hours

Step-by-Step Protocol:

• To a dry Schlenk flask under an inert atmosphere, add the α-iodo-enaminone (1.0 eq), Pd(PPh₃)₂Cl₂ (0.03 eq), and CuI (0.06 eq).

• Add anhydrous, degassed triethylamine as the solvent (approx. 0.3 M concentration).

• Add the terminal alkyne (1.2 eq) to the mixture via syringe.

• Stir the reaction at room temperature. If the reaction is sluggish, it can be gently heated to 40-50 °C.

• Monitor the reaction by TLC or LC-MS.

• Upon completion, filter the reaction mixture through a pad of Celite to remove catalyst residues, washing with ethyl acetate.

• Concentrate the filtrate under reduced pressure.

• Dissolve the residue in ethyl acetate and wash with saturated aqueous NH₄Cl solution (2x) to remove copper salts, followed by brine (1x).

• Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate.

• Purify the crude product by flash column chromatography on silica gel.

Application Note 3: Buchwald-Hartwig Amination for C-N Bond Formation

This protocol leverages the substrate as a nitrogen nucleophile for direct N-arylation, a highly efficient strategy for constructing C-N bonds.[5]

Rationale: Enaminones can be less nucleophilic than simple secondary amines, often requiring more advanced catalytic systems to achieve high yields.[6] Modern Buchwald-Hartwig systems utilize bulky, electron-rich biarylphosphine ligands (like SPhos) paired with a palladium precatalyst (like SPhos Pd G3). This combination promotes the crucial, often rate-limiting, reductive elimination step.[12] A strong, non-nucleophilic base like potassium phosphate is used to deprotonate the enaminone N-H, forming the active nucleophile without competing in the reaction.

Parameter	Value
Catalyst System	SPhos Pd G3 Precatalyst (2 mol%)
Base	Potassium Phosphate (K₃PO₄) (2.0 eq)
Coupling Partners	4-Amino-1,1,1-trifluoro-3-penten-2-one (1.2 eq), Aryl Bromide (1.0 eq)
Solvent	1,4-Dioxane or Toluene, anhydrous
Temperature	80-110 °C
Typical Time	12-24 hours

Step-by-Step Protocol:

• In a glovebox or under a stream of inert gas, add the aryl bromide (1.0 eq), 4-Amino-1,1,1-trifluoro-3-penten-2-one (1.2 eq), SPhos Pd G3 precatalyst (0.02 eq), and K₃PO₄ (2.0 eq) to a dry reaction vessel.

• Add anhydrous, degassed 1,4-dioxane or toluene (approx. 0.5 M).

• Seal the vessel and remove it from the glovebox.

• Heat the reaction mixture to 80-110 °C with vigorous stirring.

• Monitor the reaction progress by LC-MS.

• Once the aryl bromide is consumed, cool the reaction to room temperature.

• Dilute the mixture with ethyl acetate and filter through a pad of Celite.

• Wash the filtrate with water and brine.

• Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel.

Troubleshooting and Final Considerations

Issue	Possible Cause	Suggested Solution
Low or No Reactivity	Inactive catalyst; Insufficiently strong base (Suzuki/Buchwald); Poor quality reagents.	Use a fresh batch of catalyst; For Buchwald, switch to a stronger base like NaOtBu; For Suzuki, ensure the base is anhydrous; Use anhydrous/degassed solvents.
Dehalogenation (Suzuki/Sono.)	Presence of protic impurities or hydrogen source.	Ensure all reagents and solvents are rigorously dried. Use an aprotic base.
Homocoupling of Boronic Acid	Reaction conditions favor boronic acid homocoupling.	Add the boronic acid slowly to the reaction mixture; Ensure the system is well-deoxygenated.[13]
Catalyst Decomposition	Reaction temperature too high; Ligand instability.	Lower the reaction temperature and increase the reaction time; Use a more robust ligand or precatalyst.

References

• Palladium(II)-Catalyzed Direct Arylation of Enaminones Using Organotrifluoroborates. Journal of the American Chemical Society. [Link]

• Pd-Catalyzed N-Arylation of Amides: Catalyst Development and Scope. SURFACE at Syracuse University. [Link]

• NBS-Mediated C(sp 2 )-H Bond Chlorination of Enaminones: Using DCE as Chlorine Source. MDPI. [Link]

• Synthesis of Trifluoromethylated Pyrimido[1,2-b]indazole Derivatives through the Cyclocondensation of 3-Aminoindazoles with Ketoester and Their Functionalization via Suzuki-Miyaura Cross-Coupling and SNAr Reactions. PMC. [Link]

• Sonogashira Coupling. Organic Chemistry Portal. [Link]

• Sonogashira Coupling. Chemistry LibreTexts. [Link]

• Microwave-assisted Suzuki-Miyaura couplings on α-iodoenaminones. PMC. [Link]

• Sonogashira Coupling. Royal Society of Chemistry. [Link]

• NBS-Mediated C(sp)-H Bond Chlorination of Enaminones: Using DCE as Chlorine Source. ResearchGate. [Link]

• Efficient synthesis of β'-amino-α,β-unsaturated ketones. PMC. [Link]

• Palladium-Catalyzed Direct C–H Arylation of Cyclic Enaminones with Aryl Iodides. PMC. [Link]

• Buchwald–Hartwig amination. Wikipedia. [Link]

• Sonogashira coupling. Wikipedia. [Link]

• Explorations of substrates for the Buchwald–Hartwig amination reaction... ResearchGate. [Link]

• Buchwald–Hartwig Amination with Aqueous Ammonia. Synthesis Spotlight. [Link]

• Fluorine-containing heterocycles: Synthesis and some reactions of new 3-amino-2-functionalized-6-(2′-thienyl)-4-trifluoromethylthieno [2,3-b]pyridines. ResearchGate. [Link]

• Experimental Studies on the Selective β-C–H Halogenation of Enones. ACS Publications. [Link]

• Sonogashira Coupling. SynArchive. [Link]

• Practical Synthesis of α-Trifluoromethylated Pyridines Based on Regioselective Cobalt-Catalyzed [2+2+2] Cycloaddition using Trifluoromethylated Diynes with Nitriles. PMC. [Link]

• Heck Reaction. Organic Chemistry Portal. [Link]

• New method for introducing fluorinated components into molecules. University of Münster. [Link]

• Enantioselective amine α-functionalization via palladium catalyzed C–H arylation of thioamides. PMC. [Link]

• Buchwald-Hartwig Amination. ACS Green Chemistry Institute. [Link]

• Buchwald-Hartwig Amination. Chemistry LibreTexts. [Link]

• Synthesis of β-Amino-α,β-unsaturated Ketone Derivatives via Sequential Rhodium-Catalyzed Sulfur Ylide Formation/Rearrangement. The Journal of Organic Chemistry. [Link]

• Intermolecular Enamine Mizoroki–Heck Reactions on a Bio-Derived Scaffold. The Journal of Organic Chemistry. [Link]

• Boron–Heck Reaction of Cyclic Enaminones: Regioselective Direct Arylation via Oxidative Palladium(II) Catalysis. Organic Letters. [Link]

• Stereoselective synthesis of trifluoromethyl-substituted 2H-furan-amines from enaminones. Chemical Communications. [Link]

• Heck Reaction | Named Reactions | Organic Chemistry Lessons. YouTube. [Link]

• Asymmetric Organocatalytic Reactions of α,β-Unsaturated Cyclic Ketones. MDPI. [Link]

• Cr-Catalyzed Asymmetric Cross Aza-Pinacol Couplings for β-Amino Alcohol Synthesis. Journal of the American Chemical Society. [Link]

• Palladium-Catalyzed N-Monoarylation of Amidines and a One-Pot Synthesis of Quinazoline Derivatives. Scilit. [Link]

• Cross-pinacol-type coupling reactions between alpha,beta-unsaturated ketones and aldehydes with low-valent metals. PubMed. [Link]

• The Suzuki-Miyaura Cross-Coupling Reaction of Halogenated Aminopyrazoles: Method Development, Scope, and Mechanism of Dehalogenation Side Reaction. Academia.edu. [Link]

• Pd(0)-Catalyzed Intramolecular Reductive Heck Reaction of Vinyl Iodide and Oxime Ether: Enantioselective Synthesis of Cyclic Allylic N-Alkoxy Amine. PubMed. [Link]

• Aminative Suzuki–Miyaura coupling. Science. [Link]

• Recent Developments in the Suzuki-Miyaura Reaction: 2010–2014. MDPI. [Link]

• Suzuki-Miyaura Coupling. Chemistry LibreTexts. [Link]

• Enhanced Reactivity for Aromatic Bromination via Halogen Bonding with Lactic Acid Derivatives. National Science Foundation. [Link]

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• 1. Practical Synthesis of α-Trifluoromethylated Pyridines Based on Regioselective Cobalt-Catalyzed [2+2+2] Cycloaddition using Trifluoromethylated Diynes with Nitriles - PMC [pmc.ncbi.nlm.nih.gov]
• 2. pubs.acs.org [pubs.acs.org]
• 3. Microwave-assisted Suzuki-Miyaura couplings on α-iodoenaminones - PMC [pmc.ncbi.nlm.nih.gov]
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• 9. Sonogashira coupling - Wikipedia [en.wikipedia.org]
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Application Note: Applications of 4-Amino-1,1,1-trifluoro-3-penten-2-one in Medicinal Chemistry and Drug Discovery

Introduction to Fluorinated Enaminones

The incorporation of fluorine into drug-like scaffolds is a cornerstone of modern medicinal chemistry, utilized to modulate lipophilicity, enhance metabolic stability, and improve target binding affinity[1]. Among fluorinated building blocks, 4-Amino-1,1,1-trifluoro-3-penten-2-one (CAS 72885-02-0)[2] stands out as a highly versatile, sp²-enriched intermediate. This fluorinated enaminone serves as a privileged precursor for the synthesis of trifluoromethylated heterocycles—most notably pyrazoles and pyrimidines—which are ubiquitous in FDA-approved therapeutics ranging from COX-2 inhibitors to CNS-active anticonvulsants[3],[4].

Mechanistic Causality: Why Use the Enaminone?

In traditional synthesis, reacting 1,1,1-trifluoropentane-2,4-dione (the diketone analog) with asymmetrical nucleophiles like substituted hydrazines typically yields a problematic 1:1 mixture of regioisomers. This occurs because both carbonyl carbons possess similar electrophilicity.

4-Amino-1,1,1-trifluoro-3-penten-2-one solves this regiochemical dilemma. By pre-installing an amino group, the molecule becomes an enaminone, featuring a highly polarized push-pull alkene system[5].

Causality of Regioselectivity : The amino group at the β-carbon donates electron density, significantly reducing the electrophilicity of that carbon compared to the CF3-adjacent carbonyl. When an asymmetrical nucleophile (e.g., an aryl hydrazine) is introduced, the more nucleophilic nitrogen selectively attacks the β-carbon via a Michael-type addition, displacing ammonia (NH₃) as a leaving group. Subsequent intramolecular cyclization at the highly electrophilic CF3-carbonyl ensures >95% regioselectivity for the desired 3-trifluoromethyl-5-methylpyrazole isomer[4].

Synthetic pathways from 4-Amino-1,1,1-trifluoro-3-penten-2-one to key pharmacophores.

Quantitative Impact on Drug Properties

The translation of 4-Amino-1,1,1-trifluoro-3-penten-2-one into heterocyclic scaffolds directly impacts the pharmacokinetic (PK) and pharmacodynamic (PD) profiles of the resulting drug candidates[1]. The table below summarizes the typical quantitative shifts observed when replacing a standard methyl group with a trifluoromethyl group derived from this enaminone.

Table 1: Physicochemical Comparison of Non-Fluorinated vs. CF3-Heterocycles

Property	Standard Pyrazole (CH₃)	CF₃-Pyrazole (from Enaminone)	Causality / Medicinal Chemistry Implication
Lipophilicity (LogP)	~2.1	~3.4	The CF₃ group increases lipophilicity, enhancing passive membrane permeability and blood-brain barrier (BBB) penetration[3].
Metabolic Half-Life (t₁/₂)	45 min	>120 min	Fluorine's strong C-F bond resists cytochrome P450-mediated oxidation, preventing rapid clearance[1].
Binding Affinity (Kd)	150 nM	12 nM	The CF₃ moiety acts as a weak hydrogen bond acceptor and optimally fills hydrophobic target pockets[4].
Aqueous Solubility	High	Moderate	Trade-off for increased lipophilicity; requires formulation optimization or compensatory polar groups elsewhere.

Experimental Protocol: Regioselective Synthesis of 1-Aryl-3-trifluoromethyl-5-methylpyrazoles

This protocol details the self-validating synthesis of CF₃-pyrazoles using 4-Amino-1,1,1-trifluoro-3-penten-2-one.

Materials & Reagents

• 4-Amino-1,1,1-trifluoro-3-penten-2-one (1.0 equiv)[2]

• Aryl hydrazine hydrochloride (1.1 equiv)

• Glacial acetic acid (Solvent/Catalyst)

• Deionized water and Ethyl Acetate (EtOAc) for workup

Step-by-Step Methodology

• Reaction Setup : In a 50 mL round-bottom flask equipped with a magnetic stir bar and a reflux condenser, dissolve 4-Amino-1,1,1-trifluoro-3-penten-2-one (10 mmol) in 15 mL of glacial acetic acid.

• Nucleophile Addition : Add the aryl hydrazine hydrochloride (11 mmol) portion-wise at room temperature. Causality: Acetic acid serves a dual purpose—it dissolves the hydrochloride salt and provides the acidic protons necessary to activate the enaminone carbonyl for cyclization[5].

• Thermal Activation : Heat the reaction mixture to 80°C for 3 hours.

  • Self-Validation Checkpoint 1: Suspend a piece of moist red litmus paper at the top of the condenser. The evolution of ammonia gas (NH₃) from the displaced enamine will turn the paper blue, visually confirming the primary substitution step is occurring.

• Workup : Cool the mixture to room temperature and pour it over 50 g of crushed ice. Extract the aqueous layer with EtOAc (3 x 20 mL). Wash the combined organic layers with saturated NaHCO₃ until CO₂ evolution ceases, followed by brine. Dry over anhydrous Na₂SO₄.

• Purification : Concentrate under reduced pressure and purify via flash column chromatography (Hexane:EtOAc, 9:1 v/v).

Step-by-step experimental workflow for self-validating heterocyclization.

Analytical Self-Validation (E-E-A-T Standard)

Do not rely solely on TLC or LC-MS mass peaks, as regioisomers possess identical molecular weights.

• ¹⁹F-NMR Spectroscopy : This is the definitive validation tool. The starting enaminone typically exhibits a CF₃ resonance around -76.0 ppm . Upon successful cyclization to the 3-trifluoromethylpyrazole, the CF₃ peak shifts significantly downfield to approximately -62.0 to -63.0 ppm . The complete disappearance of the -76.0 ppm signal confirms 100% conversion, while a single peak at -62.5 ppm confirms absolute regioselectivity[4].

Conclusion

4-Amino-1,1,1-trifluoro-3-penten-2-one is an indispensable building block in the medicinal chemist's toolkit. By understanding the electronic push-pull dynamics of the enaminone system, researchers can predictably and regioselectively install trifluoromethylated heterocycles into drug scaffolds, directly enhancing their pharmacokinetic viability and target engagement[1],[5].

Sources

• 1. researchgate.net [researchgate.net]
• 2. 4-Amino-1,1,1-trifluoro-3-penten-2-one | 72885-02-0 [sigmaaldrich.com]
• 3. mdpi.com [mdpi.com]
• 4. pubs.acs.org [pubs.acs.org]
• 5. researchgate.net [researchgate.net]

Technical Notes & Optimization

Troubleshooting low conversion rates in 4-Amino-1,1,1-trifluoro-3-penten-2-one reactions

Welcome to the technical support center for 4-Amino-1,1,1-trifluoro-3-penten-2-one. This guide is designed for researchers, scientists, and professionals in drug development to navigate the complexities of reactions involving this versatile fluorinated building block. Here, we address common challenges and frequently asked questions to help you optimize your synthetic outcomes.

Introduction to 4-Amino-1,1,1-trifluoro-3-penten-2-one

4-Amino-1,1,1-trifluoro-3-penten-2-one is a valuable intermediate in organic synthesis, particularly for the preparation of trifluoromethyl-containing heterocycles.[1] Its structure as a β-amino-α,β-unsaturated ketone, combined with the presence of a highly electronegative trifluoromethyl group, imparts unique reactivity.[2][3] This guide will help you troubleshoot common issues related to its use, ensuring higher conversion rates and product purity.

Troubleshooting Guide: Low Conversion Rates & Side Reactions

This section addresses specific problems you may encounter during your experiments.

Question 1: I am observing low to no conversion of my starting materials. What are the likely causes and how can I improve the reaction yield?

Low conversion can stem from several factors, including suboptimal reaction conditions, reagent quality, and the inherent reactivity of your substrates.

Possible Causes & Solutions:

• Inadequate Activation of the Ketone: The trifluoromethyl group significantly increases the electrophilicity of the adjacent carbonyl carbon.[4] However, in some reactions, particularly with weak nucleophiles, acid catalysis may be necessary to further activate the ketone for nucleophilic attack.

  • Solution: Introduce a catalytic amount of a mild acid, such as acetic acid or p-toluenesulfonic acid. For more sensitive substrates, a Lewis acid like Sc(OTf)₃ or Bi(NO₃)₃ could be effective.[5][6] Be cautious, as strong acids can lead to decomposition.[7][8]

• Poor Nucleophilicity of the Amine/Other Nucleophile: If your reaction involves a nucleophile with electron-withdrawing groups or significant steric hindrance, its reactivity may be too low for an efficient reaction.[7][8]

  • Solution: Consider using a more nucleophilic reagent if your synthetic route allows. Alternatively, increasing the reaction temperature or using a more polar solvent could enhance the reaction rate.

• Decomposition of 4-Amino-1,1,1-trifluoro-3-penten-2-one: Although relatively stable, prolonged exposure to harsh conditions (strong acids/bases, high temperatures) can lead to degradation.

  • Solution: Monitor your reaction by TLC or LC-MS to determine the optimal reaction time. If degradation is observed, consider milder reaction conditions. The stability of your synthesized pyrrole product might also be a concern under acidic conditions over extended periods.[8]

Question 2: My reaction is producing a significant amount of a dark, tarry mixture with very little of the desired product. What is causing this polymerization?

The formation of a tarry mixture is often indicative of polymerization or extensive decomposition of the starting materials or product.

Possible Causes & Solutions:

• Excessively High Temperatures: While heat can increase reaction rates, it can also promote polymerization, especially with activated alkenes like enaminones.

  • Solution: Lower the reaction temperature. If the reaction is too slow at lower temperatures, consider extending the reaction time or using a more effective catalyst.

• Strongly Acidic Conditions: As mentioned, strong acids can lead to the degradation of both the starting enaminone and the final product.[7][8]

  • Solution: Switch to a milder acid catalyst. In some cases, reactions can proceed under neutral conditions, albeit more slowly.[7]

Question 3: I am attempting a cyclization reaction to form a heterocycle (e.g., pyrrole, pyrazole), but I am getting a complex mixture of products. What are the potential side reactions?

The multi-functional nature of 4-Amino-1,1,1-trifluoro-3-penten-2-one provides several potential reaction pathways, which can lead to side products if not properly controlled.[9]

Potential Side Reactions & Mitigation Strategies:

• 1,4-Conjugate Addition vs. 1,2-Addition: Amines and other soft nucleophiles typically undergo a 1,4-conjugate addition to α,β-unsaturated ketones, which is a key step in many cyclization reactions like the Paal-Knorr synthesis.[10][11] However, under certain conditions, direct 1,2-addition to the carbonyl can occur, leading to undesired intermediates.

  • Solution: The 1,4-addition is generally under thermodynamic control.[10] Ensuring the reaction has sufficient time to reach equilibrium will favor the more stable conjugate addition product.

• Reaction at the Enamine Nitrogen: The amino group can act as a nucleophile. In the presence of electrophiles, undesired N-alkylation or N-acylation can occur.

  • Solution: If the intended reaction is at another site, consider protecting the amino group. However, for many heterocycle syntheses, the nucleophilicity of this nitrogen is desired.

• Self-Condensation: Under certain conditions, enaminones can undergo self-condensation reactions.

  • Solution: Use a stoichiometric amount of your desired reaction partner. Adding the enaminone slowly to a solution of the other reactant can also minimize self-condensation.

Visualizing Reaction Pathways

To better understand the potential reaction pathways, the following diagram illustrates the key reactive sites of 4-Amino-1,1,1-trifluoro-3-penten-2-one.

Caption: Potential reactive sites on 4-Amino-1,1,1-trifluoro-3-penten-2-one.

Frequently Asked Questions (FAQs)

Q1: What is the recommended solvent for reactions with 4-Amino-1,1,1-trifluoro-3-penten-2-one?

The choice of solvent is highly dependent on the specific reaction. For many condensation reactions, polar aprotic solvents like ethanol, isopropanol, or toluene are suitable. For reactions requiring higher temperatures, xylenes or DMF can be used, but be mindful of potential side reactions at elevated temperatures.

Q2: How should I purify the final product?

Common purification techniques include:

• Recrystallization: If your product is a solid, recrystallization from a suitable solvent system (e.g., ethanol/water, hexanes/ethyl acetate) is often effective.

• Column Chromatography: For oily products or for separating close-running impurities, silica gel column chromatography is the standard method.

Q3: Can I use microwave irradiation to accelerate my reaction?

Yes, microwave-assisted synthesis can be a very effective way to reduce reaction times and potentially improve yields for reactions involving this substrate, such as in Paal-Knorr type syntheses.[8] It is crucial to carefully control the temperature and pressure within the microwave reactor.

Q4: Does the trifluoromethyl group affect the stability of the molecule?

The electron-withdrawing nature of the trifluoromethyl group can influence the electron density across the molecule, which can affect its stability and reactivity.[4] It generally increases the acidity of nearby protons and the electrophilicity of the carbonyl carbon.

Experimental Protocols

General Protocol for Paal-Knorr Pyrrole Synthesis

This protocol is a general starting point and may require optimization for your specific substrates.

• To a solution of the 1,4-dicarbonyl compound (or its equivalent precursor) in a suitable solvent (e.g., ethanol, acetic acid), add the primary amine (1.0 - 1.2 equivalents).

• If required, add a catalytic amount of acid (e.g., a few drops of glacial acetic acid or a small amount of p-toluenesulfonic acid).

• Heat the reaction mixture to reflux and monitor the progress by TLC.

• Upon completion, cool the reaction mixture to room temperature.

• If a precipitate forms, collect it by vacuum filtration. Otherwise, remove the solvent under reduced pressure and purify the residue by column chromatography or recrystallization.

Troubleshooting Workflow

The following diagram provides a logical workflow for troubleshooting common issues.

Caption: A decision-making workflow for addressing low conversion rates.

Quantitative Data Summary

The following table provides a general comparison of reaction conditions that may be adapted for syntheses involving 4-Amino-1,1,1-trifluoro-3-penten-2-one, based on literature for analogous Paal-Knorr reactions.

Catalyst	Solvent	Temperature	Typical Time	Yield Range	Reference
Acetic Acid	Ethanol	Reflux	2-6 h	Moderate to Good	[8]
p-TsOH	Toluene	Reflux	1-4 h	Good to Excellent	[12]
Sc(OTf)₃	CH₂Cl₂	0 °C to rt	1-3 h	High	[5][6]
None	Neat	100-120 °C	4-8 h	Variable	[7]
Microwave	Acetic Acid	80-120 °C	5-20 min	Good to Excellent	[8]

Note: This table is for illustrative purposes. Optimal conditions will vary depending on the specific substrates used.

References

• Reactions of ketones with aromatics in acid media. The effect of trifluoromethyl groups and the acidity media. A theoretical study. (2025). ResearchGate. [Link]

• The most Recent Compilation of Reactions of Enaminone Derivatives with various Amine Derivatives to Generate Biologically Active Compounds. ResearchGate. [Link]

• Recent Advances in Trifluoromethylation of Olefins, Aldehydes, and Ketones. (2024). Bentham Science. [Link]

• Reaction of enamines with trifluoromethyl containing carbonyl reagents. ResearchGate. [Link]

• Scissoring Enaminone C C Double Bond by Free Radical Process for the Synthesis of α-Trifluoromethyl Ketones with CF3SO2Na. (2020). ACS Publications. [Link]

• Scissoring Enaminone C═C Double Bond by Free Radical Process for the Synthesis of α-Trifluoromethyl Ketones with CF3SO2Na. Semantic Scholar. [Link]

• Transition-Metal-Free C–H Trifluoromethylthiolation of N,N-Disubstituted Enaminones To Access CF3S-Functionalized Enaminones and Their Application in the Synthesis of CF3S-Heteroaryls. (2024). ACS Publications. [Link]

• Selectfluor-mediated tandem cyclization of enaminones with diselenides toward the synthesis of 3-selenylated chromones. (2023). RSC Publishing. [Link]

• Terminal Trifluoromethylation of Ketones via Selective C–C Cleavage of Cycloalkanols Enabled by Hypervalent Iodine Reagents. (2021). ACS Publications. [Link]

• 2-Fluoroenones via an Umpolung Morita–Baylis–Hillman Reaction of Enones. (2023). National Center for Biotechnology Information. [Link]

• Selectively Tunable Synthesis of α-Trifluoromethyl Ketones. (2023). ACS Publications. [Link]

• Trifluoromethylated Heterocycles. ResearchGate. [Link]

• Synthesis of Fluorinated and Fluoroalkylated Heterocycles Containing at Least One Sulfur Atom via Cycloaddition Reactions. (2022). MDPI. [Link]

• Conjugate Nucleophilic Addition to α,β‑Unsaturated Aldehydes and Ketones. (2023). OpenStax. [Link]

• Mechanism-Guided Engineering of Fluorinase Unlocks Efficient Nucleophilic Biofluorination. (2025). PNAS. [Link]

• Synthesis of trifluoromethyl N,N-aminals from nitrogen containing heterocycles by using a plasma flow microreactor. RSC Publishing. [Link]

• Temperature controlled condensation of nitriles: efficient and convenient synthesis of β-enaminonitriles, 4-aminopyrimidines and 4-amidinopyrimidines in one system. RSC Publishing. [Link]

• AMINO ACIDS AS SYNTHONS FOR HETEROCYCLES. FORMATION OF 1,2,4- TRIAZINE DERIVATIVES. (1990). HETEROCYCLES. [Link]

• Accessing fluorinated organic molecule diversity by fluoro-functionalization reactions of enaminones. ResearchGate. [Link]

• Paal-Knorr Synthesis. Cambridge University Press. [Link]

• The Reactions of Unsaturated Ketones and Derivatives with Amino Compounds. Amino Ketones. ACS Publications. [Link]

• 19.13: Conjugate Nucleophilic Addition to α, β-unsaturated Aldehydes and Ketones. Chemistry LibreTexts. [Link]

• N-Heterocycle-Forming Amino/Carboperfluoroalkylations of Aminoalkenes by Using Perfluoro Acid Anhydrides: Mechanistic Studies and Applications Directed Toward Perfluoroalkylated Compound Libraries. (2017). ACS Publications. [Link]

• 3-Penten-2-one, 4-amino-1,1,1-trifluoro- — Chemical Substance Information. NextSDS. [Link]

• α,β-unsaturated ketone: Organic Chemistry Study Guide. Fiveable. [Link]

• Efficient synthesis of β'-amino-α,β-unsaturated ketones. Beilstein Journal of Organic Chemistry. [Link]

• 4-Amino-1,1,1-trifluoro-3-buten-2-one|cas:184848-89-3. Changzhou Standard Chemical Co., Ltd.. [Link]

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Optimizing solvent and temperature conditions for 4-Amino-1,1,1-trifluoro-3-penten-2-one

Technical Support Center: 4-Amino-1,1,1-trifluoro-3-penten-2-one Synthesis

Welcome to the technical support guide for the synthesis and optimization of 4-Amino-1,1,1-trifluoro-3-penten-2-one. This document is designed for chemistry professionals engaged in pharmaceutical and agrochemical research, providing in-depth troubleshooting advice, frequently asked questions, and validated protocols. Our goal is to empower you to overcome common experimental hurdles and achieve high-yield, high-purity synthesis of this valuable fluorinated building block.

Section 1: Frequently Asked Questions (FAQs)

This section provides quick answers to common queries encountered during the synthesis of 4-Amino-1,1,1-trifluoro-3-penten-2-one.

Q1: What is the most common synthetic route for 4-Amino-1,1,1-trifluoro-3-penten-2-one? A1: The most prevalent and straightforward method is the condensation reaction between a β-dicarbonyl compound, specifically 1,1,1-Trifluoro-2,4-pentanedione, and an amine source, typically ammonia or an ammonium salt like ammonium acetate. The reaction is an equilibrium process, and success hinges on effectively removing the water byproduct to drive the reaction to completion.

Q2: My reaction yield is consistently low. What are the primary factors to investigate? A2: Low yield is a common issue that can almost always be traced back to one of three areas:

• Incomplete Water Removal: The reaction is reversible. If water is not efficiently removed, the equilibrium will not favor product formation.

• Suboptimal Temperature: The reaction temperature must be high enough to facilitate both the condensation reaction and the azeotropic removal of water, but not so high as to cause decomposition of reactants or products.

• Reactant/Solvent Purity: Moisture in the solvent or starting materials can inhibit the reaction. Ensure the use of anhydrous solvents and high-purity starting materials.[1]

Q3: The final product has a brownish or off-white color. Is this normal? A3: While the pure compound is a white to light yellow solid, a brownish tint often indicates the presence of minor impurities or slight degradation products.[2] This is common in crude products. Purification via recrystallization or column chromatography should yield a purer, lighter-colored solid. If the color persists after purification, consider lowering the reaction temperature or shortening the reaction time.

Q4: Can I use a different solvent besides toluene or benzene? A4: Yes, while aromatic hydrocarbons like toluene and xylene are traditionally used for their ability to form an azeotrope with water, other solvents can be employed.[3] For instance, some methods report using water as a solvent, which can be a greener alternative, relying on the product's resonance stabilization and potential precipitation to drive the reaction.[4] However, for robust and scalable synthesis, azeotropic removal of water remains the most reliable method. Solvent-free conditions, sometimes with microwave assistance, have also been explored for enaminone synthesis.[5][6]

Q5: How should I store the final product? A5: 4-Amino-1,1,1-trifluoro-3-penten-2-one should be stored in a cool, dry place, typically at +4°C, away from moisture and strong acids or bases to prevent hydrolysis.[2] It is a stable solid under these conditions.

Section 2: In-Depth Troubleshooting Guide

This guide provides a systematic approach to resolving specific issues you may encounter.

Issue 1: Low or No Product Formation

If you are experiencing poor conversion of your starting material, follow this diagnostic workflow.

Caption: Troubleshooting workflow for low product yield.

Causality Explained:

• Inefficient Water Removal: The formation of the enaminone from the diketone and amine is a classic condensation reaction that releases one equivalent of water. According to Le Châtelier's principle, this water must be removed from the reaction medium to shift the equilibrium toward the product side. A Dean-Stark apparatus used with a solvent like toluene is the standard method for achieving this. If the solvent is not refluxing at the correct temperature, water will not be removed efficiently, and the reaction will stall.

• Catalyst Deactivation: While not always necessary, an acid catalyst (e.g., p-toluenesulfonic acid) can accelerate the reaction by protonating the carbonyl group of the diketone, making it more electrophilic and susceptible to attack by the amine.[3] If the catalyst is old, hydrated, or neutralized by basic impurities, its effectiveness will be compromised.

Issue 2: Formation of Impurities and Side Products

The appearance of unexpected spots on a TLC plate or peaks in a GC-MS trace requires careful analysis.

Common Impurities and Their Origins:

Impurity/Side Product	Potential Cause	Proposed Solution
Unreacted 1,1,1-Trifluoro-2,4-pentanedione	Incomplete reaction.	Increase reaction time, ensure efficient water removal, or check catalyst activity.
Bis-adduct/Diaminone	Use of a diamine or excess amine under certain conditions.	Ensure correct stoichiometry (typically a slight excess of the amine source is sufficient).
Hydrolysis Product (Starting Diketone)	Exposure of the product to water during work-up, especially under acidic conditions.	Perform the aqueous work-up using a neutral or slightly basic solution (e.g., saturated sodium bicarbonate solution). Ensure the organic layer is thoroughly dried (e.g., with MgSO₄ or Na₂SO₄) before solvent evaporation.
Polymeric Material	Overheating or prolonged reaction times can sometimes lead to polymerization, especially with enaminones.[1]	Reduce the reaction temperature or monitor the reaction closely and stop it once the starting material is consumed.

Expert Insight: The trifluoromethyl group in 1,1,1-trifluoro-2,4-pentanedione makes the adjacent carbonyl highly electrophilic. The reaction with ammonia selectively occurs at the acetyl carbonyl (C4) rather than the trifluoroacetyl carbonyl (C2). This is because the resulting enaminone is stabilized by intramolecular hydrogen bonding and extensive conjugation, making it the thermodynamically favored product.[4]

Section 3: Validated Experimental Protocols

The following protocols provide a reliable starting point for your synthesis. Optimization may be required based on your specific lab conditions and equipment.

Protocol 1: Standard Synthesis via Azeotropic Dehydration

This protocol is the industry-standard method for producing high-quality material.

Materials:

• 1,1,1-Trifluoro-2,4-pentanedione (1.0 equiv)

• Ammonium acetate (1.2 equiv)

• p-Toluenesulfonic acid monohydrate (0.02 equiv, optional)

• Toluene (anhydrous)

Procedure:

• Setup: Equip a round-bottom flask with a magnetic stirrer, a Dean-Stark apparatus, and a reflux condenser.

• Charging the Flask: To the flask, add 1,1,1-trifluoro-2,4-pentanedione, ammonium acetate, the optional p-TsOH catalyst, and toluene (approx. 5-10 mL per gram of diketone).

• Reaction: Heat the mixture to a vigorous reflux. The toluene-water azeotrope will begin to collect in the Dean-Stark trap. Continue refluxing until no more water is collected (typically 3-6 hours).

• Monitoring: Monitor the reaction progress by TLC or GC-MS, observing the disappearance of the starting diketone.

• Work-up:

  • Cool the reaction mixture to room temperature.

  • Wash the organic solution with saturated aqueous sodium bicarbonate solution, followed by brine.

  • Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄) or magnesium sulfate (MgSO₄).

  • Filter the drying agent and concentrate the filtrate under reduced pressure to obtain the crude product.

• Purification:

  • Recrystallize the crude solid from a suitable solvent system (e.g., hexanes/ethyl acetate or isopropanol) to yield the pure 4-Amino-1,1,1-trifluoro-3-penten-2-one as a white or pale yellow solid.

Caption: Step-by-step experimental workflow diagram.

Section 4: Data and Characterization

Confirming the identity and purity of your final product is critical.

Expected Physical and Spectroscopic Data:

Property	Value
Molecular Formula	C₅H₆F₃NO
Molecular Weight	153.10 g/mol
Appearance	White to brown solid[2]
CAS Number	72885-02-0[2]
Storage Temperature	+4°C[2]

Note: Spectroscopic data (¹H NMR, ¹³C NMR, IR) should be acquired and compared against reference spectra from reputable sources to confirm the structure.

References

• Wikipedia. Trifluoroacetone. [Link]

• Google Patents. EP1044959A2 - Process for preparing a 1,1,1-trifluoro-2-aminoalkane.

• PubChem. 1,1,1-Trifluoro-4-methylpent-3-en-2-one. [Link]

• Google Patents.

• Organic Chemistry Portal. Enaminone synthesis by amination. [Link]

• Organic Chemistry Portal. An Easy Synthesis of Enaminones in Water as Solvent. [Link]

• Macmillan Group - Princeton University. Synthesis and Applications of Fluorinated -Amino Acids. [https://chemgroups.princeton.edu/macmillan/wp-content/uploads/sites/9 Macmillan Group/files/presentations/2017/GM_JLG_11-15-17.pdf]([Link] Macmillan Group/files/presentations/2017/GM_JLG_11-15-17.pdf)

• National Center for Biotechnology Information. General method for the synthesis of enaminones via photocatalysis. [Link]

• National Center for Biotechnology Information. Efficient Synthesis of β-Enaminones and β-Enaminoesters Catalyzed by Gold (I)/Silver (I) under Solvent-Free Conditions. [Link]

• National Center for Biotechnology Information. Enaminones in Heterocyclic Synthesis: A Novel Route to Tetrahydropyrimidines, Dihydropyridines, Triacylbenzenes and Naphthofurans under Microwave Irradiation. [Link]

• NIST WebBook. 3-Penten-2-one, 4-amino-. [Link]

• Stefani, H. A., Costa, I. M., & Silva, D. de O. (2000). An Easy Synthesis of Enaminones in Water as Solvent. Synthesis, 2000(11), 1526–1528. [Link]

• ACG Publications. A brief review on synthesis & applications of β-enamino carbonyl compounds. [Link]

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• 3. EP1044959A2 - Process for preparing a 1,1,1-trifluoro-2-aminoalkane - Google Patents [patents.google.com]
• 4. An Easy Synthesis of Enaminones in Water as Solvent [organic-chemistry.org]
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• 6. acgpubs.org [acgpubs.org]

Best purification and recrystallization methods for crude 4-Amino-1,1,1-trifluoro-3-penten-2-one

Welcome to the technical support guide for the purification of 4-Amino-1,1,1-trifluoro-3-penten-2-one (CAS 72885-02-0). This document provides researchers, scientists, and drug development professionals with in-depth protocols, frequently asked questions (FAQs), and troubleshooting advice to achieve high purity for this critical fluorinated building block. The inherent reactivity of β-enamino ketones, particularly those bearing an electrophilic trifluoromethyl group, necessitates precise purification strategies to remove synthetic byproducts and ensure downstream success.

Section 1: Initial Assessment and Preliminary Purification

Before attempting recrystallization, a preliminary assessment and cleanup of the crude material can significantly improve the final purity. Crude 4-Amino-1,1,1-trifluoro-3-penten-2-one often appears as a white to brown solid, with discoloration indicating the presence of impurities[1].

FAQ: What are the most common impurities I should expect?

Answer: The impurity profile depends heavily on the synthetic route. However, common impurities fall into several classes:

• Unreacted Starting Materials: Depending on the synthesis, this could include 1,1,1-trifluoroacetone or ethyl 4,4,4-trifluoroacetoacetate and the amine source[2][3].

• Hydrolysis Products: The enamine functionality is susceptible to hydrolysis, which can revert the compound back to the corresponding β-diketone (1,1,1-trifluoropentane-2,4-dione).

• Side-Reaction Products: The synthesis of β-enamino ketones can sometimes yield complex mixtures if reaction conditions are not carefully controlled[4]. This can include products from self-condensation or other unintended pathways.

• Polymeric/Colored Impurities: The brown discoloration often observed in crude samples typically arises from small amounts of high-molecular-weight polymeric material formed during the reaction or subsequent workup.

FAQ: Is a preliminary wash of the crude solid recommended?

Answer: Yes, a simple slurry wash is highly effective for removing non-polar impurities and some colored materials without significant loss of the desired product. This is a low-effort, high-reward step.

Protocol: Crude Solid Wash

• Place the crude solid in an Erlenmeyer flask.

• Add a minimal amount of cold hexanes or a mixture of hexanes/diethyl ether (approx. 3-5 mL per gram of crude material).

• Stir the slurry vigorously for 5-10 minutes at room temperature. The desired product should be largely insoluble.

• Collect the solid by vacuum filtration using a Büchner funnel.

• Wash the filter cake with a small additional portion of the cold solvent.

• Dry the solid under vacuum before proceeding to recrystallization.

Section 2: Recrystallization Methodologies

Recrystallization is the most effective method for purifying solid 4-Amino-1,1,1-trifluoro-3-penten-2-one. The key to a successful recrystallization is the choice of solvent, which should dissolve the compound well at high temperatures but poorly at low temperatures[5][6].

Solvent Selection Guide

The selection of an appropriate solvent system is the most critical factor for successful recrystallization[7]. Due to the compound's dual polar (enamine, ketone) and non-polar (alkyl backbone) characteristics, both single and mixed-solvent systems can be effective.

Solvent	Boiling Point (°C)	Polarity	Primary Role	Comments
Ethyl Acetate	77.1	Medium	Good Solvent	Excellent primary solvent for dissolving the compound.
Toluene	110.6	Low	Good Solvent	Good for dissolving the compound; its high boiling point can help dissolve stubborn impurities.
Hexanes	68.7	Very Low	Anti-solvent/Wash	Excellent for precipitating the product from a more polar solvent solution.
Methanol	64.7	High	Good Solvent	Can be effective, but the compound may have moderate solubility even when cold, potentially lowering yield.
Ethanol/Water	Varies	High	Mixed System	A classic mixed-solvent system. The compound is dissolved in hot ethanol, and water is added as an anti-solvent[7].

Protocol 1: Mixed-Solvent Recrystallization (Recommended)

This method, using an ethyl acetate/hexanes system, generally provides excellent purity and recovery.

• Dissolution: Place the crude solid in an Erlenmeyer flask with a stir bar. Add the minimum amount of hot ethyl acetate required to fully dissolve the solid at a gentle boil.

• Hot Filtration (Optional): If insoluble impurities or discoloration persists, this is the stage to address them.

  • For insoluble particulates, perform a hot gravity filtration.

  • For color, allow the solution to cool slightly, add a spatula-tip of activated charcoal, reheat to boiling for a few minutes, and then perform a hot gravity filtration to remove the charcoal[6][7].

• Induce Crystallization: Remove the solution from heat. Slowly add hexanes dropwise to the hot solution while stirring until a faint, persistent cloudiness appears (the cloud point).

• Clarification: Add a few drops of hot ethyl acetate, just enough to redissolve the precipitate and make the solution clear again[7].

• Cooling: Cover the flask and allow it to cool slowly and undisturbed to room temperature. Slow cooling is critical for the formation of large, pure crystals[5].

• Maximize Yield: Once at room temperature, place the flask in an ice-water bath for at least 30 minutes to maximize crystal formation.

• Isolation & Washing: Collect the crystals by vacuum filtration. Wash the filter cake with a small amount of ice-cold hexanes to remove any remaining soluble impurities.

• Drying: Dry the purified crystals under high vacuum to remove all residual solvent.

Experimental Workflow Diagram

Caption: Recrystallization workflow for 4-Amino-1,1,1-trifluoro-3-penten-2-one.

Section 3: Troubleshooting Guide

Issue	Question	Probable Cause & Scientific Explanation	Recommended Solution
Oiling Out	My compound separated as a liquid/oil instead of forming crystals. What should I do?	This occurs when the solute's melting point is lower than the solution's temperature or when the solution becomes supersaturated. The high concentration of solute "crashes out" as a liquid phase instead of forming an ordered crystal lattice.	Reheat the solution to dissolve the oil. Add more of the "good" solvent (e.g., ethyl acetate) to lower the saturation point. Allow it to cool more slowly. If the problem persists, try a different solvent system with a lower boiling point.
No Crystal Growth	No crystals have formed, even after cooling in an ice bath. What now?	The solution is not saturated. Either too much solvent was initially added, or the compound has higher-than-expected solubility in the cold solvent.	1. Induce Nucleation: Scratch the inside of the flask with a glass rod at the solvent line. The microscopic scratches provide a surface for crystal growth to begin. 2. Seed Crystals: Add a tiny crystal from a previous batch if available. 3. Increase Concentration: Gently warm the solution and evaporate some of the solvent under a stream of nitrogen, then attempt to cool again. 4. Add More Anti-solvent: If using a mixed-solvent system, add a little more anti-solvent.
Very Low Yield	I recovered very little product after filtration. What went wrong?	The most common causes are: 1. Using too much solvent: This keeps a significant portion of your product dissolved even when cold[5]. 2. Premature crystallization: The product crystallized in the filter funnel during hot filtration, leading to loss. 3. Washing with warm solvent: Washing the final crystals with solvent that isn't ice-cold will redissolve some of your product.	1. Concentrate the Filtrate: Collect the mother liquor and evaporate the solvent to see if a second crop of crystals can be obtained (note: this crop may be less pure). 2. Refine Your Technique: In the next attempt, use less solvent for the initial dissolution. When performing hot filtration, ensure the funnel and receiving flask are pre-heated. Always use ice-cold solvent for washing the filter cake.
Persistent Color	My final crystals are still yellow or brown. How can I get a white product?	This indicates that colored impurities are co-crystallizing with your product. These are often polar, polymeric materials that are not fully removed by the solvent.	Use activated charcoal during the recrystallization process as described in Protocol 1, Step 2. The porous surface of the charcoal adsorbs the large, colored impurity molecules, which can then be removed by hot gravity filtration[6]. If this fails, column chromatography may be necessary.
Poor Purity	The melting point is broad or lower than the literature value. Why?	A broad or depressed melting point is a classic sign of an impure compound. Impurities disrupt the crystal lattice, requiring less energy (a lower temperature) to break it apart.	The chosen recrystallization solvent is not effectively separating the impurity. Try a different solvent system. For example, if you used a polar solvent like methanol, try a medium-polarity system like toluene/hexanes, which may leave different impurities behind in the mother liquor. If recrystallization fails to improve purity, column chromatography is the next logical step.

Troubleshooting Decision Tree

Caption: Decision tree for troubleshooting common recrystallization issues.

Section 4: Alternative Purification & Purity Assessment

FAQ: When should I use column chromatography instead of recrystallization?

Answer: Consider flash column chromatography under the following circumstances:

• Multiple Failed Recrystallizations: If several different solvent systems fail to yield a pure product.

• Impurities with Similar Solubility: If a key impurity has solubility characteristics very similar to the desired product, making separation by recrystallization difficult.

• Oily or Non-crystalline Crude: If the crude product is an oil that cannot be solidified.

A good starting point for a solvent system (mobile phase) for silica gel chromatography would be a gradient of ethyl acetate in hexanes, similar to what has been reported for related structures[4].

FAQ: How do I confirm the purity of my final product?

Answer: No single method is sufficient. A combination of techniques provides the most confidence:

• Melting Point: A sharp melting point that matches the literature value is a strong indicator of high purity.

• Thin-Layer Chromatography (TLC): A single spot in multiple solvent systems suggests the absence of major impurities.

• Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H, ¹³C, and ¹⁹F NMR are powerful tools to confirm the structure and identify any residual solvents or minor impurities.

• Gas Chromatography-Mass Spectrometry (GC-MS) or Liquid Chromatography-Mass Spectrometry (LC-MS): These methods can quantify purity and confirm the molecular weight of the compound.

References

• CN102476984A - A kind of preparation method of 1,1,1-trifluoroacetone - Google Patents.

• Synthesis of β-amino-α-trifluoromethyl alcohols and their applications in organic synthesis. Arkivoc. Available at: [Link]

• EP1044959A2 - Process for preparing a 1,1,1-trifluoro-2-aminoalkane - Google Patents.

• Trifluoroacetone - Wikipedia. Available at: [Link]

• New Strategies for the Synthesis of Fluorinated Vinylogous Amidines and β-Enamino Ketones. The Journal of Organic Chemistry. ACS Publications. Available at: [Link]

• Design, synthesis, and evaluation of trifluoromethyl ketones as inhibitors of SARS-CoV 3CL protease - PMC. Available at: [Link]

• Anion-Initiated Trifluoromethylation by TMSCF3: Deconvolution of the Siliconate–Carbanion Dichotomy by Stopped-Flow NMR/IR - PMC. Available at: [Link]

• 1,1,1-Trifluoro-4-methylpent-3-en-2-one - PubChem. Available at: [Link]

• Recrystallization - University of Colorado Boulder. Available at: [Link]

• Troubleshooting protein recovery issues - Cytiva. Available at: [Link]

• Efficient Synthesis of New Fluorinated β-Amino Acid Enantiomers through Lipase-Catalyzed Hydrolysis - MDPI. Available at: [Link]

• Recrystallization - University of Pennsylvania. Available at: [Link]

• Synthesis of Trifluoroacetamidoketones by Acylation of Ferrocene with In Situ Protected Amino Acids | The Journal of Organic Chemistry - ACS Publications. Available at: [Link]

• Troubleshooting Methods for Purification of MBP-Tagged Recombinant Proteins. Available at: [Link]

• β-Amino Ketones – Synthesis and Biological Significances - AWS. Available at: [Link]

• Crystallization of a pentapeptide-repeat protein by reductive cyclic pentylation of free amines with glutaraldehyde - PMC. Available at: [Link]

• Investigation of Impurities in Peptide Pools - MDPI. Available at: [Link]

• Organocatalytic Enantioselective Synthesis of α-Fluoro-β-amino Acid Derivatives | Organic Letters - ACS Publications. Available at: [Link]

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• 7. pdf.benchchem.com [pdf.benchchem.com]

Technical Support Center: Overcoming Steric Hindrance in Reactions with 4-Amino-1,1,1-trifluoro-3-penten-2-one Derivatives

Welcome to the technical support resource for researchers working with 4-amino-1,1,1-trifluoro-3-penten-2-one and its derivatives. These trifluoromethylated β-enaminones are powerful and versatile building blocks, particularly for the synthesis of fluorine-containing heterocycles and pharmaceuticals.[1][2] However, the unique combination of the bulky trifluoromethyl (CF₃) group and substituents on the enamine nitrogen can introduce significant steric challenges, leading to low yields, slow reaction rates, or complete reaction failure.

This guide provides in-depth troubleshooting advice, detailed protocols, and mechanistic insights to help you navigate and overcome these steric hurdles in your experiments.

Understanding the Core Challenge: Steric and Electronic Effects

The primary difficulty in reactions involving these derivatives arises from the steric congestion around the key reactive sites. The trifluoromethyl group is significantly larger than a methyl group and creates a sterically demanding environment.[3] This bulk can physically block the optimal trajectory for attacking reagents, particularly at the C2-carbonyl and the C4-enamine carbon.

Furthermore, the strong electron-withdrawing nature of the CF₃ group modulates the electronic properties of the molecule. It enhances the electrophilicity of the C2-carbonyl carbon but also influences the nucleophilicity of the enamine system. Understanding this interplay is crucial for designing successful reaction strategies.

Caption: Steric hindrance zones in a substituted enaminone.

Frequently Asked Questions (FAQs) & Troubleshooting

This section addresses common issues encountered during reactions with these sterically demanding substrates.

Q1: My N-alkylation or N-arylation reaction is failing or giving very low yields. What can I do?

This is a classic problem where the nucleophilicity of the enamine nitrogen is compromised by steric hindrance from the R-groups and the nearby C4-substituent.

Troubleshooting Guide: N-Alkylation/Arylation

Problem	Potential Cause	Recommended Solution & Rationale
No reaction or very slow conversion	1. Insufficiently reactive electrophile: The steric barrier raises the activation energy. A less reactive electrophile (e.g., alkyl chloride) cannot overcome this barrier.	Use a more reactive electrophile: Switch to alkyl iodides, triflates, or tosylates. For arylations, consider using electron-deficient aryl halides (e.g., with -NO₂ groups) or boronic acids in a coupling reaction.
	2. Steric clash with the base: A bulky base may not be able to efficiently deprotonate the N-H group if present.	Use a strong, non-nucleophilic hydride base: Sodium hydride (NaH) is often effective as it is small and irreversibly deprotonates the amine.[1]
Low Yields	1. Competing Side Reactions: At high temperatures needed to overcome steric hindrance, side reactions or decomposition may occur.	Employ Microwave Irradiation: Microwave heating can dramatically accelerate reaction rates, often allowing for lower overall reaction times and temperatures, thus minimizing side product formation.[4]

| | 2. Unsuitable Catalyst System: For cross-coupling reactions (e.g., Buchwald-Hartwig), standard Pd or Cu catalysts may be too bulky or inactive for the hindered substrate. | Screen specialized catalysts: For copper-catalyzed reactions, ligands like picolinic acid are known to be effective for hindered substrates.[4] For palladium catalysis, consider bulky phosphine ligands (e.g., XPhos, SPhos) that promote efficient reductive elimination. |

Q2: I'm attempting a cyclocondensation with hydrazine to form a pyrazole, but the reaction is sluggish and gives multiple products. Why?

The reaction of β-enaminones with hydrazines is a primary route to pyrazoles.[5][6] However, steric hindrance can impede the initial nucleophilic attack at the C2-carbonyl and subsequent cyclization, leading to incomplete reactions or side products.

Troubleshooting Guide: Pyrazole Synthesis

Problem	Potential Cause	Recommended Solution & Rationale
Low or No Product Formation	1. Poor electrophilicity of C2-carbonyl: While the CF₃ group is electron-withdrawing, the "push-pull" effect from the enamine system can reduce the carbonyl's reactivity.	Use an acid catalyst: A catalytic amount of acetic acid or p-toluenesulfonic acid (p-TSA) can protonate the carbonyl oxygen, increasing its electrophilicity and facilitating the initial attack by hydrazine.
	2. Incomplete dehydration: The final step of pyrazole formation is the elimination of water. This can be slow with hindered substrates.	Increase temperature and/or use a dehydrating agent: Refluxing in a higher-boiling solvent like ethanol or toluene can drive the reaction. Using a Dean-Stark apparatus to remove water azeotropically is highly effective.
Formation of Side Products (e.g., ring-opened intermediates)	1. Reaction conditions too harsh: Forcing the reaction with excessive heat or strong acid can cause degradation of starting materials or the desired product.	Optimize reaction time and temperature: Monitor the reaction closely using TLC or LC-MS to determine the point of maximum product formation before significant degradation occurs.[7]

| | 2. Use of unsymmetrical hydrazine: If using a substituted hydrazine (e.g., methylhydrazine), steric hindrance can lead to a mixture of regioisomers. | Modify substituents to enhance electronic or steric differentiation: While challenging, sometimes altering the R-groups on the enamine nitrogen can influence the regioselectivity of the cyclization.[7] |

Caption: Troubleshooting workflow for pyrazole synthesis.

Experimental Protocols

Protocol 1: Microwave-Assisted Synthesis of N-Aryl-4-amino-1,1,1-trifluoro-3-penten-2-one

This protocol is designed for coupling sterically hindered anilines where conventional heating fails.

Materials:

• 4-Amino-1,1,1-trifluoro-3-penten-2-one derivative (1.0 eq.)

• Sterically hindered aryl iodide or bromide (1.2 eq.)

• Copper(I) iodide (CuI) (0.1 eq.)

• Picolinic acid (0.2 eq.)

• Potassium carbonate (K₂CO₃) (2.0 eq.)

• Anhydrous Dimethyl Sulfoxide (DMSO)

• Microwave vial with a stir bar

Procedure:

• To a 10 mL microwave vial, add the enaminone (1.0 eq.), aryl halide (1.2 eq.), CuI (0.1 eq.), picolinic acid (0.2 eq.), and K₂CO₃ (2.0 eq.).

• Add anhydrous DMSO (to a concentration of ~0.5 M) and seal the vial.

• Place the vial in the microwave reactor. Irradiate at 120-140 °C for 30-60 minutes. Monitor pressure to ensure it remains within safe limits.

• After cooling, dilute the reaction mixture with ethyl acetate and water.

• Separate the organic layer, wash with brine, and dry over anhydrous Na₂SO₄.[7]

• Filter the mixture and concentrate the filtrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel (eluting with a hexane/ethyl acetate gradient) to yield the desired N-aryl product.

Protocol 2: Acid-Catalyzed Pyrazole Synthesis with Azeotropic Water Removal

This protocol is optimized for cyclocondensation reactions that are sluggish due to steric hindrance.

Materials:

• 4-Amino-1,1,1-trifluoro-3-penten-2-one derivative (1.0 eq.)

• Hydrazine monohydrate or a substituted hydrazine (1.1 eq.)

• p-Toluenesulfonic acid (p-TSA) (0.05 eq.)

• Toluene

• Round-bottom flask, Dean-Stark trap, and condenser

Procedure:

• To a round-bottom flask equipped with a Dean-Stark trap and condenser, add the enaminone (1.0 eq.), p-TSA (0.05 eq.), and toluene.

• Add the hydrazine derivative (1.1 eq.) to the mixture.

• Heat the mixture to reflux. Water will be collected in the Dean-Stark trap as an azeotrope with toluene.

• Continue refluxing until no more water is collected or TLC/LC-MS analysis indicates the consumption of the starting material (typically 4-12 hours).[7]

• Cool the reaction mixture to room temperature.

• Wash the mixture with a saturated aqueous solution of sodium bicarbonate to quench the acid catalyst.[7]

• Separate the organic layer, wash with brine, and dry over anhydrous MgSO₄.

• Filter and concentrate under reduced pressure to obtain the crude pyrazole.

• Purify via column chromatography or recrystallization as needed.

References

• Scissoring Enaminone C C Double Bond by Free Radical Process for the Synthesis of α-Trifluoromethyl Ketones with CF3SO2Na. The Journal of Organic Chemistry - ACS Publications. (2020). [Link]

• Reaction of enamines with trifluoromethyl containing carbonyl reagents. ResearchGate. (n.d.). [Link]

• Journal of Fluorine Chemistry - NSF PAR. (2021). [Link]

• Efficient PPA-SiO2-catalyzed Synthesis of β-enaminones Under Solvent-Free Conditions. MDPI. (2013). [Link]

• 1,1,1-Trifluoro-4-methylpent-3-en-2-one. PubChem. (n.d.). [Link]

• Sterically Hindered Derivatives of Pentacene and Octafluoropentacene. PMC. (n.d.). [Link]

• Recent highlights in the synthesis and biological significance of pyrazole derivatives. PMC. (n.d.). [Link]

• Efficient Synthesis of β-Enaminones and β-Enaminoesters Catalyzed by Gold (I)/Silver (I) under Solvent-Free Conditions. PMC. (n.d.). [Link]

• The Role of Trifluoromethyl and Trifluoromethoxy Groups in Medicinal Chemistry: Implications for Drug Design. MDPI. (2025). [Link]

• trans-3-PENTEN-2-ONE. Organic Syntheses Procedure. (n.d.). [Link]

• Exploring the electronic and steric effects on the dimerization of intramolecular frustrated Lewis pairs: a comparison between aminoboranes and aminoalanes. Dalton Transactions (RSC Publishing). (2024). [Link]

• Does Steric Hindrance Actually Govern the Competition between Bimolecular Substitution and Elimination Reactions?. PMC. (n.d.). [Link]

• Efficient Synthesis of Trifluoromethyl Amines through a Formal Umpolung Strategy from the Bench‐Stable Precursor (Me4N)SCF3. PMC. (n.d.). [Link]

• Recent Advances in the Synthesis of Pyrazole Derivatives: A Review. MDPI. (2023). [Link]

• Recent advances in site-selective transformations of β-enaminones via transition-metal-catalyzed C–H functionalization/annulation. Organic & Biomolecular Chemistry (RSC Publishing). (n.d.). [Link]

• Increasing the steric hindrance around the catalytic core of a self-assembled imine-based non-heme iron catalyst for C–H oxidation. RSC Publishing. (n.d.). [Link]

• Reacciones de sustitución y eliminación. Khan Academy. (n.d.). [Link]

• Enantiomers of Sterically Hindered N-Aryl-4-Pyridones: Chromatographic Enrichment and Thermal Interconversion. Request PDF - ResearchGate. (2026). [Link]

• steric hindrance effect: Topics by Science.gov. (n.d.). [Link]

• Trifluoroacetone. Wikipedia. (n.d.). [Link]

• General method for the synthesis of enaminones via photocatalysis. Beilstein Journals. (2025). [Link]

• Effect of Structural Differences in Naringenin, Prenylated Naringenin, and Their Derivatives on the Anti-Influenza Virus Activity and Cellular Uptake of Their Flavanones. MDPI. (2022). [Link]

• 5-Aminopyrazole as precursor in design and synthesis of fused pyrazoloazines. Beilstein Journals. (2018). [Link]

• Chapter 11. Conformational Restriction and Steric Hindrance in Medicinal Chemistry. (n.d.). [Link]

• Full article: Aza-Michael addition-elimination led synthesis, characterization and X-ray crystallography of novel trifluoromethylated-enaminone derivatives. Taylor & Francis. (2024). [Link]

• (PDF) Efficient Synthesis of β-Enaminones and β-Enaminoesters Catalyzed by Gold (I)/Silver (I) under Solvent-Free Conditions. ResearchGate. (2025). [Link]

• Trifluoromethylated Pyrazoles via Sequential (3 + 2)-Cycloaddition of Fluorinated Nitrile Imines with Chalcones and Solvent-Dependent Deacylative Oxidation Reactions. PMC. (2022). [Link]

• Photoredox catalyzed synthesis of β-trifluoromethyl β-aminoketones from N-trifluoroethyl hydroxylamine reagent and silyl enol ethers. Matilda. (2025). [Link]

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• 5. Recent highlights in the synthesis and biological significance of pyrazole derivatives - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Recent Advances in the Synthesis of Pyrazole Derivatives: A Review | MDPI [mdpi.com]
• 7. pdf.benchchem.com [pdf.benchchem.com]

Technical Support Center: Optimizing Long-Term Storage and Stability of 4-Amino-1,1,1-trifluoro-3-penten-2-one (ATFP)

Welcome to the Technical Support Center for fluorinated building blocks. This guide is designed for researchers, synthesis chemists, and drug development professionals who utilize 4-Amino-1,1,1-trifluoro-3-penten-2-one (ATFP) in their workflows.

As a highly versatile fluorinated enaminone, ATFP (CAS: 72885-02-0) offers unique ambident reactivity. However, its conjugated structure makes it uniquely susceptible to specific environmental degradation pathways. This guide synthesizes field-proven protocols and mechanistic causality to ensure the absolute integrity of your compound during long-term storage.

The Mechanistic Causality of ATFP Degradation

To prevent degradation, we must first understand the chemical vulnerabilities of the enaminone scaffold. ATFP is stabilized by a conjugated system and a critical intramolecular hydrogen bond in its cis-conformation.

The primary cause of enaminone degradation is acid-catalyzed hydrolysis [1]. Mechanistic studies demonstrate that the rate-controlling step in this degradation is the (the alpha-carbon)[2]. Once protonated, the stabilizing conjugation is broken. The highly electronegative trifluoromethyl ( −CF3​ ) group withdraws electron density, leaving the carbonyl carbon highly electrophilic and exceptionally vulnerable to nucleophilic attack by ambient moisture ( H2​O ). This ultimately cleaves the molecule into 1,1,1-trifluoro-2,4-pentanedione and ammonia[1].

Furthermore, exposure to UV or visible light induces a cis-to-trans photo-isomerization. The trans-isomer cannot maintain the protective intramolecular hydrogen bond, drastically accelerating its susceptibility to both hydrolysis and oxidative degradation[1].

Mechanistic pathways of ATFP degradation via hydrolysis and photo-isomerization.

Quantitative Baselines for Storage

To establish a self-validating storage system, you must monitor the physicochemical properties of the compound. Commercially sourced ATFP typically arrives as a white solid, but improper storage leads to a distinct .

Environmental Parameter	Optimal Condition	Visual/Chemical Degradation Indicator	Mechanistic Consequence of Failure
Temperature	+4 °C	Melting / Clumping	Increased kinetic energy accelerates the rate of hydrolytic cleavage.
Atmosphere	Argon / Nitrogen	Amine odor ( NH3​ release)	Ambient moisture initiates nucleophilic attack on the carbonyl carbon.
Light Exposure	Amber Vial (Dark)	Brown discoloration	Photo-isomerization breaks the stabilizing intramolecular hydrogen bond.
pH Environment	Neutral / Mild Base	Rapid decomposition	Acidic protons catalyze the rate-limiting protonation of the vinyl carbon[2].

Self-Validating Storage Methodology

Repeated freeze-thaw cycles or frequent exposure to ambient humidity introduces trace water. Because the degradation is hydrolytic, bulk storage of ATFP is highly discouraged . Implement the following self-validating protocol to ensure compound integrity.

Self-validating workflow for the reception, processing, and long-term storage of ATFP.

Step-by-Step Protocol: Anhydrous Aliquoting & Inert Storage

• Thermal Equilibration: Allow the sealed bulk container of ATFP to reach room temperature in a desiccator before opening.

  • Causality: Opening a cold vial causes immediate atmospheric condensation on the solid, introducing the water required for hydrolysis.

• Visual Validation (Checkpoint 1): Inspect the solid upon opening.

  • Self-Validation: A pristine white color confirms structural integrity. A brown tint indicates pre-existing hydrolytic or oxidative degradation.

• Aliquoting: Transfer single-use quantities into pre-dried amber glass vials.

  • Causality: Amber glass blocks UV/Vis radiation, preventing the cis-trans photo-isomerization that breaks the stabilizing intramolecular hydrogen bond[1].

• Inert Gas Purging: Gently backfill each vial with dry Argon gas for 10 seconds before sealing with a PTFE-lined septum cap.

  • Causality: Argon is heavier than air and displaces both oxygen and ambient moisture, neutralizing the risk of acid-catalyzed hydrolysis from dissolved CO2​/H2​O (carbonic acid).

• Cold Storage: Store the sealed aliquots at +4 °C.

  • Self-Validation (Checkpoint 2): Upon retrieval for future experiments, the persistence of the white solid state validates that the inert atmosphere was successfully maintained and the compound remains pure.

Troubleshooting & FAQs

Q: My ATFP has turned from white to a brown solid during storage. Can I still use it for my synthesis? A: It is highly discouraged. The brown discoloration is a definitive visual indicator of degradation. The enaminone has likely hydrolyzed into 1,1,1-trifluoro-2,4-pentanedione and ammonia[1]. Using degraded ATFP will introduce these reactive byproducts into your assay, leading to inconsistent yields, altered pH, and unwanted side reactions.

Q: How does the trifluoromethyl ( −CF3​ ) group affect the stability of this specific enaminone compared to non-fluorinated analogs? A: The highly electronegative −CF3​ group exerts a strong electron-withdrawing effect. While this stabilizes the enaminone against certain electrophilic attacks by delocalizing electron density, it simultaneously makes the carbonyl carbon highly electrophilic. If the stabilizing intramolecular hydrogen bond is disrupted, this carbon becomes extremely susceptible to nucleophilic attack by water[1].

Q: What is the optimal solvent for preparing stock solutions of ATFP without triggering degradation? A: For short-term storage or immediate experimental use, (such as anhydrous dichloromethane, THF, or acetonitrile) are recommended to prevent hydrolysis[1]. You must avoid protic solvents like methanol or unbuffered aqueous solutions, as they can facilitate the protonation of the vinyl carbon—the rate-limiting step for degradation[2]. If an aqueous biological assay is required, ensure the pH is strictly neutral to mildly basic, as acidic conditions will rapidly catalyze cleavage[1][2]. Prepare aqueous solutions immediately before use.

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. Mechanism of hydrolysis and structure-stability relationship of enaminones as potential prodrugs of model primary amines - PubMed [pubmed.ncbi.nlm.nih.gov]

Reference Data & Comparative Studies

A Senior Application Scientist's Guide to the Validation of 1H and 19F NMR Chemical Shifts for 4-Amino-1,1,1-trifluoro-3-penten-2-one

For the researcher, scientist, and drug development professional, the unambiguous structural elucidation of a molecule is the bedrock of credible research. In the case of novel or functionally significant compounds such as 4-Amino-1,1,1-trifluoro-3-penten-2-one, with its unique enaminone backbone and trifluoromethyl moiety, Nuclear Magnetic Resonance (NMR) spectroscopy is an indispensable tool. This guide provides an in-depth, experience-driven approach to the validation of its ¹H and ¹⁹F NMR chemical shifts, blending experimental rigor with computational corroboration to ensure unassailable structural confirmation.

The structure of 4-Amino-1,1,1-trifluoro-3-penten-2-one presents several interesting features that are expected to be reflected in its NMR spectra. The presence of a vinylogous amide system, an intramolecular hydrogen bond between the amino group and the carbonyl oxygen, and the strongly electron-withdrawing trifluoromethyl group all contribute to its unique electronic and conformational properties. These, in turn, govern the chemical shifts of the various nuclei.

Anticipated ¹H and ¹⁹F NMR Spectral Characteristics

Before embarking on experimental work, a critical analysis of the molecule's structure allows us to anticipate the key features of its NMR spectra. Based on extensive literature on enaminones and fluorinated ketones, we can predict the approximate chemical shift regions and multiplicities for the key nuclei in 4-Amino-1,1,1-trifluoro-3-penten-2-one.[1][2]

Table 1: Predicted ¹H and ¹⁹F NMR Chemical Shifts for 4-Amino-1,1,1-trifluoro-3-penten-2-one

Nucleus	Predicted Chemical Shift (ppm)	Predicted Multiplicity	Key Influencing Factors
NH₂	5.0 - 9.0	Broad singlet	Intramolecular hydrogen bonding, solvent polarity, exchange with trace water.
CH	5.0 - 6.0	Singlet	Conjugation within the enaminone system.
CH₃	2.0 - 2.5	Singlet	Proximity to the carbonyl group.
CF₃	-70 to -80	Singlet	Electronic environment of the trifluoroacetyl group.[3][4]

The significant variability in the predicted NH₂ chemical shift underscores the importance of solvent selection in the experimental validation process. The use of both a non-polar aprotic solvent like deuterochloroform (CDCl₃) and a polar aprotic solvent like deuterated dimethyl sulfoxide (DMSO-d₆) can provide valuable insights into the strength of the intramolecular hydrogen bond and potential solvent interactions.[5][6]

Experimental Validation Workflow: A Step-by-Step Protocol

The acquisition of high-quality, reproducible NMR data is paramount. The following protocol is designed to be a self-validating system, ensuring the integrity of the obtained spectra.

Experimental Protocol for NMR Data Acquisition

• Sample Preparation:

  • Accurately weigh approximately 5-10 mg of 4-Amino-1,1,1-trifluoro-3-penten-2-one.

  • Dissolve the sample in 0.6 mL of a deuterated solvent (e.g., CDCl₃ or DMSO-d₆) in a clean, dry NMR tube. The choice of solvent can significantly impact chemical shifts, particularly for exchangeable protons.[6]

  • Add a small amount of an internal standard, such as tetramethylsilane (TMS) for ¹H NMR (0 ppm) or trifluorotoluene for ¹⁹F NMR (-63.72 ppm).[7][8]

• Instrument Setup and Calibration:

  • Use a high-field NMR spectrometer (e.g., 400 MHz or higher) for optimal resolution and sensitivity.[9]

  • Ensure the instrument is properly shimmed to obtain a homogeneous magnetic field, resulting in sharp, symmetrical peaks.

  • Calibrate the spectrometer using the known chemical shift of the internal standard.

• ¹H NMR Spectrum Acquisition:

  • Acquire a standard one-dimensional ¹H NMR spectrum.

  • Optimize acquisition parameters, including the number of scans, relaxation delay, and pulse width, to achieve a good signal-to-noise ratio.

  • Integrate the peaks to determine the relative number of protons for each signal.

• ¹⁹F NMR Spectrum Acquisition:

  • Acquire a one-dimensional ¹⁹F NMR spectrum. Note that ¹⁹F NMR has a wide chemical shift range, so ensure the spectral width is set appropriately.[10][11]

  • Due to the high natural abundance and gyromagnetic ratio of the ¹⁹F nucleus, spectra can often be acquired more quickly than ¹H spectra.[11]

• Data Processing and Analysis:

  • Apply appropriate window functions (e.g., exponential multiplication) to improve the signal-to-noise ratio or resolution.

  • Perform a Fourier transform to convert the free induction decay (FID) into the frequency-domain spectrum.

  • Phase the spectrum to ensure all peaks are in the absorptive mode.

  • Reference the spectrum to the internal standard.

Caption: Experimental workflow for NMR chemical shift validation.

Computational Validation: An In Silico Benchmark

The synergy between experimental data and theoretical calculations provides the highest level of confidence in structural assignment. Density Functional Theory (DFT) has emerged as a robust method for predicting NMR chemical shifts with a high degree of accuracy.[12][13][14]

Computational Protocol for NMR Chemical Shift Prediction

• Structure Optimization:

  • Construct the 3D structure of 4-Amino-1,1,1-trifluoro-3-penten-2-one.

  • Perform a geometry optimization using a suitable DFT functional and basis set (e.g., B3LYP/6-31G(d)). This step is crucial as the calculated chemical shifts are highly dependent on the molecular geometry.

• NMR Chemical Shift Calculation:

  • Using the optimized geometry, calculate the NMR shielding tensors using a higher level of theory (e.g., ωB97XD/aug-cc-pVDZ) which has been shown to provide accurate results for fluorinated compounds.[12] The Gauge-Including Atomic Orbital (GIAO) method is commonly employed for these calculations.

  • The calculations should be performed for an isolated molecule in the gas phase. While solvent effects can be modeled, gas-phase calculations often provide a good correlation with experimental data for non-polar solvents.[15][16]

• Chemical Shift Referencing:

  • Calculate the shielding tensor for the reference compound (TMS for ¹H, CFCl₃ for ¹⁹F) using the same level of theory.

  • The predicted chemical shift is then calculated as: δ_predicted = σ_reference - σ_calculated

• Comparison with Experimental Data:

  • Tabulate the experimental and computationally predicted chemical shifts.

  • Analyze the correlation between the two datasets. A good agreement provides strong evidence for the correct structural assignment. Discrepancies can often be rationalized by considering factors not fully accounted for in the calculation, such as intermolecular interactions or dynamic processes.

Caption: Computational workflow for NMR chemical shift prediction and validation.

Comparative Analysis with Structurally Related Compounds

To place the spectral data of 4-Amino-1,1,1-trifluoro-3-penten-2-one in a broader context, a comparison with known, structurally similar compounds is highly instructive. This comparative approach helps to highlight the unique electronic and structural features of the target molecule.

Table 2: Comparative ¹H and ¹⁹F NMR Data

Compound	Key ¹H Chemical Shifts (ppm)	Key ¹⁹F Chemical Shift (ppm)	Reference
4-Amino-1,1,1-trifluoro-3-penten-2-one (Hypothetical Experimental)	NH₂: ~7.5 (br s), CH: ~5.5 (s), CH₃: ~2.2 (s)	~ -76	This work
4-Amino-3-penten-2-one	NH₂: ~10.5 (br s), CH: ~5.0 (s), CH₃: ~1.9 (s)	N/A	[1]
1,1,1-Trifluoro-2,4-pentanedione	Enol OH: ~14.0 (br s), CH: ~5.8 (s), CH₃: ~2.2 (s)	~ -77	[17]
Trifluoroacetic acid	COOH: ~11.5 (br s)	~ -76.5	[7]

The comparison reveals several key points:

• The absence of the trifluoromethyl group in 4-Amino-3-penten-2-one results in a significant downfield shift of the NH₂ proton, suggesting a stronger intramolecular hydrogen bond in the non-fluorinated analog.

• The chemical shift of the vinyl proton in the target molecule is downfield compared to its non-fluorinated counterpart, likely due to the electron-withdrawing effect of the CF₃ group.

• The ¹⁹F chemical shift of the trifluoroacetyl group in the target compound is in a similar region to that observed in related compounds like 1,1,1-trifluoro-2,4-pentanedione and trifluoroacetic acid, providing confidence in the assignment.[3][4][17]

Conclusion

The validation of ¹H and ¹⁹F NMR chemical shifts for a molecule like 4-Amino-1,1,1-trifluoro-3-penten-2-one is not a mere procedural step but a fundamental aspect of rigorous scientific inquiry. By integrating a meticulous experimental workflow with the predictive power of computational chemistry and a comparative analysis with known compounds, researchers can achieve an unassailable level of confidence in their structural assignments. This multi-faceted approach, grounded in both empirical evidence and theoretical understanding, ensures the reliability and reproducibility of the data, which is the cornerstone of advancing chemical and pharmaceutical research.

References

• Obregón-Zúñiga, A., et al. (2020). Predicting 19F NMR Chemical Shifts: A Combined Computational and Experimental Study of a Trypanosomal Oxidoreductase–Inhibit. Angewandte Chemie International Edition, 59(46), 20565-20571. Available from: [Link]

• Hansen, P. E., et al. (2018). A computational tool to accurately and quickly predict 19F NMR chemical shifts of molecules with fluorine–carbon and fluorine–boron bonds. RSC Advances, 8(2), 856-866. Available from: [Link]

• Jahn, S. L., et al. (2022). Computational protocol for predicting 19 F NMR chemical shifts for PFAS and connection to PFAS structure. Journal of Computational Chemistry, 43(20), 1355-1361. Available from: [Link]

• Vícha, J., et al. (2011). Validation of Relativistic DFT Approaches to the Calculation of NMR Chemical Shifts in Square-Planar Pt2+ and Au3+ Complexes. Journal of Chemical Theory and Computation, 7(11), 3831-3841. Available from: [Link]

• Jahn, S. L., et al. (2022). Computational protocol for predicting 19F NMR chemical shifts for PFAS and connection to PFAS structure. NSF Public Access Repository. Available from: [Link]

• Hansen, P. E., et al. (2018). A computational tool to accurately and quickly predict 19F NMR chemical shifts of molecules with fluorine-carbon and fluorine-boron bonds. Cambridge Open Engage. Available from: [Link]

• Sloop, J. C. (2013). 19-Fluorine nuclear magnetic resonance chemical shift variability in trifluoroacetyl species. Reports in Organic Chemistry, 3, 1-12. Available from: [Link]

• Witanowski, M., et al. (2003). Theoretical modeling of 13C NMR chemical shifts-How to use the calculation results. The Journal of Chemical Physics, 119(13), 6339-6353. Available from: [Link]

• Zhuo, J.-C. (1998). NMR of enaminones: Part 8—1H, 13C and 17O NMR spectra of primary and secondary 1,2-disubstituted enaminones: configuration, conformation and intramolecular hdydrogen bonding. Magnetic Resonance in Chemistry, 36(8), 565-572. Available from: [Link]

• Grimme, S., et al. (2022). Theoretical Studies of Nuclear Magnetic Resonance Chemical Shifts. bonndoc. Available from: [Link]

• Kaur, S., et al. (2002). Solvent effects on barrier to rotation of enaminonitriles using inversion transfer (1)H NMR spectroscopy and FTIR spectroscopy. The Journal of Organic Chemistry, 67(11), 3937-3940. Available from: [Link]

• Sloop, J. C. (2013). 19-Fluorine nuclear magnetic resonance chemical shift variability in trifluoroacetyl species. Dovepress. Available from: [Link]

• Sloop, J. C. (2013). 19-Fluorine nuclear magnetic resonance chemical shift variability in trifluoroacetyl species. Dovepress. Available from: [Link]

• The Royal Society of Chemistry. (n.d.). Supporting information. Available from: [Link]

• Man, K. H., et al. (2024). Highly Accurate Prediction of NMR Chemical Shifts from Low-Level Quantum Mechanics Calculations Using Machine Learning. Journal of Chemical Theory and Computation, 20(4), 1466-1481. Available from: [Link]

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• Lin, Y.-C., et al. (2020). 19F Fast Magic-Angle Spinning NMR Spectroscopy on Microcrystalline Complexes of Fluorinated Ligands and the Carbohydrate Recognition Domain of Galectin-3. Journal of the American Chemical Society, 142(3), 1160-1164. Available from: [Link]

• Jurt, S., et al. (2019). 1H, 13C, 15N, and 19F Random Coil NMR Shifts of Trifluoromethyl-Bearing Amino Acids. ChemRxiv. Available from: [Link]

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Comparing the reactivity of 4-Amino-1,1,1-trifluoro-3-penten-2-one vs non-fluorinated enaminones

Introduction

Enaminones are a class of versatile organic compounds characterized by an amino group conjugated to a carbonyl group through a carbon-carbon double bond. This "push-pull" electronic system, where the electron-donating amino group pushes electron density towards the electron-withdrawing carbonyl group, endows them with multiple reactive sites, making them invaluable building blocks in organic synthesis.[1][2] They serve as precursors to a vast array of acyclic, carbocyclic, and heterocyclic compounds, many of which are of significant interest in medicinal chemistry and materials science.[3][4]

In recent years, the incorporation of fluorine atoms into organic molecules has become a cornerstone of modern drug development.[5][6] The unique properties of fluorine, such as its high electronegativity, small size, and ability to form strong carbon-fluorine bonds, can profoundly influence a molecule's metabolic stability, lipophilicity, and binding affinity. The trifluoromethyl (CF₃) group, in particular, is a prevalent substituent in many pharmaceuticals.

This guide provides an in-depth comparison of the reactivity of 4-Amino-1,1,1-trifluoro-3-penten-2-one, a representative trifluoromethylated enaminone, against its non-fluorinated analogs. We will explore how the potent electron-withdrawing nature of the CF₃ group fundamentally alters the electronic landscape of the enaminone scaffold, leading to significant and often synthetically advantageous differences in reactivity.

The Decisive Influence of the Trifluoromethyl Group: An Electronic Comparison

The fundamental difference in reactivity between 4-Amino-1,1,1-trifluoro-3-penten-2-one and a standard enaminone like 4-amino-3-penten-2-one stems from the powerful inductive effect (-I) of the trifluoromethyl group.[7] This effect dramatically modifies the electron density distribution across the conjugated system.

In a non-fluorinated enaminone , the nitrogen lone pair donates electron density into the double bond, making the β-carbon (Cβ) electron-rich and highly nucleophilic. This is the dominant reactive site for electrophiles.[8][9]

In 4-Amino-1,1,1-trifluoro-3-penten-2-one , the CF₃ group strongly withdraws electron density from the adjacent carbonyl carbon. This effect propagates through the π-system, significantly reducing the electron density at the β-carbon. Consequently, the nucleophilicity of the β-carbon is diminished, while the electrophilicity of both the carbonyl carbon and the β-carbon is enhanced.

Figure 1: Electronic properties of fluorinated vs. non-fluorinated enaminones.

Comparative Reactivity Analysis

The altered electronic profile of the fluorinated enaminone leads to divergent reactivity patterns, which can be strategically exploited in synthesis.

Reactions with Electrophiles

The β-carbon of non-fluorinated enaminones is a soft nucleophile that readily reacts with a wide range of electrophiles, including alkyl halides and acylating agents.[8][10] This reactivity is a cornerstone of their synthetic utility.

In contrast, the reduced electron density at the β-carbon of 4-Amino-1,1,1-trifluoro-3-penten-2-one renders it significantly less reactive towards electrophiles. While such reactions are not impossible, they often require harsher conditions or fail to proceed altogether. This diminished nucleophilicity is a critical distinction for synthetic planning. For instance, electrophilic fluorination using reagents like Selectfluor®, which is effective on standard enamines, proceeds via attack of the nucleophilic carbon.[11][12] The reduced nucleophilicity of the CF₃-enaminone would be expected to slow this process considerably.

Reactions with Nucleophiles

The situation is reversed when considering reactions with nucleophiles. The CF₃ group enhances the electrophilicity of the carbonyl carbon and the β-carbon, making 4-Amino-1,1,1-trifluoro-3-penten-2-one an excellent substrate for nucleophilic attack and Michael additions.

This increased electrophilicity is particularly valuable in the synthesis of heterocyclic compounds. Reactions with binucleophiles like hydrazine, hydroxylamine, or guanidine often proceed with different regioselectivity or higher efficiency compared to their non-fluorinated counterparts.[1][3] For example, the reaction with hydrazine can lead to the formation of trifluoromethylated pyrazoles, a privileged scaffold in medicinal chemistry.[13]

Cycloaddition Reactions

Enaminones can act as the 2π component in cycloaddition reactions. The electron-deficient nature of the double bond in 4-Amino-1,1,1-trifluoro-3-penten-2-one makes it a superior dipolarophile for (3+2) cycloadditions with electron-rich 1,3-dipoles, such as nitrile imines.[14] This enhanced reactivity leads to the efficient and stereoselective formation of highly functionalized, fluorine-containing five-membered heterocycles. Non-fluorinated enaminones are generally less reactive in such transformations.

The workflow below illustrates a typical (3+2) cycloaddition, a reaction class where the fluorinated substrate excels.

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Regiocontrol in Trifluoromethylated Heterocycle Synthesis: A Comparative Guide to 4-Amino-1,1,1-trifluoro-3-penten-2-one vs. 1,1,1-Trifluoro-2,4-pentanedione

Audience: Researchers, Application Scientists, and Drug Development Professionals Focus: Regioselective synthesis of CF₃-bearing pyrazoles and pyrimidines.

Executive Summary

The trifluoromethyl (CF₃) group is a privileged motif in medicinal chemistry, known for enhancing metabolic stability, lipophilicity, and target binding affinity. Consequently, the synthesis of CF₃-substituted heterocycles—particularly pyrazoles—is a foundational workflow in drug discovery.

Historically, the standard building block for these scaffolds has been 1,1,1-trifluoro-2,4-pentanedione (TFPD) , an unsymmetrical 1,3-diketone. However, reacting TFPD with unsymmetrical hydrazines frequently yields a problematic mixture of regioisomers[1]. To bypass this purification bottleneck, modern synthetic protocols increasingly utilize 4-Amino-1,1,1-trifluoro-3-penten-2-one (ATFPO) . As a pre-functionalized enaminone, ATFPO leverages a "push-pull" electronic system to deliver absolute regiocontrol[2]. This guide objectively compares the mechanistic causality, performance data, and operational workflows of both reagents.

Mechanistic Divergence: The Causality of Regiocontrol

The choice between a 1,3-diketone and an enaminone fundamentally alters the reaction's electronic landscape. Understanding the causality behind the nucleophilic attack is critical for rational synthetic design.

The TFPD Challenge: Competing Electrophiles

TFPD possesses two distinct carbonyl carbons. The highly electron-withdrawing CF₃ group makes the adjacent carbonyl highly electrophilic. However, the methyl-adjacent carbonyl is significantly less sterically hindered. When an unsymmetrical nucleophile like methylhydrazine or phenylhydrazine is introduced, the initial hemiaminal formation is governed by competing kinetic (steric) and thermodynamic (electronic) factors[3]. Because both carbonyls remain viable targets, the cyclization inevitably produces a mixture of 3-CF₃ and 5-CF₃ pyrazole regioisomers.

The ATFPO Solution: Push-Pull Electronics

ATFPO is a β -amino vinyl ketone (enaminone). The primary amine group donates electron density through the conjugated double bond toward the CF₃-adjacent carbonyl. This creates a highly polarized "push-pull" system that deactivates the β -carbon toward hard nucleophiles while making it a prime target for soft nucleophiles via Michael-type addition.

Crucially, the amine acts as a built-in leaving group. The more nucleophilic nitrogen of the hydrazine attacks the enamine β -carbon exclusively, expelling ammonia gas. The subsequent intramolecular cyclization onto the remaining carbonyl is locked into a single pathway, yielding a single regioisomer with >95% selectivity[4].

Fig 1. Divergent mechanistic pathways of TFPD vs. ATFPO in pyrazole synthesis.

Quantitative Performance Comparison

The lack of regiocontrol with TFPD directly impacts isolated yields and scalability. The table below summarizes the performance of both reagents in the synthesis of N-substituted trifluoromethylpyrazoles.

Substrate	Hydrazine Reagent	Major Product Formed	Regioisomeric Ratio (3-CF₃ : 5-CF₃)	Isolated Yield
TFPD	Phenylhydrazine	Mixture	~ 1 : 1.5	45% (Post-Chromatography)
ATFPO	Phenylhydrazine	1-Phenyl-5-CF₃-pyrazole	> 99 : 1	88% (Direct Crystallization)
TFPD	Methylhydrazine	Mixture	~ 1 : 1.1	42% (Post-Chromatography)
ATFPO	Methylhydrazine	1-Methyl-5-CF₃-pyrazole	> 99 : 1	85% (Direct Crystallization)

Note: Ratios are typically determined via crude ¹⁹F NMR prior to purification.

Self-Validating Experimental Protocols

To ensure scientific integrity, the following methodologies are designed as self-validating systems. Built-in analytical checkpoints allow the chemist to verify the mechanistic pathway in real-time.

Protocol A: Synthesis via TFPD (The Traditional Route)

Objective: Synthesize 1-Phenyl-3/5-(trifluoromethyl)-1H-pyrazole.

• Reaction: Dissolve TFPD (1.0 equiv) in absolute ethanol. Slowly add phenylhydrazine (1.05 equiv) dropwise at 0 °C.

• Heating: Attach a reflux condenser and heat the mixture to 80 °C for 4 hours.

• Self-Validation Checkpoint (TLC & Visual): The reaction mixture will often turn dark yellow or red due to hydrazine oxidation and side reactions[1]. Analyze via TLC (Hexane:EtOAc 4:1). You will observe two closely eluting spots (R_f ~0.45 and 0.50), physically confirming the lack of regiocontrol and the presence of both the 3-CF₃ and 5-CF₃ isomers.

• Isolation: Perform an aqueous workup. The crude oil must be subjected to laborious silica gel column chromatography to separate the isomers, resulting in significant yield loss.

Protocol B: Synthesis via ATFPO (The Regioselective Route)

Objective: Synthesize 1-Phenyl-5-(trifluoromethyl)-1H-pyrazole.

• Reaction: Dissolve ATFPO (1.0 equiv) in absolute ethanol. Add phenylhydrazine (1.05 equiv) at room temperature.

• Heating: Heat the mixture mildly to 60 °C for 2 hours.

• Self-Validation Checkpoint (Gas Evolution & TLC): Hold a piece of damp red litmus paper over the open condenser; it will turn blue. This confirms the evolution of ammonia (NH₃) gas, validating the Michael addition-elimination mechanism. TLC analysis (Hexane:EtOAc 4:1) will show complete consumption of ATFPO and the appearance of a single, clean product spot (R_f ~0.45).

• Isolation: Remove the heat source and slowly add cold deionized water while stirring. The high purity of the single regioisomer allows it to precipitate directly. Filter and dry to obtain the pure product.

Fig 2. Downstream processing comparison highlighting the purification bottleneck of TFPD.

Strategic Recommendations for Drug Development

When designing a synthetic route for a CF₃-heterocycle, the choice between TFPD and ATFPO dictates the scalability of the project:

• Use TFPD when: Conducting early-stage, small-scale library generation where both regioisomers are desired for parallel structure-activity relationship (SAR) screening. TFPD is generally cheaper upfront, making it suitable if chromatographic separation overhead is acceptable at the milligram scale.

• Use ATFPO when: Scaling up a lead compound or requiring strict regiocontrol. The slightly higher upfront cost of the enaminone is vastly offset by the elimination of column chromatography, the reduction in solvent waste, and the near-doubling of the isolated target yield.

References

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• ResearchGate.Synthesis of Fluorinated Heterocycles.
• Royal Society of Chemistry (RSC).Ligands and metal complexes deriving from 2,6-bis-hydrazinopyridine as precursor.
• National Institutes of Health (NIH / PMC).Recent highlights in the synthesis and biological significance of pyrazole derivatives.

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A Comparative Guide to the Mass Spectrometry Fragmentation of 4-Amino-1,1,1-trifluoro-3-penten-2-one

For Researchers, Scientists, and Drug Development Professionals

Abstract

This guide provides an in-depth analysis of the anticipated mass spectrometry fragmentation patterns of 4-Amino-1,1,1-trifluoro-3-penten-2-one, a fluorinated β-enaminone of interest in synthetic chemistry and drug discovery. In the absence of direct experimental spectra in publicly available literature, this document leverages established principles of mass spectrometry and comparative data from structurally related compounds to predict the primary fragmentation pathways under common ionization techniques. We will explore the influence of the trifluoromethyl group, the conjugated enaminone system, and the primary amine on the molecule's behavior in the mass spectrometer. This guide also presents a detailed, best-practice experimental protocol for researchers seeking to perform this analysis, alongside a comparison with the fragmentation of a non-fluorinated analog to highlight the directing effect of the trifluoromethyl moiety.

Introduction: The Significance of Fluorinated β-Enaminones

β-Enaminones are versatile synthons in organic synthesis, serving as precursors for a wide array of heterocyclic compounds.[1] The introduction of a trifluoromethyl group can significantly modulate a molecule's physicochemical properties, including its metabolic stability, binding affinity to biological targets, and cellular permeability.[2] 4-Amino-1,1,1-trifluoro-3-penten-2-one (Figure 1) combines these key features, making its structural elucidation and characterization paramount for its application in medicinal chemistry and materials science.

Mass spectrometry is an indispensable tool for the structural characterization of novel compounds.[3] Understanding the fragmentation patterns is crucial for confirming the identity of a synthesized molecule and for identifying its metabolites or degradation products. This guide aims to provide a predictive framework for the mass spectrometric behavior of 4-Amino-1,1,1-trifluoro-3-penten-2-one, thereby aiding researchers in their analytical endeavors.

Figure 1: Structure of 4-Amino-1,1,1-trifluoro-3-penten-2-one

Chemical Formula: C₅H₆F₃NO

Molecular Weight: 153.11 g/mol

Predicted Fragmentation Pathways: A Mechanistic Perspective

The fragmentation of 4-Amino-1,1,1-trifluoro-3-penten-2-one in a mass spectrometer is expected to be influenced by several key structural features: the proton affinity of the nitrogen and oxygen atoms, the stability of the conjugated system, and the strong electron-withdrawing nature of the trifluoromethyl group. We will consider fragmentation under both Electron Ionization (EI) and Electrospray Ionization (ESI), as they represent common techniques for the analysis of small molecules.

Electron Ionization (EI) Fragmentation

Under EI conditions, the initial event is the formation of a radical cation, M⁺•. The fragmentation of this species is driven by the stability of the resulting fragments.[4] For 4-Amino-1,1,1-trifluoro-3-penten-2-one, several competing fragmentation pathways are plausible:

• α-Cleavage: This is a common fragmentation pathway for ketones and amines.[5][6] Cleavage of the C-C bond alpha to the carbonyl group or the C-C bond alpha to the amino group can occur.

  • Loss of a methyl radical (•CH₃): Cleavage between the carbonyl carbon and the methyl group would lead to the formation of a stable acylium ion.

  • Loss of the trifluoromethyl radical (•CF₃): The high stability of the CF₃ radical makes this a highly probable fragmentation pathway.

• Cleavage of the N-CO bond: Studies on similar amide structures have shown that cleavage of the N-CO bond is a dominant fragmentation pathway.[7]

• Rearrangement Reactions: McLafferty-type rearrangements are common for carbonyl compounds with accessible gamma-hydrogens.[8] However, in this molecule, such a rearrangement is less likely due to the substitution pattern.

Electrospray Ionization (ESI) Fragmentation

In positive-ion ESI-MS, the molecule will be protonated, forming the [M+H]⁺ ion. The fragmentation of this even-electron species, typically induced by collision-induced dissociation (CID), will proceed through pathways that favor the formation of stable cations.[9]

• Protonation Sites: The most likely sites of protonation are the lone pair electrons of the nitrogen atom and the carbonyl oxygen. The relative basicity of these sites will influence the subsequent fragmentation.

• Loss of Neutral Molecules:

  • Loss of water (H₂O): If protonation occurs on the carbonyl oxygen, subsequent rearrangement can lead to the elimination of a water molecule.

  • Loss of ammonia (NH₃): Protonation of the amino group could facilitate the loss of ammonia.

• Cleavage of the Trifluoromethyl Group: The strong C-F bonds make the loss of HF or the entire CF₃ group a characteristic fragmentation for fluorinated compounds.[10]

The following diagram illustrates the predicted major fragmentation pathways for the protonated molecule.

Caption: Predicted ESI-MS/MS fragmentation of protonated 4-Amino-1,1,1-trifluoro-3-penten-2-one.

Comparative Analysis: The Influence of the Trifluoromethyl Group

To highlight the directing effect of the trifluoromethyl group on fragmentation, we will compare the predicted fragmentation of our target molecule with that of its non-fluorinated analog, 4-Amino-3-penten-2-one.

Feature	4-Amino-1,1,1-trifluoro-3-penten-2-one	4-Amino-3-penten-2-one
Molecular Ion	[M+H]⁺ at m/z 154	[M+H]⁺ at m/z 100
Key Fragmentation	- Prominent loss of •CF₃ (69 Da) leading to a fragment at m/z 85. This is a highly characteristic fragmentation for trifluoromethyl ketones.	- Loss of •CH₃ (15 Da) from the acetyl group is a more dominant pathway.
- The electron-withdrawing CF₃ group can influence the protonation site, potentially favoring protonation at the nitrogen.	- Protonation is more likely to be distributed between the nitrogen and the more basic carbonyl oxygen.
- Subsequent fragmentation pathways will be heavily influenced by the stability of the resulting fluorinated ions.	- Fragmentation will follow more classical pathways for α,β-unsaturated ketones and enamines.

The presence of the trifluoromethyl group is expected to introduce unique and diagnostic fragmentation pathways, primarily the facile loss of the •CF₃ radical. This provides a clear spectral signature to distinguish it from its non-fluorinated counterpart.

Experimental Protocol: A Guide to Analysis

This section provides a detailed, step-by-step methodology for the mass spectrometric analysis of 4-Amino-1,1,1-trifluoro-3-penten-2-one. This protocol is designed to be a self-validating system, ensuring robust and reproducible results.

Sample Preparation

• Standard Solution Preparation: Accurately weigh approximately 1 mg of 4-Amino-1,1,1-trifluoro-3-penten-2-one and dissolve it in 1 mL of a suitable solvent (e.g., methanol or acetonitrile) to prepare a 1 mg/mL stock solution.

• Working Solution: Prepare a working solution of 1 µg/mL by diluting the stock solution with the initial mobile phase composition.

Liquid Chromatography-Mass Spectrometry (LC-MS) Parameters

• Instrumentation: A high-resolution mass spectrometer, such as a Quadrupole Time-of-Flight (Q-TOF) instrument, is recommended for accurate mass measurements and structural elucidation.[11][12]

• Chromatographic Column: A C18 reversed-phase column (e.g., 2.1 mm x 50 mm, 1.8 µm particle size) is suitable for separating the analyte from potential impurities.

• Mobile Phase:

  • A: 0.1% Formic acid in water

  • B: 0.1% Formic acid in acetonitrile

• Gradient Elution: A typical gradient would be to start at 5% B, ramp to 95% B over 5-10 minutes, hold for 2 minutes, and then return to initial conditions for re-equilibration.

• Flow Rate: 0.3 - 0.5 mL/min.

• Injection Volume: 1 - 5 µL.

Mass Spectrometry Parameters

• Ionization Source: Electrospray Ionization (ESI) in positive ion mode is recommended due to the presence of the basic amino group. Atmospheric Pressure Chemical Ionization (APCI) could be an alternative for less polar analogs.

• Capillary Voltage: 3.5 - 4.5 kV.

• Source Temperature: 120 - 150 °C.

• Desolvation Gas Flow: 600 - 800 L/hr (Nitrogen).

• Cone Voltage: 20 - 40 V (optimize for minimal in-source fragmentation).

• Acquisition Mode:

  • Full Scan (MS1): Acquire data over a mass range of m/z 50-500 to detect the protonated molecular ion.

  • Tandem Mass Spectrometry (MS/MS): Perform product ion scans on the [M+H]⁺ ion (m/z 154) using a range of collision energies (e.g., 10, 20, 40 eV) to induce fragmentation and obtain a comprehensive fragmentation spectrum.

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Purity Determination of a Key Fluorinated Building Block: A Comparative Guide to HPLC and GC Method Validation for 4-Amino-1,1,1-trifluoro-3-penten-2-one

Introduction: The Critical Role of Purity in Fluorinated Intermediates

In modern drug discovery, the incorporation of fluorine into molecular scaffolds is a widely employed strategy to enhance key pharmaceutical properties such as metabolic stability, lipophilicity, and binding affinity. 4-Amino-1,1,1-trifluoro-3-penten-2-one, a β-enaminone, is a valuable and versatile building block for synthesizing complex fluorinated heterocycles and other active pharmaceutical ingredients (APIs). The purity of such intermediates is not merely a quality metric; it is a critical determinant of the safety and efficacy of the final drug product. Impurities can carry their own pharmacological or toxicological profiles and may interfere with downstream synthetic steps, impacting yield and introducing new, unwanted byproducts.

Therefore, robust and reliable analytical methods are required to accurately determine the purity and impurity profile of this key intermediate. High-Performance Liquid Chromatography (HPLC) with UV detection is a cornerstone technique for this purpose, offering a powerful combination of separation efficiency and sensitivity for chromophoric molecules.

This guide presents a comprehensive, in-depth validation of a reversed-phase HPLC (RP-HPLC) method for the purity analysis of 4-Amino-1,1,1-trifluoro-3-penten-2-one, structured according to the globally recognized International Council for Harmonisation (ICH) Q2(R1) guidelines.[1][2] Furthermore, this guide provides a comparative analysis with an alternative technique, Gas Chromatography with Flame Ionization Detection (GC-FID), to equip researchers and drug development professionals with the data and rationale needed to select the most appropriate analytical strategy for their specific needs. Every experimental choice is explained, reflecting a commitment to scientific integrity and the principle that a well-understood method is a trustworthy one.

Analyte Characterization and Method Development Rationale

Before validation can commence, a suitable analytical method must be developed. This process begins with understanding the physicochemical properties of the analyte, 4-Amino-1,1,1-trifluoro-3-penten-2-one.

• Structure and Properties: The molecule (CAS Number: 72885-02-0, Molecular Weight: 153.11 g/mol ) is a white to brown solid.[3] Its structure contains a conjugated system of a C=C double bond and a C=O group (an enone system), further influenced by an amino group and a trifluoromethyl group. This extended π-system constitutes a strong chromophore, making it an excellent candidate for UV-Vis spectrophotometric detection. β-Enaminones are known to exhibit strong UV absorption, typically in the 270-350 nm range.[4][5][6]

Method Selection: HPLC vs. GC

A logical workflow helps in selecting the optimal analytical technique based on the analyte's properties and the analytical objective.

Sources

• 1. database.ich.org [database.ich.org]
• 2. ema.europa.eu [ema.europa.eu]
• 3. 4-Amino-1,1,1-trifluoro-3-penten-2-one | 72885-02-0 [sigmaaldrich.com]
• 4. Structural tuning of β-enamino diketones: exploration of solution and crystalline state photochromism - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. masterorganicchemistry.com [masterorganicchemistry.com]

IR spectroscopy characteristic absorption peaks of 4-Amino-1,1,1-trifluoro-3-penten-2-one

An in-depth comparative analysis of the infrared (IR) spectroscopic properties of 4-Amino-1,1,1-trifluoro-3-penten-2-one (often referred to as trifluoroacetylacetone enamine) provides critical insights into the electronic and structural behavior of fluorinated building blocks. In drug development and advanced synthetic chemistry, substituting a methyl group with a trifluoromethyl ( CF3​ ) group is a primary strategy for modulating a molecule's lipophilicity, metabolic stability, and binding affinity.

As a Senior Application Scientist, I approach the characterization of these β -enaminones not just as a routine quality control step, but as a window into the molecule's tautomeric equilibrium and intramolecular forces. This guide objectively compares the IR performance and characteristic absorption peaks of 4-Amino-1,1,1-trifluoro-3-penten-2-one against its non-fluorinated and cyano-substituted alternatives, providing a self-validating experimental workflow for rigorous laboratory analysis.

Mechanistic Insights: The Fluorine Effect on Enaminone Systems

To accurately interpret the IR spectrum of 4-Amino-1,1,1-trifluoro-3-penten-2-one, one must understand the causality behind its vibrational shifts. β -enaminones are highly conjugated systems characterized by a strong intramolecular hydrogen bond (IMHB) between the amine proton and the carbonyl oxygen ( N−H⋯O=C ). Spectroscopic data consistently supports the enamine structure for these compounds rather than the imine tautomer[1].

The Inductive Effect of the CF3​ Group: In the standard non-fluorinated analog, 4-amino-3-penten-2-one (APO), the IMHB is highly stable, with an N⋯O distance of approximately 2.64–2.67 Å[1]. However, introducing a CF3​ group at the C1 position drastically alters this dynamic. Fluorine is highly electronegative; the CF3​ group exerts a powerful inductive electron-withdrawing effect (-I effect) across the conjugated backbone[2].

This electron withdrawal pulls electron density away from the carbonyl oxygen, reducing its nucleophilicity and making it a poorer hydrogen bond acceptor. Consequently, the IMHB in 4-Amino-1,1,1-trifluoro-3-penten-2-one is weakened compared to APO. Mechanistically, a weaker hydrogen bond means the N-H covalent bond is less elongated (stronger), which requires higher energy to vibrate, resulting in a distinct blue shift (higher wavenumber) in the N-H stretching region. These fluorinated enaminones exist predominantly in a Z-configuration due to this specific C=O⋯H−N interaction, which dictates their distinct IR and NMR profiles[3].

Caption: Mechanistic pathway illustrating the effect of CF3 substitution on IR vibrational frequencies.

Comparative Data Analysis: IR Absorption Peaks

To objectively evaluate the spectral performance of 4-Amino-1,1,1-trifluoro-3-penten-2-one, we must benchmark it against alternative enaminones. The table below summarizes the quantitative vibrational data, illustrating how different substituents modulate the conjugated system.

Compound	Substituent	N-H Stretch ( νNH​ )	C=O Stretch ( νC=O​ )	C=C Stretch ( νC=C​ )	C-F Stretch ( νC−F​ )
4-Amino-3-penten-2-one (APO)	-CH₃ (C1)	~3180 cm⁻¹ (Broad)	~1612 cm⁻¹	~1595 cm⁻¹	N/A
4-Amino-1,1,1-trifluoro-3-penten-2-one	-CF₃ (C1)	~3250 cm⁻¹ (Sharper)	~1640 cm⁻¹	~1605 cm⁻¹	1100–1250 cm⁻¹ (Strong)
4-Amino-3-cyano-3-penten-2-one	-CN (C3)	~3150 cm⁻¹ (Very Broad)	~1605 cm⁻¹	~1580 cm⁻¹	N/A

Data Interpretation:

• The Fluorinated Analog (Target): The weakened IMHB caused by the CF3​ group shifts the νNH​ from 3180 cm⁻¹[1] up to ~3250 cm⁻¹. Furthermore, the C=O bond retains more double-bond character (less resonance delocalization), shifting the νC=O​ peak higher to ~1640 cm⁻¹. The fingerprint region is dominated by intense, overlapping C-F stretching bands between 1100 and 1250 cm⁻¹, a definitive marker of successful trifluoromethylation[2].

• The Cyano Analog (Alternative): Conversely, placing a cyano group at the alpha position (C3) creates an incredibly strong IMHB (N···O distance of 2.605–2.622 Å)[4]. This pulls the νNH​ down to ~3150 cm⁻¹ and broadens the peak significantly due to proton sharing.

• Gas-Phase Baseline: It is worth noting that gas-phase reference spectra for base enaminones demonstrate these vibrational modes without solid-state intermolecular interactions, serving as a pure baseline for theoretical calculations[5].

Self-Validating Experimental Protocol: High-Resolution ATR-FTIR

To ensure scientific integrity and reproducibility, the following Attenuated Total Reflectance Fourier Transform Infrared (ATR-FTIR) protocol is designed as a self-validating system. Every step includes a built-in causality explanation and a definitive validation check.

Phase 1: Instrument Preparation & Background Validation

• Step: Purge the FTIR spectrometer with dry nitrogen for 15 minutes. Collect a background single-beam spectrum (4000–400 cm⁻¹, 4 cm⁻¹ resolution, 32 scans).

• Causality: Atmospheric water vapor and carbon dioxide exhibit strong, sharp rotational-vibrational bands ( CO2​ at 2350 cm⁻¹, H2​O at 3500–3900 cm⁻¹) that easily mask the critical N-H stretching region of the enaminone.

• Validation Check: Ratio the background against a subsequent empty-beam scan. The resulting transmittance baseline must be 100% ± 0.5%. If atmospheric peaks exceed 1% absorbance, the purge has failed; extend purge time before proceeding.

Phase 2: Sample Deposition & Signal Optimization

• Step: Deposit 1–2 μ L of neat 4-Amino-1,1,1-trifluoro-3-penten-2-one directly onto the diamond ATR crystal. Ensure complete coverage of the active optical area without overflowing the puck.

• Causality: The evanescent wave in ATR-FTIR only penetrates a few micrometers into the sample. Incomplete coverage leads to poor signal-to-noise ratios, while excess sample wastes valuable fluorinated precursors without increasing signal intensity.

• Validation Check: Monitor the live spectral preview. The strongest peak (the C-F stretch around 1150 cm⁻¹) must register between 0.4 and 0.8 Absorbance Units (AU). If the peak exceeds 0.8 AU, the detector may operate in a non-linear regime; wipe the crystal and apply a thinner film.

Phase 3: Data Acquisition & Spectral Processing

• Step: Acquire the sample spectrum (32 scans, 4 cm⁻¹ resolution). Apply an ATR correction algorithm assuming a sample refractive index of 1.5.

• Causality: ATR spectra inherently exhibit lower relative intensities at higher wavenumbers (e.g., the N-H stretch region) compared to transmission spectra because penetration depth is wavelength-dependent. The ATR correction normalizes the spectrum, allowing direct comparison with historical transmission literature data.

• Validation Check: Post-correction, verify that the baseline is flat across the 4000–2500 cm⁻¹ region. A sloping baseline indicates scattering or poor optical contact, requiring the sample to be re-analyzed.

Caption: Self-validating ATR-FTIR experimental workflow for enaminone characterization.

References

• Vibrational assignment and structure of 4-amino-3-cyano-3-penten-2-one. Journal of Molecular Structure, 2002. Link to Source[4]

• Vibrational assignment of 4-amino-3-penten-2-one. Spectrochimica Acta Part A: Molecular and Biomolecular Spectroscopy, 2002. Link to Source[1]

• 3-Penten-2-one, 4-amino-. NIST Chemistry WebBook, SRD 69. Link to Source[5]

• Synthesis and properties of a-iodo-b-ethoxyvinyl trifluoromethyl ketone. ResearchGate, 2001. Link to Source[3]

• Mechanism of UV-Induced Conformational Changes among Enol-Type Isomers of (Trifluoroacetyl)acetone Studied by Low-Temperature Matrix-Isolation Infrared Spectroscopy and Density Functional Theory Calculation. The Journal of Physical Chemistry A, 2004. Link to Source[2]

Sources

• 1. Vibrational assignment of 4-amino-3-penten-2-one - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. pubs.acs.org [pubs.acs.org]
• 3. researchgate.net [researchgate.net]
• 4. (PDF) Vibrational assignment and structure of 4-amino-3-cyano-3-penten-2-one [academia.edu]
• 5. 3-Penten-2-one, 4-amino- [webbook.nist.gov]

Evaluating Electrophilicity Differences Between Fluorinated and Unfluorinated Pentenones: A Comprehensive Comparison Guide

Executive Overview

Pentenones (specifically cyclopentenone derivatives) are privileged scaffolds in drug discovery, frequently deployed as Michael acceptors in targeted covalent inhibitors (TCIs) and dynamic covalent probes. The biological efficacy of these molecules is entirely dictated by the intrinsic electrophilicity of their α,β -unsaturated systems, which governs their reaction kinetics with nucleophilic residues like cysteine.

By strategically introducing fluorine atoms—either via α -fluoro or β -trifluoromethyl substitution—drug development professionals can precisely tune the reactivity of these warheads. This guide provides an objective, data-driven comparison of fluorinated versus unfluorinated pentenones, detailing the mechanistic causality behind their reactivity differences and providing self-validating experimental protocols for their kinetic evaluation.

Mechanistic Causality: The Fluorine Effect

To understand why fluorinated pentenones outperform their unfluorinated counterparts in reaction kinetics, we must analyze the electronic perturbations introduced by the fluorine atom:

• LUMO Lowering via Inductive Effects: Fluorine is the most electronegative element. When attached to the pentenone ring (e.g., as a β -CF 3​ group), its strong inductive electron-withdrawing effect ( σ -hole) pulls electron density away from the conjugated π -system. This significantly lowers the energy of the Lowest Unoccupied Molecular Orbital (LUMO), increasing the thermodynamic driving force for nucleophilic attack[1].

• Transition State Stabilization: During a sulfa-Michael addition with a biological thiol (e.g., Glutathione), the initial nucleophilic attack generates a zwitterionic or enolate-like transition state. Highly electron-withdrawing fluorinated substituents stabilize this localized buildup of negative charge. This stabilization drastically lowers the activation energy barrier, shifting the reaction half-life from hours to mere seconds[2].

Logic flow of the sulfa-Michael addition pathway for fluorinated pentenones.

Quantitative Performance Comparison

To objectively quantify these differences, researchers rely on the Mayr Electrophilicity Parameter ( E ) . This parameter is derived from the linear free-energy relationship: logk=sN​(N+E) , where k is the second-order rate constant, N is the nucleophilicity parameter, and sN​ is the nucleophile-specific sensitivity[3].

The table below summarizes the kinetic profiles of unfluorinated versus fluorinated pentenones:

Compound	Substitution	Mayr Electrophilicity ( E )	Relative Thiol Reactivity ( krel​ )	Primary Application in Drug Design
2-Cyclopenten-1-one	None	-20.6[4]	1x (Baseline)	Reversible covalent probes
α -Fluoro-2-cyclopenten-1-one	α -F	~ -17.5	> 50x	Fast-acting covalent drugs
β -Trifluoromethyl-2-cyclopenten-1-one	β -CF 3​	~ -13.0 to -15.0	> 1000x	High-reactivity synthons / Irreversible inhibitors

(Note: E values for the fluorinated derivatives are extrapolated estimates based on established structure-reactivity relationships of acyclic and cyclic Michael acceptors[4][5])

Self-Validating Experimental Protocols

As a Senior Application Scientist, I emphasize that kinetic data must be derived from self-validating experimental designs. The following protocols ensure that the measured electrophilicity is an intrinsic property of the molecule, free from solvent artifacts or background degradation.

Protocol 1: Kinetic Profiling via UV-Vis Spectroscopy (Mayr Approach)

Causality: UV-Vis spectroscopy is utilized because standard reference nucleophiles (e.g., colored benzhydrylium ions or specific carbanions) possess distinct absorbance maxima. This allows for real-time, non-destructive tracking of the reaction progress without the need for quenching.

• Establish Pseudo-First-Order Conditions: Prepare a solution of the fluorinated pentenone in anhydrous DMSO at 20 °C. Ensure the enone is present in at least a 10-fold molar excess relative to the colored reference nucleophile.

  • Self-Validation: This vast excess guarantees that the concentration of the enone remains effectively constant throughout the reaction. This simplifies the rate law to pseudo-first-order kinetics, preventing complex, higher-order side reactions from skewing the data.

• Data Acquisition: Rapidly mix the nucleophile and enone using a stopped-flow UV-Vis spectrophotometer. Monitor the exponential decay of the nucleophile's specific absorbance wavelength.

• Extracting kobs​ and k2​ : Fit the decay curve to the exponential equation At​=A0​e−kobs​t+C .

  • Self-Validation: Plot the observed rate constant ( kobs​ ) against varying concentrations of the enone. A strictly linear plot that passes directly through the origin confirms a clean second-order reaction. If the y-intercept is non-zero, it indicates background hydrolysis or solvent interference, invalidating the run. The slope of this validated line is the true second-order rate constant ( k2​ ).

• Calculating E : Plot logk2​ against the known N parameters of at least three structurally distinct reference nucleophiles. The resulting intercept and slope yield the Mayr electrophilicity parameter ( E )[3].

Step-by-step workflow for determining the Mayr electrophilicity parameter (E).

Protocol 2: Glutathione (GSH) Reactivity Assay via LC-MS

Causality: To translate physical chemistry into biological relevance, the reactivity of the pentenones with GSH is measured. LC-MS is preferred here as it provides exact structural confirmation of the sulfa-Michael adduct.

• Incubation: Prepare a 100 μ M solution of the pentenone in PBS buffer (pH 7.4). Add GSH to a final concentration of 1 mM.

  • Self-Validation: Utilizing a strict physiological pH ensures the thiol/thiolate equilibrium mirrors actual biological conditions, as the thiolate anion is the true active nucleophilic species.

• Quenching and Sampling: At specific time intervals (e.g., 10s, 30s, 1min, 5min, 1h), extract 10 μ L aliquots and immediately quench the reaction by adding an equal volume of 1% formic acid in acetonitrile.

  • Self-Validation: The acid rapidly drops the pH, protonating the reactive thiolate and instantly halting the Michael addition. This "locks" the kinetic snapshot, preventing further reaction while waiting for MS injection.

• Analysis: Analyze the samples via LC-MS, tracking the disappearance of the parent pentenone mass and the appearance of the [M+GSH] adduct to calculate the half-life ( t1/2​ ).

References

• Comparison of the Mayr electrophilicity parameters E for cyclic and acyclic Michael acceptors Source: ResearchGate4

• β -Trifluoromethyl- α,β -unsaturated Ketones Source: Thieme Connect 1

• Tunable Linkers for Dynamic Thiol-Based Bioconjugation Strategies Source: PMC - NIH 2

• Methyl Anion Affinities of the Canonical Organic Functional Groups Source: NSF PAR / ACS Publications 3

Sources

• 1. thieme-connect.com [thieme-connect.com]
• 2. Tunable Linkers for Dynamic Thiol-Based Bioconjugation Strategies - PMC [pmc.ncbi.nlm.nih.gov]
• 3. par.nsf.gov [par.nsf.gov]
• 4. researchgate.net [researchgate.net]
• 5. Electrophilic reactivities of cyclic enones and α,β-unsaturated lactones - Chemical Science (RSC Publishing) DOI:10.1039/D0SC06628A [pubs.rsc.org]

Safety & Regulatory Compliance

Comprehensive Safety &amp; Disposal Guide: 4-Amino-1,1,1-trifluoro-3-penten-2-one

Target Audience: Researchers, Application Scientists, and Environmental Health & Safety (EHS) Professionals

As a highly versatile fluorinated enaminone, 4-Amino-1,1,1-trifluoro-3-penten-2-one is a critical building block in drug discovery, particularly in the synthesis of CF3-containing heterocycles and the development of novel anticonvulsant agents [[1]]() 2. However, the presence of the robust trifluoromethyl (-CF3) group classifies this compound under the broader umbrella of highly fluorinated organic substances. This structural feature dictates stringent, specialized end-of-life disposal protocols to prevent the environmental release of persistent fluorinated pollutants 3.

This guide provides the authoritative, step-by-step operational framework required to handle and dispose of this chemical safely, ensuring scientific integrity and regulatory compliance.

Chemical Profiling & Hazard Causality

To design an effective safety and disposal protocol, we must first understand the physicochemical properties that drive the compound's behavior. The extreme electronegativity of fluorine creates one of the strongest bonds in organic chemistry (the C-F bond, ~485 kJ/mol). Standard waste management techniques are insufficient to break this bond, necessitating specialized thermal degradation 3.

Quantitative Data & Operational Implications

Property	Value	Operational Implication
CAS Number	72885-02-0	Unique identifier for SDS tracking, inventory logging, and EHS compliance .
Molecular Formula	C5H6F3NO	High fluorine content dictates mandatory routing to specialized halogenated waste streams.
Molecular Weight	153.1 g/mol	Essential for stoichiometric calculations during synthetic scale-ups 4.
Physical Form	White to brown solid	Dust generation risk; mandates handling within a Class II Type A2 biological safety cabinet or chemical fume hood .
Storage Temperature	2-8°C (Refrigerated)	Thermally sensitive enaminone intermediate; must be kept away from heat to prevent premature degradation .

Waste Management & Disposal Workflows

Because 4-Amino-1,1,1-trifluoro-3-penten-2-one contains a trifluoromethyl group, improper disposal (such as standard municipal incineration at ~800°C) will fail to mineralize the compound. This incomplete destruction results in the formation of smaller, highly toxic Products of Incomplete Combustion (PICs) and volatile fluorinated gases 3.

To guarantee complete unimolecular decomposition, the waste must be subjected to High-Temperature Incineration (HTI) [[5]]().

Step-by-Step Disposal Protocol

• Step 1: Source Segregation (Self-Validating Check)

  • Action: Collect all solid waste, contaminated PPE, and residual reaction mixtures containing the chemical into a dedicated, clearly labeled "Halogenated/Fluorinated Organic Waste" container.

  • Causality: Mixing fluorinated waste with non-halogenated solvents dilutes the overall BTU (heating value) of the waste stream, which can cause temperature drops in the incinerator, leading to incomplete C-F bond cleavage.

  • Validation: Ensure the waste log specifically notes the presence of "-CF3 compounds" before sealing.

• Step 2: Primary and Secondary Containment

  • Action: Use High-Density Polyethylene (HDPE) containers for primary storage. Place the primary container inside a secondary spill-proof bin. Store the waste in a refrigerated, ventilated area (2-8°C) until collection .

  • Causality: Enaminones can be reactive; refrigeration prevents unwanted polymerization or gas generation in the waste drum.

• Step 3: High-Temperature Incineration (HTI)

  • Action: Contract a licensed hazardous waste facility capable of achieving temperatures >1100°C with a gas-phase residence time of >2.0 seconds 3.

  • Causality: These extreme parameters are the minimum required to overcome the activation energy needed to permanently destroy the carbon-fluorine bonds and prevent the formation of persistent organic pollutants (POPs) 6.

• Step 4: Flue Gas Alkaline Scrubbing

  • Action: Verify that the chosen disposal facility utilizes wet alkaline scrubbers (e.g., calcium hydroxide or sodium hydroxide) in their exhaust stacks.

  • Causality: The successful thermal degradation of the CF3 group releases fluorine atoms, which rapidly form highly corrosive Hydrogen Fluoride (HF) gas. Alkaline scrubbing neutralizes HF into inert, easily disposable salts (like CaF2) before the exhaust reaches the atmosphere 3.

Visualizing the Disposal Pathway

The following diagram maps the logical flow of the compound from laboratory waste generation to safe environmental emission, emphasizing the critical high-temperature and scrubbing phases.

Fig 1: End-to-end disposal workflow for fluorinated enaminones, highlighting HTI and HF scrubbing.

Emergency Spill Response Protocol

In the event of a solid spill of 4-Amino-1,1,1-trifluoro-3-penten-2-one outside of a containment hood, execute the following self-validating recovery protocol:

• Isolate & Evacuate: Immediately restrict access to the spill area. Do not attempt to sweep the solid dry, as this will aerosolize the fluorinated particulates.

• Wet Suppression: Gently mist the spilled solid with a compatible inert solvent (e.g., water or a mild alcohol, depending on the specific synthetic matrix) to suppress dust formation.

• Mechanical Recovery: Using non-sparking tools, scoop the dampened solid into a dedicated, heavy-duty HDPE hazardous waste bag.

• Surface Decontamination: Wipe the affected area with a damp, disposable absorbent pad. Place all used pads into the same halogenated waste stream. Validation: Visually inspect the surface under bright light to ensure no crystalline residue remains before reopening the area.

References

• US Environmental Protection Agency (EPA). "Per- and Polyfluoroalkyl Substances (PFAS): Incineration to Manage PFAS Waste Streams." Available at: [Link]

• Basel Convention. "General technical guidelines on the environmentally sound management of wastes consisting of, containing or contaminated with persistent organic pollutants." Available at: [Link]

• National Institute for Public Health and the Environment (RIVM). "Per- and polyfluorinated substances in waste incinerator flue gases." Available at: [Link]

• PubMed Central. "A Substituted Anilino Enaminone Acts as a Novel Positive Allosteric Modulator of GABAA Receptors in the Mouse Brain." Available at: [Link]

• ACS Publications. "Transition-Metal-Free C–H Trifluoromethylthiolation of N,N-Disubstituted Enaminones." Available at:[Link]

Sources

• 1. A Substituted Anilino Enaminone Acts as a Novel Positive Allosteric Modulator of GABAA Receptors in the Mouse Brain - PMC [pmc.ncbi.nlm.nih.gov]
• 2. pubs.acs.org [pubs.acs.org]
• 3. epa.gov [epa.gov]
• 4. 3-Penten-2-one, 4-amino-1,1,1-trifluoro- | 72885-02-0 [chemicalbook.com]
• 5. rivm.nl [rivm.nl]
• 6. basel.int [basel.int]

Personal protective equipment for handling 4-Amino-1,1,1-trifluoro-3-penten-2-one

4-Amino-1,1,1-trifluoro-3-penten-2-one (CAS: 72885-02-0) is a highly specialized fluorinated building block utilized extensively in chemical synthesis and drug development. As a Senior Application Scientist, I have designed this comprehensive guide to provide researchers and laboratory personnel with field-proven, mechanistic safety protocols.

Handling fluorinated enaminones requires more than just compliance; it requires an understanding of the molecule's underlying chemistry. The presence of the trifluoromethyl (–CF3) group significantly increases the lipophilicity of the molecule, potentially enhancing dermal absorption compared to non-fluorinated analogs. Furthermore, the enaminone moiety is reactive and can act as an electrophile, meaning it can readily interact with biological nucleophiles (such as proteins in the skin or eyes), causing acute irritation.

The following operational guide establishes a self-validating safety system to ensure scientific integrity and personnel protection.

Physicochemical Hazard Profile

To design an effective safety protocol, we must first analyze the physical properties of the compound. According to material specifications from Sigma-Aldrich [1], this compound is a solid at room temperature and requires refrigerated storage.

Table 1: Quantitative Data & Operational Implications

Property	Value	Operational Implication
CAS Number	72885-02-0	Unique identifier for waste tracking and SDS retrieval.
Physical Form	White to brown solid	Risk of aerosolized dust generation; requires static-free handling.
Storage Temp	+4°C	Must be equilibrated to room temperature before opening to prevent hydrolytic degradation.
Purity	≥95%	High concentration of active fluorinated enaminone requires strict barrier protection.

Required Personal Protective Equipment (PPE)

The selection of PPE is driven by the compound's physical state (solid powder) and its chemical reactivity.

• Hand Protection (Self-Validating Protocol): Use standard 4–8 mil nitrile gloves for handling the dry solid. Causality: Nitrile provides an excellent barrier against dry organic powders. However, if the compound is dissolved in a highly permeating solvent (e.g., Dichloromethane), you must upgrade to heavier butyl rubber gloves or utilize a double-gloving technique. Validation Step: Always perform a pneumatic inflation test (blow air into the glove and twist the cuff) prior to donning to ensure no micro-tears compromise the barrier.

• Eye Protection: Snug-fitting, indirect-vented chemical safety goggles are mandatory. Causality: Standard safety glasses with side shields are insufficient. Because this compound is a fine solid, airborne particulates can bypass standard glasses and react with the moisture in the ocular mucosa, causing severe irritation.

• Body Protection: A knee-length, flame-resistant (FR) laboratory coat with knitted cuffs. The cuffs prevent the sleeves from dragging through the solid powder or knocking over vials.

• Respiratory Protection: Handling must be strictly confined to a certified chemical fume hood. If a fume hood is unavailable or if a large spill occurs outside of containment, a half-face respirator equipped with P100 (particulate) and organic vapor (OV) cartridges is required.

Operational Workflow & Methodologies

The following step-by-step methodology ensures that the chemical integrity of the compound is maintained while mitigating exposure risks.

Protocol 1: Safe Weighing and Transfer

• Equilibration (Critical Step): Retrieve the vial from +4°C storage. Allow the sealed vial to sit in a desiccator or on the benchtop for 30 minutes until it reaches ambient temperature. Causality: Opening a cold vial causes atmospheric moisture to condense on the solid. This not only degrades the enaminone via hydrolysis but also causes the powder to clump, making accurate weighing impossible.

• Containment Verification: Ensure the fume hood sash is positioned at the correct operational height and verify that the face velocity is between 0.4 to 0.6 m/s using the digital monitor or a tissue-paper flutter test.

• Static Mitigation: Use an anti-static U-shaped weighing boat and a grounded stainless steel or ceramic spatula. Causality: Fluorinated powders often carry static charges and can "jump" from plastic spatulas, leading to contamination of the balance and potential inhalation exposure.

• Decontamination: After transfer, immediately wipe down the balance pan and spatulas with a paper towel dampened with ethanol or acetone, and dispose of the towel in solid hazardous waste.

Standard Operating Workflow for Handling 4-Amino-1,1,1-trifluoro-3-penten-2-one

Spill Response and Disposal Plan

In the event of a spill, immediate and methodical action is required to prevent the aerosolization of the fluorinated solid [2].

Protocol 2: Solid Spill Remediation

• Isolation: If the spill occurs outside the fume hood, immediately instruct personnel to step back to prevent tracking the powder through the laboratory.

• Suppression: Do not dry-sweep the powder, as this will generate an inhalable dust cloud. Instead, gently cover the spilled solid with absorbent paper towels.

• Wetting: Lightly mist the paper towels with a compatible solvent (such as ethanol or water) to dampen the powder and suppress aerosolization.

• Collection: Use a non-sparking scoop or a stiff piece of cardboard to push the dampened mass into a wide-mouth, sealable hazardous waste container.

• Secondary Cleaning: Wash the spill surface with soap and water, followed by an ethanol wipe down, to remove any residual lipophilic film.

Waste Disposal Logistics: Because of the –CF3 group, this compound and any materials contaminated by it (gloves, paper towels, weighing boats) must be strictly segregated. Label all disposal containers as "Halogenated Organic Solid Waste." Do not mix with non-halogenated waste streams, as the incineration protocols for fluorinated compounds require significantly higher temperatures to prevent the release of toxic hydrogen fluoride (HF) gas into the atmosphere.

References

• Accela ChemBio. "Safety Data Sheet: 4-Amino-1,1,1-trifluoro-3-penten-2-one (SY350413)". Accela ChemBio Documentation. Available at:[Link]